(2,4,6-Trifluorophenyl)methanamine

• CAS: 214759-21-4

Core Science & Biosynthesis

(2,4,6-Trifluorophenyl)methanamine chemical properties

An In-depth Technical Guide to (2,4,6-Trifluorophenyl)methanamine: Chemical Properties and Applications

Introduction

(2,4,6-Trifluorophenyl)methanamine, also known as 2,4,6-Trifluorobenzylamine, is a fluorinated organic compound that serves as a critical building block in various sectors of the chemical industry. Its unique molecular structure, characterized by a trifluorinated phenyl ring attached to a methylamine group, imparts distinctive chemical properties that make it a valuable intermediate in the synthesis of complex molecules.[1][2] This guide provides a comprehensive overview of its chemical properties, synthesis protocols, and significant applications, particularly for professionals in research, and drug development.

Chemical and Physical Properties

(2,4,6-Trifluorophenyl)methanamine is typically a liquid at room temperature.[3] The presence of three highly electronegative fluorine atoms on the benzene ring significantly influences its reactivity, stability, and biological activity when incorporated into larger molecules.[1][2]

Identifiers and General Data

The following table summarizes the key identifiers for (2,4,6-Trifluorophenyl)methanamine.

Identifier	Value	Reference
IUPAC Name	(2,4,6-trifluorophenyl)methanamine	[4][5]
Synonyms	2,4,6-Trifluorobenzylamine	[4][6][7]
CAS Number	214759-21-4	[4][6][8]
Molecular Formula	C₇H₆F₃N	[4][6][8]
Molecular Weight	161.12 g/mol	[4][6][8]
SMILES	NCC1=C(F)C=C(F)C=C1F	[8]
InChI	1S/C7H6F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H,3,11H2	[3][4][5]
InChI Key	RCHOKTKXVKKNBC-UHFFFAOYSA-N	[3][4]

Physicochemical Properties

Quantitative physical and chemical properties are crucial for laboratory handling, reaction setup, and computational modeling.

Property	Value	Reference
Melting Point	63 °C	[3][8]
Boiling Point	165 °C	[8]
Flash Point	165 °C	[3]
Purity	≥97% - 98%	[3][6]
Topological Polar Surface Area (TPSA)	26.02 Ų	[6]
logP (octanol-water partition coeff.)	1.5626	[6]

Synthesis Protocols

(2,4,6-Trifluorophenyl)methanamine is primarily synthesized through the reduction of 2,4,6-trifluorobenzonitrile. Several methods exist, with variations in catalysts, solvents, and reaction conditions.

Method 1: Catalytic Hydrogenation with Raney Nickel in Methanol

This protocol involves the hydrogenation of 2,4,6-trifluorobenzonitrile using a Raney Nickel catalyst in a methanol and ammonia medium.

Experimental Protocol:

• Charging the Autoclave: A 1000ml autoclave is charged with 50g of 2,4,6-trifluorobenzonitrile, 2.5g of Raney Nickel catalyst, 75g of 25% ammonia solution, and 500g of methanol.[9][10]

• Hydrogenation: The autoclave is sealed, and the temperature is raised to 90°C with a mixing speed of 350 r/min.[9][10] Hydrogen gas is introduced to maintain a pressure of 1 MPa.[9][10]

• Reaction Monitoring: The reaction proceeds for approximately 8 hours.[9][10]

• Work-up and Isolation: After the reaction is complete, the catalyst is filtered off.[9][10] The methanol is removed from the filtrate by distillation.[9][10]

• Extraction and Purification: Dichloromethane is added to extract the product from the residue. The solvent is then concentrated under normal pressure.[9][10]

• Final Product: The crude product is purified by vacuum distillation to yield (2,4,6-Trifluorophenyl)methanamine.[9][10] The reported yield for this method is approximately 85-94% with a purity of 97-99%.[9][10]

Caption: Synthesis workflow for (2,4,6-Trifluorophenyl)methanamine.

Spectroscopic Data

While a full spectrum is not available, general principles of NMR spectroscopy can be used to predict the expected signals for (2,4,6-Trifluorophenyl)methanamine.

• ¹H NMR: The proton NMR spectrum would be expected to show a signal for the two aromatic protons (a triplet due to coupling with adjacent fluorine atoms), a singlet for the two benzylic protons (-CH₂-), and a broad singlet for the two amine protons (-NH₂).

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the aromatic carbons, with the carbons bonded to fluorine exhibiting characteristic splitting patterns (C-F coupling). Signals for the benzylic carbon would also be present.

• ¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for confirming the structure, and it would be expected to show signals corresponding to the fluorine atoms on the aromatic ring.

Applications in Research and Industry

The unique properties endowed by the trifluorophenyl moiety make this compound a valuable intermediate in several high-value applications.[1]

Pharmaceutical Intermediate

This is one of the most significant applications. The incorporation of fluorine atoms into active pharmaceutical ingredients (APIs) can enhance metabolic stability, binding affinity, and bioavailability.[1][2] (2,4,6-Trifluorophenyl)methanamine is a key intermediate in the synthesis of modern drugs.[1]

• Bictegravir: It is a known intermediate for the antiretroviral drug Bictegravir, an integrase strand transfer inhibitor used to treat HIV-1 infection.[5][7]

Polymer Science

As a monomer, it can be incorporated into polymer chains to create advanced materials. The fluorine atoms can impart enhanced thermal stability, chemical resistance, and specific surface properties to the resulting polymers, making them suitable for demanding applications in aerospace and electronics.[1][2]

Dye Industry

In the synthesis of dyes, the trifluoromethyl group can increase the brightness and stability of the colorants. This leads to more vibrant and durable dyes for use in textiles, plastics, and inks.[1][2]

Caption: Key application areas of (2,4,6-Trifluorophenyl)methanamine.

Safety and Handling

(2,4,6-Trifluorophenyl)methanamine is a hazardous chemical and must be handled with appropriate safety precautions.

Hazard Identification

The compound is classified as corrosive and harmful.

Hazard Statement	Description	Reference
H302	Harmful if swallowed.	[11][12]
H314	Causes severe skin burns and eye damage.	[4][11]
H315	Causes skin irritation.	[12]
H319	Causes serious eye irritation.	[12]
H335	May cause respiratory irritation.	[12]

GHS Pictograms:

• Corrosion (GHS05)[3]

• Health Hazard / Harmful

Signal Word: Danger[3][4][11]

Handling and Storage Recommendations

• Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye/face protection.[8][11] Respiratory protection is required when dusts or aerosols are generated.[11]

• Handling: Do not breathe dust, fumes, or mists.[11][13] Wash skin thoroughly after handling.[11][13] Do not eat, drink, or smoke when using this product.[8][11][13]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[14][15] Store in an inert atmosphere, away from incompatible materials like oxidizing agents.[14][15] Recommended storage is often between 2-8°C.[15]

• First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[8][11] If on skin, take off immediately all contaminated clothing and rinse skin with water.[11] If swallowed, rinse mouth but do not induce vomiting; seek immediate medical advice.[11]

Conclusion

(2,4,6-Trifluorophenyl)methanamine is a specialized chemical intermediate with significant value in drug discovery, advanced materials, and industrial chemistry. Its synthesis from 2,4,6-trifluorobenzonitrile is well-established, and its unique physicochemical properties, derived from its trifluorinated core, enable the development of novel products with enhanced performance characteristics. Proper understanding of its properties, synthesis, and safety protocols is essential for its effective and safe utilization in research and commercial applications.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 2,4,6-Trifluorobenzylamine | 214759-21-4 [sigmaaldrich.com]
• 4. 2,4,6-Trifluorobenzylamine | C7H6F3N | CID 2777046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,4,6-Trifluorobenzylamine | LGC Standards [lgcstandards.com]
• 6. chemscene.com [chemscene.com]
• 7. 2,4,6-Trifluorobenzylamine | 214759-21-4 | SynZeal [synzeal.com]
• 8. (2,4,6-Trifluorophenyl)methanamine | CAS 214759-21-4 | Chemical-Suppliers [chemical-suppliers.eu]
• 9. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 10. 2,4,6-TRIFLUOROBENZYL AMINE synthesis - chemicalbook [chemicalbook.com]
• 11. sigmaaldrich.cn [sigmaaldrich.cn]
• 12. angenechemical.com [angenechemical.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. fishersci.com [fishersci.com]
• 15. 214759-21-4|(2,4,6-Trifluorophenyl)methanamine|BLD Pharm [bldpharm.com]

(2,4,6-Trifluorophenyl)methanamine molecular weight and formula

An In-depth Technical Guide to (2,4,6-Trifluorophenyl)methanamine: Properties, Synthesis, and Application in Drug Development

This technical guide provides a comprehensive overview of (2,4,6-Trifluorophenyl)methanamine, a key intermediate in the pharmaceutical industry. The document is intended for researchers, scientists, and drug development professionals, offering detailed information on the compound's molecular properties, experimental protocols for its synthesis, and its crucial role in the synthesis of the antiretroviral drug, Bictegravir.

Core Molecular Data

(2,4,6-Trifluorophenyl)methanamine, also known as 2,4,6-trifluorobenzylamine, is a fluorinated aromatic amine. Its fundamental molecular properties are summarized in the table below.

Property	Value	Citations
Molecular Formula	C₇H₆F₃N	[1]
Molecular Weight	161.12 g/mol	[1]
CAS Number	214759-21-4	[1][2][3][4]
IUPAC Name	(2,4,6-trifluorophenyl)methanamine
Synonyms	2,4,6-Trifluorobenzylamine	[1][2][3]

Synthesis of (2,4,6-Trifluorophenyl)methanamine

The primary method for synthesizing (2,4,6-Trifluorophenyl)methanamine is through the catalytic hydrogenation of 2,4,6-trifluorobenzonitrile. This process involves the reduction of the nitrile group to a primary amine.

Experimental Protocol: Catalytic Hydrogenation of 2,4,6-Trifluorobenzonitrile

This protocol is based on established laboratory-scale synthesis procedures.[3]

Materials:

• 2,4,6-Trifluorobenzonitrile

• Raney Nickel (catalyst)

• 25% Ammonia solution

• Methanol (solvent)

• Hydrogen gas (H₂)

• Dichloromethane (for extraction)

• High-pressure autoclave reactor

Procedure:

• Charge a 1000 mL high-pressure autoclave with 50 grams of 2,4,6-trifluorobenzonitrile, 2.5 grams of Raney Nickel catalyst, 75 grams of 25% ammonia solution, and 500 grams of methanol.

• Seal the autoclave and purge the system with nitrogen gas, followed by hydrogen gas.

• Pressurize the reactor with hydrogen to 1 MPa.

• Heat the mixture to 90°C while maintaining a stirring speed of 350 rpm.

• Continue the hydrogenation for 8 hours, monitoring hydrogen uptake.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the Raney Nickel catalyst.

• Distill the filtrate to remove the methanol.

• Extract the remaining residue with dichloromethane.

• Concentrate the organic extract under normal pressure to remove the solvent.

• Purify the crude product by vacuum distillation to obtain (2,4,6-Trifluorophenyl)methanamine.

This protocol yields a product with a purity of approximately 99% and a yield of around 85%.[3]

Application in Drug Synthesis: The Bictegravir Workflow

(2,4,6-Trifluorophenyl)methanamine is a critical building block in the synthesis of Bictegravir, a potent second-generation integrase strand transfer inhibitor (INSTI) used in the treatment of HIV-1 infection.[2][5] The synthesis of Bictegravir involves the formal condensation of the carboxy group of a complex acid with the amino group of 2,4,6-trifluorobenzylamine.[5][6]

The following diagram illustrates the logical workflow from the precursor to the final active pharmaceutical ingredient, highlighting the central role of (2,4,6-Trifluorophenyl)methanamine.

Synthesis of Bictegravir from 2,4,6-Trifluorobenzonitrile.

This workflow demonstrates a common strategy in pharmaceutical manufacturing where a key intermediate like (2,4,6-Trifluorophenyl)methanamine is synthesized and then coupled with a more complex molecular scaffold to produce the final drug substance. The trifluorinated phenyl ring is a common motif in modern drug design, often introduced to enhance metabolic stability and binding affinity.

References

• 1. chemscene.com [chemscene.com]
• 2. 2,4,6-Trifluorobenzylamine | 214759-21-4 | SynZeal [synzeal.com]
• 3. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 4. (2,4,6-Trifluorophenyl)methanamine | 214759-21-4 [sigmaaldrich.com]
• 5. Bictegravir | C21H18F3N3O5 | CID 90311989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Spectroscopic Profile of 2,4,6-Trifluorobenzylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the key chemical intermediate, 2,4,6-Trifluorobenzylamine. The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings, particularly in the synthesis of pharmaceutical agents. This document outlines typical spectroscopic data obtained from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), along with detailed experimental protocols for acquiring such data.

Spectroscopic Data Summary

The following tables summarize the expected quantitative data from the spectroscopic analysis of 2,4,6-Trifluorobenzylamine. This data is compiled based on established values for analogous compounds and typical results obtained from the analytical techniques described.

Table 1: Nuclear Magnetic Resonance (NMR) Data

Nucleus	Solvent	Chemical Shift (δ) / ppm	Multiplicity	Coupling Constant (J) / Hz	Assignment
¹H	CDCl₃	~3.9	s	-	-CH₂-
¹H	CDCl₃	~6.7	t	~8.5	Ar-H
¹H	CDCl₃	~1.6	br s	-	-NH₂
¹³C	CDCl₃	~162 (ddd)	ddd	J_CF ≈ 245, J_CF ≈ 15, J_CF ≈ 8	C2, C6
¹³C	CDCl₃	~160 (dt)	dt	J_CF ≈ 250, J_CF ≈ 15	C4
¹³C	CDCl₃	~112 (t)	t	J_CCF ≈ 25	C1
¹³C	CDCl₃	~98 (t)	t	J_CCF ≈ 28	C3, C5
¹³C	CDCl₃	~35	t	J_CH ≈ 5	-CH₂-
¹⁹F	CDCl₃	~ -110	m	-	F2, F6
¹⁹F	CDCl₃	~ -115	t	~8.5	F4

Table 2: Infrared (IR) Spectroscopy Data

**Wavenumber (cm⁻¹) **	Intensity	Assignment
~3400-3300	Medium, Sharp (doublet)	N-H stretch (primary amine)
~3100-3000	Medium	C-H stretch (aromatic)
~2950-2850	Medium	C-H stretch (aliphatic)
~1630	Strong	N-H bend (scissoring)
~1600, ~1480	Medium-Strong	C=C stretch (aromatic ring)
~1250-1000	Strong	C-F stretch
~850	Strong	C-H bend (out-of-plane)

Table 3: Mass Spectrometry (MS) Data

Technique	Parameter	Value	Assignment
Electrospray Ionization (ESI)	[M+H]⁺	162.05	Protonated molecular ion
Electron Ionization (EI)	Molecular Ion (M⁺)	161.05	Molecular ion
Electron Ionization (EI)	Major Fragments	145, 133, 114	[M-NH₂]⁺, [M-CH₂NH₂]⁺, [C₆H₂F₃]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below. These protocols are designed to yield high-quality, reproducible data for 2,4,6-Trifluorobenzylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of 2,4,6-Trifluorobenzylamine was dissolved in 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• Instrumentation: ¹H, ¹³C, and ¹⁹F NMR spectra were acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition: Proton NMR spectra were recorded with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. A total of 16 scans were accumulated.

• ¹³C NMR Acquisition: Carbon-13 NMR spectra were acquired using a proton-decoupled pulse sequence with a spectral width of 240 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds. A total of 1024 scans were accumulated.

• ¹⁹F NMR Acquisition: Fluorine-19 NMR spectra were recorded with a spectral width of 50 ppm, an acquisition time of 2 seconds, and a relaxation delay of 2 seconds. A total of 64 scans were accumulated.

• Data Processing: All spectra were Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the internal TMS standard (0.00 ppm for ¹H and ¹³C NMR) or an external standard for ¹⁹F NMR.

Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of neat 2,4,6-Trifluorobenzylamine was prepared between two potassium bromide (KBr) plates.

• Instrumentation: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: The spectrum was acquired over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A total of 32 scans were co-added to improve the signal-to-noise ratio. A background spectrum of the clean KBr plates was recorded and automatically subtracted from the sample spectrum.

• Data Processing: The resulting interferogram was Fourier transformed to produce the final infrared spectrum.

Mass Spectrometry (MS)

• Sample Preparation: For Electrospray Ionization (ESI), a dilute solution of 2,4,6-Trifluorobenzylamine was prepared in a 1:1 (v/v) mixture of methanol and water with 0.1% formic acid. For Electron Ionization (EI), the neat liquid was introduced directly into the ion source.

• Instrumentation: A high-resolution mass spectrometer equipped with both ESI and EI sources was used.

• ESI-MS Acquisition: The sample solution was introduced into the ESI source at a flow rate of 10 µL/min. The mass spectrum was acquired in positive ion mode over a mass-to-charge (m/z) range of 50-500.

• EI-MS Acquisition: The sample was introduced into the EI source, and the mass spectrum was recorded over an m/z range of 20-300 with an electron energy of 70 eV.

• Data Processing: The acquired mass spectra were analyzed to determine the m/z values of the molecular ion and major fragment ions.

Visualization of the Analytical Workflow

The logical flow of spectroscopic analysis for the characterization of 2,4,6-Trifluorobenzylamine is depicted in the following diagram.

Caption: Workflow for the spectroscopic characterization of 2,4,6-Trifluorobenzylamine.

An In-depth Technical Guide to the Synthesis of (2,4,6-Trifluorophenyl)methanamine from 2,4,6-Trifluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical synthesis of (2,4,6-trifluorophenyl)methanamine, a valuable intermediate in pharmaceutical and organic synthesis, from its nitrile precursor, 2,4,6-trifluorobenzonitrile. The document outlines the primary methodologies, presents detailed experimental protocols, and summarizes key quantitative data for process evaluation and replication.

Introduction

The conversion of nitriles to primary amines is a fundamental transformation in organic chemistry. (2,4,6-Trifluorophenyl)methanamine is a key building block in the synthesis of various active pharmaceutical ingredients and other specialty chemicals. The selective reduction of the nitrile group in 2,4,6-trifluorobenzonitrile presents a common challenge, requiring methodologies that are both efficient and high-yielding to avoid the formation of secondary and tertiary amine byproducts. This guide focuses on established methods for this synthesis, with a primary emphasis on catalytic hydrogenation.

Core Synthesis Methodologies

The reduction of 2,4,6-trifluorobenzonitrile to (2,4,6-trifluorophenyl)methanamine can be achieved through several synthetic routes. The most prominent and industrially scalable method is catalytic hydrogenation.[1] Alternative methods include transfer hydrogenation and reduction using stoichiometric metal hydrides.

• Catalytic Hydrogenation: This is the most widely employed method for the industrial production of primary amines from nitriles.[1][2] It typically involves the use of a metal catalyst, such as Raney Nickel, Palladium, or Platinum, under a hydrogen atmosphere.[1] The choice of catalyst, solvent, and reaction conditions is crucial for achieving high selectivity towards the primary amine.[1]

• Transfer Hydrogenation: This method offers a convenient alternative to traditional catalytic hydrogenation by using a hydrogen donor molecule in place of pressurized hydrogen gas.[3] Common hydrogen donors include isopropanol, ammonium formate, and ammonia-borane.[2][3][4][5] Various catalysts, including those based on ruthenium, palladium, and nickel, have been shown to be effective for the transfer hydrogenation of nitriles.[2][3][4][6][7]

• Stoichiometric Reduction with Metal Hydrides: Strong reducing agents like lithium aluminum hydride (LiAlH₄) are highly effective for the reduction of nitriles to primary amines.[8][9] Sodium borohydride (NaBH₄) is generally less reactive towards nitriles but its reactivity can be enhanced by the addition of catalysts or by using specific solvent systems.[10][11][12] While effective at the lab scale, the use of stoichiometric hydrides can be less economical and present more challenges for large-scale synthesis compared to catalytic methods.[8]

Experimental Protocols

A detailed experimental protocol for the synthesis of (2,4,6-trifluorophenyl)methanamine via catalytic hydrogenation is provided below.

Method 1: Catalytic Hydrogenation using Raney Nickel

This protocol is adapted from established industrial synthesis procedures.[13]

Materials:

• 2,4,6-Trifluorobenzonitrile

• Raney Nickel (catalyst)

• 25% Ammonia solution

• Methanol (solvent)

• Dichloromethane (for extraction)

• Hydrogen gas

Equipment:

• 1000 mL autoclave

• Magnetic stirrer with heating capabilities

• Filtration apparatus

• Rotary evaporator

• Distillation apparatus

Procedure:

• Charge a 1000 mL autoclave with 50 g of 2,4,6-trifluorobenzonitrile, 2.5 g of Raney Nickel, 75 g of 25% ammonia solution, and 500 g of methanol.[13]

• Seal the autoclave and begin stirring at a rate of 350 rpm.[13]

• Heat the reaction mixture to 90°C.[13]

• Pressurize the autoclave with hydrogen gas to 1 MPa.[13]

• Maintain the reaction under these conditions for 8 hours.[13]

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen gas.

• Filter the reaction mixture to remove the Raney Nickel catalyst.[13]

• The resulting filtrate is subjected to distillation to remove the methanol.[13]

• Following distillation, extract the product with dichloromethane.[13]

• Concentrate the organic extracts under normal pressure to remove the solvent.[13]

• The crude product is then purified by vacuum distillation to yield (2,4,6-trifluorophenyl)methanamine.[13]

Data Presentation

The following table summarizes the quantitative data for the catalytic hydrogenation protocol described above.

Parameter	Value	Reference
Starting Material	2,4,6-Trifluorobenzonitrile	[13]
Amount of Starting Material	50 g	[13]
Catalyst	Raney Nickel	[13]
Amount of Catalyst	2.5 g	[13]
Solvent	Methanol	[13]
Amount of Solvent	500 g	[13]
Additive	25% Ammonia Solution	[13]
Amount of Additive	75 g	[13]
Reaction Temperature	90°C	[13]
Hydrogen Pressure	1 MPa	[13]
Reaction Time	8 hours	[13]
Product Yield	43.6 g	[13]
Molar Yield	85%	[13]
Product Purity	99%	[13]

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process.

References

• 1. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 2. pp.bme.hu [pp.bme.hu]
• 3. Rapid Continuous Ruthenium-Catalysed Transfer Hydrogenation of Aromatic Nitriles to Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pd-CuFe Catalyst for Transfer Hydrogenation of Nitriles: Controllable Selectivity to Primary Amines and Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Reduction of aldehydes ketones nitriles Lithium tetrahydridoaluminate(III) (lithium aluminium hydride) LiAlH4 or NaBH4 sodium tetrahydridoborate(III) (sodium tetraborohydride) to primary & secondary alcohols advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. quod.lib.umich.edu [quod.lib.umich.edu]
• 12. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 13. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]

Catalytic Hydrogenation of 2,4,6-Trifluorobenzonitrile to 2,4,6-Trifluorobenzylamine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the catalytic hydrogenation of 2,4,6-trifluorobenzonitrile to produce 2,4,6-trifluorobenzylamine, a crucial intermediate in the synthesis of various pharmaceutical compounds. This document details the experimental protocols, presents key quantitative data in a structured format, and visualizes the reaction pathway and experimental workflow.

Introduction

The reduction of nitriles to primary amines is a fundamental transformation in organic synthesis. 2,4,6-Trifluorobenzylamine, in particular, serves as a vital building block in the development of novel therapeutics. Catalytic hydrogenation represents a clean and efficient method for this conversion, offering high yields and selectivity under optimized conditions. This guide explores various catalytic systems and reaction parameters for the successful synthesis of 2,4,6-trifluorobenzylamine.

Experimental Protocols

Detailed methodologies for the catalytic hydrogenation of 2,4,6-trifluorobenzonitrile are outlined below, based on established procedures.

General Procedure using Raney Nickel Catalyst[1][2]

This protocol describes a common method for the hydrogenation of 2,4,6-trifluorobenzonitrile utilizing a Raney nickel catalyst in a methanolic ammonia solution.

Materials:

• 2,4,6-Trifluorobenzonitrile

• Raney Nickel (catalyst)

• Methanol (solvent)

• 25% Ammonia solution

• Hydrogen gas

• Dichloromethane (for extraction)

• High-pressure autoclave

Procedure:

• Into a 1000 mL high-pressure autoclave, add 50 g of 2,4,6-trifluorobenzonitrile, 2.5 g to 5 g of Raney nickel, 75 g to 85 g of 25% ammonia solution, and 500 g of methanol.[1]

• Seal the autoclave and purge with hydrogen gas.

• Pressurize the autoclave with hydrogen to 1 MPa.

• Set the stirring speed to 350 r/min.

• Heat the reaction mixture to a temperature between 30°C and 90°C.[1]

• Maintain the reaction conditions for 8 hours.[1]

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the Raney nickel catalyst.

• Distill the filtrate to remove methanol.

• Extract the residue with dichloromethane.

• Concentrate the organic extract under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 2,4,6-trifluorobenzylamine.

Procedure using Palladium on Carbon Catalyst[3]

An alternative method involves the use of a palladium on carbon (Pd/C) catalyst in the presence of an acid.

Materials:

• 2,4,6-Trifluorobenzonitrile

• Palladium on Carbon (Pd/C) (catalyst)

• Third organic solvent (e.g., an alcohol or ether)

• Acid (e.g., hydrochloric acid, sulfuric acid)

• Hydrogen gas

• High-pressure autoclave

Procedure:

• Add 2,4,6-trifluorobenzonitrile and a third organic solvent to a high-pressure autoclave.

• Add the acid to the mixture. The mass ratio of 2,4,6-trifluorobenzonitrile to acid should be between 1:2 and 1:6.[2]

• Add the Pd/C catalyst. The mass ratio of 2,4,6-trifluorobenzonitrile to the catalyst should be between 1:0.01 and 1:0.1.[2]

• Seal the autoclave and purge with hydrogen gas.

• Pressurize the autoclave with hydrogen to a pressure between 0.1 and 3.0 MPa.[2]

• Maintain the reaction temperature between 0°C and 70°C.[2]

• Continue the reaction for 8 to 24 hours.[2]

• Upon completion, cool the reactor, vent the hydrogen, and filter the catalyst.

• Work up the reaction mixture to isolate the 2,4,6-trifluorobenzylamine product.

Quantitative Data Summary

The following tables summarize the quantitative data from various experimental conditions for the catalytic hydrogenation of 2,4,6-trifluorobenzonitrile.

Table 1: Hydrogenation using Raney Nickel Catalyst [1]

Parameter	Value
Substrate	2,4,6-Trifluorobenzonitrile
Catalyst	Raney Nickel
Solvent	Methanol / 25% Ammonia Solution
Substrate Quantity	50 g
Catalyst Loading	2.5 g - 5 g
Ammonia Solution	75 g - 85 g
Methanol Quantity	500 g
Temperature	30°C - 90°C
Pressure	1 MPa
Reaction Time	8 hours
Yield	50% - 85%
Product Purity	99%

Table 2: Hydrogenation using Palladium on Carbon Catalyst [2]

Parameter	Value
Substrate	2,4,6-Trifluorobenzonitrile
Catalyst	Palladium on Carbon
Solvent	Third Organic Solvent
Additive	Acid
Catalyst Mass Ratio (to substrate)	1:0.01 - 1:0.1
Acid Mass Ratio (to substrate)	1:2 - 1:6
Temperature	0°C - 70°C
Pressure	0.1 - 3.0 MPa
Reaction Time	8 - 24 hours

Visualizations

The following diagrams illustrate the chemical reaction and the general experimental workflow.

Caption: Chemical reaction pathway for the catalytic hydrogenation of 2,4,6-trifluorobenzonitrile.

Caption: General experimental workflow for catalytic hydrogenation in an autoclave.

References

• 1. CN106349083A - Preparation method of 2,4,6-trifluorobenzylamine - Google Patents [patents.google.com]
• 2. CN107778183B - Preparation method of 2,4, 6-trifluorobenzylamine - Google Patents [patents.google.com]

(2,4,6-Trifluorophenyl)methanamine: A Pivotal Building Block in Modern Antiviral Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(2,4,6-Trifluorophenyl)methanamine, also known as 2,4,6-trifluorobenzylamine, has emerged as a critical building block in medicinal chemistry, most notably for its integral role in the synthesis of the potent anti-HIV agent, Bictegravir. The unique electronic properties conferred by the trifluorinated phenyl ring significantly influence the pharmacokinetic and pharmacodynamic profile of the final active pharmaceutical ingredient (API). This technical guide provides a comprehensive overview of the synthesis, applications, and key molecular contributions of (2,4,6-Trifluorophenyl)methanamine in drug discovery and development, with a primary focus on its role in the creation of Bictegravir.

Introduction

The strategic incorporation of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. The trifluoromethyl group, in particular, has been instrumental in the development of numerous successful drugs. (2,4,6-Trifluorophenyl)methanamine presents a trifluorinated motif that has proven to be of significant value. Its primary and most well-documented application is as a key intermediate in the synthesis of Bictegravir, a second-generation integrase strand transfer inhibitor (INSTI) for the treatment of HIV-1 infection.

Physicochemical Properties

A summary of the key physicochemical properties of (2,4,6-Trifluorophenyl)methanamine is presented in the table below.

Property	Value
CAS Number	214759-21-4
Molecular Formula	C₇H₆F₃N
Molecular Weight	161.12 g/mol
Appearance	Not specified, likely a liquid or low-melting solid
Boiling Point	165 °C
Melting Point	Not specified
Density	1.320 g/cm³

Synthesis of (2,4,6-Trifluorophenyl)methanamine

Several synthetic routes to (2,4,6-Trifluorophenyl)methanamine have been reported, primarily in patent literature. A common and efficient method involves the reduction of 2,4,6-trifluorobenzonitrile.

Experimental Protocol: Reduction of 2,4,6-Trifluorobenzonitrile

This protocol is adapted from patent literature and describes a common method for the synthesis of 2,4,6-trifluorobenzylamine.

Materials:

• 2,4,6-Trifluorobenzonitrile

• Raney Nickel (catalyst)

• Ammonia (25% in methanol)

• Methanol (solvent)

• Hydrogen gas

• Dichloromethane (for extraction)

Procedure:

• In a 1000 mL autoclave, charge 50 g of 2,4,6-trifluorobenzonitrile, 2.5 g of Raney Nickel, 75 g of 25% ammonia in methanol, and 500 g of methanol.

• Seal the autoclave and control the temperature at 90°C with a stirring speed of 350 r/min.

• Introduce hydrogen gas to a pressure of 1 MPa.

• Maintain the reaction for 8 hours.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the Raney Nickel catalyst.

• Distill the filtrate to remove the methanol.

• To the residue, add dichloromethane for extraction.

• Concentrate the organic extract under normal pressure to remove the solvent.

• The crude product is then purified by vacuum distillation to yield 2,4,6-trifluorobenzylamine.

Expected Yield: Approximately 85% with a purity of >99%.

Application in the Synthesis of Bictegravir

(2,4,6-Trifluorophenyl)methanamine is a crucial precursor for the synthesis of Bictegravir. It forms the N-(2,4,6-trifluorobenzyl) carboxamide moiety of the final drug molecule.

General Synthetic Scheme for Bictegravir

The synthesis of Bictegravir involves the coupling of (2,4,6-Trifluorophenyl)methanamine with a complex carboxylic acid intermediate, (2R,5S,13aR)-8-hydroxy-7,9-dioxo-2,3,4,5,7,9,13,13a-octahydro-2,5-methanopyrido[1',2':4,5]pyrazino[2,1-b][1][2]oxazepine-10-carboxylic acid.

Caption: General workflow for the synthesis of Bictegravir.

Detailed Experimental Protocol for Bictegravir Synthesis

The following protocol is a representative example of the final coupling step in the synthesis of Bictegravir, as described in patent literature.[1]

Materials:

• (2R,5S,13aR)-8-hydroxy-7,9-dioxo-2,3,4,5,7,9,13,13a-octahydro-2,5-methanopyrido[1',2':4,5]pyrazino[2,1-b][1][2]oxazepine-10-carboxylic acid intermediate (referred to as Compound 2 in the patent)

• (2,4,6-Trifluorophenyl)methanamine (referred to as Compound 4 in the patent)

• Acetonitrile

• Acetic acid

• Methanesulfonic acid

• Potassium carbonate

• Dichloromethane

• Water

Procedure:

• Charge 100 g of the carboxylic acid intermediate (Compound 2), 800 mL of acetonitrile, 100 mL of acetic acid, and 5 mL of methanesulfonic acid into a reaction vessel.

• Heat the mixture to 70-80°C and maintain for 6-8 hours.

• Cool the reaction mass to room temperature.

• Add 52 g of (2,4,6-Trifluorophenyl)methanamine (Compound 4) to the reaction mixture.

• Add 52.5 g of potassium carbonate.

• Stir the reaction mass for 16-18 hours at room temperature.

• Add 1000 mL of water to the reaction mass.

• Extract the aqueous layer with 1000 mL of dichloromethane. Repeat the extraction two more times.

• Combine the organic layers and process for product isolation and purification (details on purification are specific to the patent and may involve crystallization or chromatography).

Role of the (2,4,6-Trifluorophenyl)methanamine Moiety in Bictegravir

Mechanism of Action of Bictegravir

Bictegravir is an integrase strand transfer inhibitor (INSTI).[3][4] It targets the HIV-1 integrase enzyme, which is essential for the replication of the virus. Specifically, Bictegravir binds to the active site of the integrase and blocks the strand transfer step of retroviral DNA integration into the host cell's genome.[5][6] This action prevents the virus from establishing a chronic infection.

Caption: Mechanism of action of Bictegravir.

Structure-Activity Relationship (SAR)

The (2,4,6-trifluorobenzyl) moiety in Bictegravir plays a crucial role in its overall profile. While detailed SAR studies are often proprietary, it has been noted that this specific substitution pattern contributes to:

• Reduced Pregnane X Receptor (PXR) Activation: This minimizes the risk of drug-drug interactions with other co-administered medications.

• Increased Plasma Protein Binding: This contributes to a lower in vivo clearance, which is favorable for maintaining therapeutic drug concentrations.

Caption: Contribution of the (2,4,6-Trifluorophenyl)methanamine moiety.

Quantitative Biological and Pharmacokinetic Data of Bictegravir

The following tables summarize key quantitative data for Bictegravir, demonstrating the successful application of the (2,4,6-Trifluorophenyl)methanamine building block.

Table 1: In Vitro Activity of Bictegravir

Parameter	Value	Cell Type/Assay Condition
IC₅₀ (Strand Transfer)	7.5 ± 0.3 nM	Purified recombinant HIV-1 integrase
EC₅₀	1.5 nM	MT-2 cells
EC₅₀	2.4 nM	MT-4 cells
Protein-Adjusted EC₉₅	361 nM (0.162 µg/mL)	Wild-type HIV-1

Table 2: Pharmacokinetic Properties of Bictegravir

Parameter	Value	Condition
Plasma Half-life (t₁/₂)	17.3 hours	Multiple dose administration in HIV+ adults
Cₘₐₓ	6.15 µg/mL	Multiple dose administration in HIV+ adults
Cₜₒᵤgh	2.61 µg/mL	Multiple dose administration in HIV+ adults
AUC	102 µg·h/mL	Multiple dose administration in HIV+ adults
Protein Binding	>99%	In plasma
Metabolism	Primarily by CYP3A and UGT1A1
Excretion	~60.5% in feces, ~35% in urine (primarily as metabolites)

Other Potential Applications

While the use of (2,4,6-Trifluorophenyl)methanamine in Bictegravir is the most prominent example, its utility as a building block is not necessarily limited to this single application. The trifluorinated phenyl motif can be explored in the design of other novel therapeutic agents where modulation of metabolic stability, lipophilicity, and target engagement is desired. Further research may uncover its application in other areas of medicinal chemistry.

Conclusion

(2,4,6-Trifluorophenyl)methanamine is a valuable and highly specialized building block in medicinal chemistry. Its successful incorporation into the HIV-1 integrase inhibitor Bictegravir underscores the importance of strategic fluorination in modern drug design. The trifluorinated phenyl moiety contributes significantly to the favorable pharmacokinetic and pharmacodynamic properties of Bictegravir, including high potency, a favorable resistance profile, and a low potential for drug-drug interactions. As the demand for novel therapeutics with improved properties continues to grow, the application of (2,4,6-Trifluorophenyl)methanamine and similar fluorinated building blocks is expected to remain a key strategy in drug discovery and development.

References

• 1. WO2018229798A1 - Process for the preparation of bictegravir and intermediate thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. researchgate.net [researchgate.net]
• 5. US11202780B2 - Crystalline forms of (2R,5S,13aR)-8-hydroxy-7,9-dioxo-N-(2,4,6-trifluorobenzyl)-2,3,4,5,7,9,13,13a-octahydro-2,5-methanopyrido[1′,2′:4,5]pyrazino[2,1-b][1,3]oxazepine-10-carboxamide - Google Patents [patents.google.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]

The Strategic Role of Fluorination in Modulating Benzylamine Reactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become an indispensable tool for optimizing molecular properties. Benzylamine, a versatile scaffold found in numerous biologically active compounds, serves as a prime candidate for such modification. Its reactivity, metabolic fate, and interaction with biological targets can be profoundly altered through judicious fluorination. This technical guide provides an in-depth exploration of the multifaceted roles of fluorination in modulating the reactivity and pharmacological profile of benzylamines, offering a valuable resource for professionals engaged in drug discovery and development. We will dissect the impact of fluorine on key physicochemical properties, metabolic stability, and receptor binding affinity, supported by quantitative data, detailed experimental protocols, and logical workflow visualizations to guide rational drug design.

Modulation of Physicochemical Properties

The introduction of fluorine to the benzylamine scaffold instigates significant changes in its fundamental electronic and physical properties, primarily affecting its basicity (pKa) and lipophilicity (logP). These parameters are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Impact on Basicity (pKa)

Fluorine is the most electronegative element, and its incorporation onto the aromatic ring of benzylamine exerts a powerful electron-withdrawing inductive effect. This effect reduces the electron density on the nitrogen atom of the amino group, thereby decreasing its ability to accept a proton. Consequently, fluorination leads to a predictable decrease in the basicity of the benzylamine, as reflected by a lower pKa value.[1] This reduction in pKa can be a crucial advantage in drug design, as it can mitigate potential toxicity issues associated with highly basic amines and improve oral bioavailability.[2]

The magnitude of the pKa reduction is dependent on the position of the fluorine atom on the benzyl ring, with the effect being most pronounced when the fluorine is in the ortho or para position.

Table 1: Comparison of pKa Values for Benzylamine and its Fluorinated Analogs

Compound	Structure	pKa
Benzylamine	C₆H₅CH₂NH₂	9.33[3]
2-Fluorobenzylamine	2-FC₆H₄CH₂NH₂	8.80 (Predicted)
3-Fluorobenzylamine	3-FC₆H₄CH₂NH₂	9.06 (Predicted)
4-Fluorobenzylamine	4-FC₆H₄CH₂NH₂	9.01 (Predicted)[4]
Note: Experimental pKa values for fluorinated analogs are not consistently reported; predicted values are provided to illustrate the expected trend.

Impact on Lipophilicity (logP)

The effect of fluorination on lipophilicity, measured as the octanol-water partition coefficient (logP), is more complex than its effect on pKa. While the high electronegativity of fluorine can increase the polarity of an adjacent C-F bond, a single fluorine atom often increases the overall lipophilicity of a molecule.[5] This is attributed to the fact that fluorine is more lipophilic than hydrogen and can form favorable interactions with the nonpolar octanol phase. The position of the fluorine atom can subtly influence the logP value.

An appropriate logP is critical for a drug's ability to permeate cell membranes and reach its target. For drugs targeting the central nervous system (CNS), a logP value around 2 is often considered ideal.[5]

Table 2: Comparison of logP Values for Benzylamine and its Fluorinated Analogs

Compound	Structure	logP (Experimental)
Benzylamine	C₆H₅CH₂NH₂	1.09[3]
2-Fluorobenzylamine	2-FC₆H₄CH₂NH₂	1.20 (Predicted)
3-Fluorobenzylamine	3-FC₆H₄CH₂NH₂	1.20[6]
4-Fluorobenzylamine	4-FC₆H₄CH₂NH₂	1.10 (Predicted)
Note: LogP values can vary based on the determination method. The values presented are for comparative purposes.

Impact on Metabolic Stability

A primary strategy in drug design is to enhance a molecule's resistance to metabolic degradation, thereby increasing its half-life and bioavailability. Fluorination is a powerful tool for achieving this by blocking metabolically labile sites.[7] Benzylamine itself is a known substrate for monoamine oxidase B (MAO-B), which catalyzes its oxidative deamination to benzaldehyde.[1][8] This represents a major clearance pathway.

Replacing a hydrogen atom with a fluorine atom at a site susceptible to oxidation by cytochrome P450 (CYP450) enzymes or other metabolic enzymes can prevent this metabolic transformation due to the high strength of the C-F bond compared to a C-H bond.[7] This "metabolic blocking" can significantly increase the compound's half-life (t½) and intrinsic clearance (CLint) in liver microsomes.[9]

Table 3: Comparative Metabolic Stability in Human Liver Microsomes (HLM)

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Metabolic Stability Classification
Benzylamine	Data Not Available	Data Not Available	Expected to be low to moderate
4-Fluorobenzylamine	Data Not Available	Data Not Available	Expected to be higher than Benzylamine
Note: Direct comparative experimental data for benzylamine and its simple fluorinated analogs in HLM assays are not readily available in the cited literature. However, the established principle of metabolic blocking strongly suggests that fluorination at a site of metabolism would increase stability. Compounds with t½ > 30-60 minutes are often classified as stable.[9][10]

The logical workflow for assessing the impact of fluorination on a parent compound is visualized below.

Caption: General workflow for synthesizing and evaluating a fluorinated benzylamine analog.

Fluorination and Receptor Binding Affinity

The introduction of a fluorine atom can significantly alter the binding affinity of a benzylamine-containing ligand for its biological target, such as a G-protein coupled receptor (GPCR) or a monoamine transporter. This influence stems from several factors:

• Altered Basicity: As fluorination lowers the pKa, the protonation state of the amine at physiological pH (7.4) can be affected. This is critical, as many amine-containing ligands form a key salt bridge with an acidic residue (e.g., aspartate) in the receptor's binding pocket.

• Modified Conformation: Fluorine can induce conformational changes in the molecule, favoring a bioactive conformation that fits more snugly into the binding site.

• Direct Interactions: The fluorine atom itself can participate in favorable interactions with the protein, such as dipole-dipole interactions or even weak hydrogen bonds (C-F···H-N).

• Hydrophobic Interactions: Changes in lipophilicity can affect how the ligand enters and orients itself within the hydrophobic pockets of the receptor.

Benzylamines are known to interact with various targets, including monoamine oxidases (MAO-A and MAO-B) and monoamine transporters like the serotonin transporter (SERT) and dopamine transporter (DAT).[1][11][12] The affinity for these targets, often measured by the inhibition constant (Ki), can be finely tuned by the position of the fluorine substituent.

Table 4: Comparative Binding Affinity (Ki, nM) for Key Biological Targets

Compound	MAO-A	MAO-B	SERT	DAT
Benzylamine	Data Not Available	Data Not Available	Data Not Available	Data Not Available
4-Fluorobenzylamine	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Note: While benzylamine is a known substrate for MAO-B, specific Ki values directly comparing it with its simple fluorinated analogs are not readily available in the cited literature. Studies on more complex derivatives show that fluorination can lead to highly potent and selective inhibitors (with Ki values in the low nanomolar range), but these do not provide a direct baseline comparison for the parent scaffolds.[1][13]

The diagram below illustrates the logical relationship between fluorination and its downstream effects on key molecular properties relevant to drug action.

Caption: Logical relationships showing how fluorination impacts key molecular properties.

Many fluorinated benzylamine derivatives act on GPCRs. A simplified signaling pathway for a Gq-coupled receptor is shown below.

Caption: Simplified signaling pathway for a Gq-coupled GPCR activated by a ligand.

Conclusion

Fluorination is a potent and versatile strategy for fine-tuning the reactivity and drug-like properties of the benzylamine scaffold. By leveraging the unique electronic properties of fluorine, medicinal chemists can predictably modulate basicity to improve bioavailability and reduce toxicity. While the effects on lipophilicity are context-dependent, they offer another lever for optimizing membrane permeability. Most significantly, fluorination serves as a robust method for blocking metabolic soft spots, thereby enhancing metabolic stability and prolonging a compound's duration of action. The subtle yet profound influence of fluorine on molecular conformation and electronic distribution also allows for the meticulous optimization of binding affinity for specific biological targets. A comprehensive understanding and systematic application of these principles, guided by the experimental and analytical workflows outlined in this guide, are crucial for the successful development of novel benzylamine-based therapeutics.

Appendix: Key Experimental Protocols

A.1 Protocol: Synthesis of 4-Fluorobenzylamine via Reductive Amination

This protocol describes a common method for synthesizing 4-fluorobenzylamine from 4-fluorobenzaldehyde.

• Reaction Setup: To a round-bottom flask, add 4-fluorobenzaldehyde (1.0 eq) and an alcohol solvent such as methanol.

• Ammonia Addition: Add ammonium formate (1.5-2.5 eq) to the solution. Alternatively, the solution can be saturated with ammonia gas.

• Catalyst Addition: Add a catalytic amount of a reducing agent catalyst, such as Palladium on carbon (Pd/C) or Raney Nickel.

• Reduction: If using ammonium formate, gently reflux the mixture. If using ammonia/hydrogen gas, pressurize the reaction vessel with hydrogen gas (e.g., 0.5-1.5 MPa) and stir at a set temperature (e.g., 50-80°C) until the reaction is complete (monitor by TLC or LC-MS).

• Workup: Cool the reaction mixture and filter off the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable solvent (e.g., diethyl ether) and wash with water. Extract the aqueous layer with the organic solvent. Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate to yield the product. Further purification can be achieved by distillation.

A.2 Protocol: Determination of logP by HPLC

This protocol outlines a high-throughput method for estimating logP based on the retention time of a compound on a reverse-phase HPLC column.[12]

• System Preparation: Use a reverse-phase HPLC system with a C18 column and a UV detector. The mobile phase typically consists of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol).

• Calibration: Prepare a set of standard compounds with known logP values that span the expected range of the test compound. Inject each standard individually and record its retention time (t_R). Create a calibration curve by plotting the known logP values against the log(k), where k = (t_R - t_0) / t_0 (t_0 is the column dead time).

• Sample Analysis: Dissolve the test compound (e.g., fluorinated benzylamine) in a suitable solvent and inject it into the HPLC system under the same conditions used for the standards. Record its retention time.

• Calculation: Calculate the log(k) for the test compound using its retention time. Use the linear regression equation from the calibration curve to calculate the logP of the test compound.

A.3 Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)

This protocol is a standard method to assess a compound's susceptibility to Phase I metabolism, primarily by CYP450 enzymes.[10]

• Reagent Preparation:

  • Test Compound Stock: Prepare a 10 mM stock solution of the test compound in DMSO.

  • HLM Suspension: Prepare a suspension of pooled human liver microsomes in a phosphate buffer (e.g., 100 mM, pH 7.4).

  • NADPH Regenerating System (Cofactor): Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.

• Incubation:

  • In a 96-well plate, add the HLM suspension and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and transfer it to a new plate containing a cold "stop solution" (e.g., acetonitrile with an internal standard) to terminate the reaction and precipitate the proteins.

• Analysis: Centrifuge the plate to pellet the precipitated proteins. Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining amount of the parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = -0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg) = (0.693 / t½) * (incubation volume / protein concentration) .

A.4 Protocol: Competitive Radioligand Binding Assay

This assay determines the affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radioligand.[1][4]

• Reagent Preparation:

  • Membrane Preparation: Prepare cell membranes from a cell line or tissue known to express the target receptor (e.g., HEK293 cells transfected with the human serotonin transporter).

  • Radioligand: A ligand for the target receptor that is labeled with a radioisotope (e.g., [³H]-Paroxetine for SERT).

  • Test Compound: Prepare a series of dilutions of the test compound (e.g., fluorinated benzylamine) over a wide concentration range.

• Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the test compound in an appropriate assay buffer.

  • Total Binding Wells: Contain membranes and radioligand only.

  • Non-specific Binding Wells: Contain membranes, radioligand, and a saturating concentration of a known, non-labeled high-affinity ligand for the target.

  • Test Compound Wells: Contain membranes, radioligand, and the test compound dilutions.

• Equilibration: Incubate the plate at a specific temperature (e.g., 30°C) for a sufficient time (e.g., 60 minutes) to allow the binding to reach equilibrium.[1]

• Separation: Rapidly separate the bound radioligand from the free (unbound) radioligand by vacuum filtration through a glass fiber filter mat. The membranes and bound radioligand are trapped on the filter, while the free radioligand passes through. Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Dry the filter mat, add a scintillation cocktail, and count the radioactivity trapped on each filter using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration by subtracting the non-specific binding from the total binding.

  • Plot the percent specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of the specific binding).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

References

• 1. Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic mechanism of dopamine transporter interaction with 1-(2-(bis-(4-fluorophenyl)methoxy)ethyl)-4-(3-phenylpropyl)piperazine (GBR 12909) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 5. Neurotransmitter and psychostimulant recognition by the dopamine transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinyl Alkyl Alicyclic Amines at the Dopamine Transporter: Functionalizing the Terminal Nitrogen Affects Affinity, Selectivity, and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. agilent.com [agilent.com]
• 9. 3-[(Aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: high-affinity ligands for the serotonin transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Persistent binding at dopamine transporters determines sustained psychostimulant effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4-(O-benzylphenoxy)-N-methylbutylamine (bifemelane) and other 4-(O-benzylphenoxy)-N-methylalkylamines as new inhibitors of type A and B monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. admeshop.com [admeshop.com]

Commercial Sourcing and Technical Applications of High-Purity (2,4,6-Trifluorophenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, synthesis, and key applications of high-purity (2,4,6-Trifluorophenyl)methanamine, a critical building block in modern medicinal chemistry and materials science. This document details commercial suppliers, provides illustrative synthetic protocols, and explores its utility in the development of pharmaceuticals, as well as its emerging role in the creation of specialized polymers and dyes.

Commercial Availability

(2,4,6-Trifluorophenyl)methanamine, also known as 2,4,6-Trifluorobenzylamine, is available from a range of commercial suppliers who specialize in fine chemicals and pharmaceutical intermediates. The typical purity offered is ≥95%, with many suppliers providing higher purity grades (≥97% or ≥98%) suitable for sensitive research and drug development applications. Certificates of Analysis (CoA) are generally available upon request and typically include data from High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm identity and purity.[1][2][3][4][5][6]

Supplier Category	Representative Companies	Typical Purity	Common Analytical Data Provided
Research Chemicals & Intermediates	Sigma-Aldrich, ChemScene, Oakwood Chemical, SynZeal Research	≥95% - ≥98%	HPLC, GC-MS, NMR, CoA
Pharmaceutical Reference Standards	LGC Standards, Klivon	High Purity (Assay >95%)	Comprehensive CoA with full spectral elucidation (¹H-NMR, ¹³C-NMR, MS, etc.)
Bulk & Custom Synthesis	Manchester Organics, Finetech Industry, BOC Sciences	Custom purity specifications available	Per customer requirement

Synthetic Routes and Experimental Protocols

Several synthetic routes to (2,4,6-Trifluorophenyl)methanamine have been reported, primarily in patent literature. These methods often start from more readily available fluorinated or chlorinated precursors. Below are summaries of common synthetic strategies.

Route 1: Reduction of 2,4,6-Trifluorobenzonitrile

A common and direct method involves the reduction of 2,4,6-trifluorobenzonitrile. This can be achieved through catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of 2,4,6-Trifluorobenzonitrile [7][8]

• Reaction Setup: To a 1000 mL autoclave, add 50 g of 2,4,6-trifluorobenzonitrile, 2.5 g of Raney Nickel (as a 50% slurry in water), 75 g of 25% aqueous ammonia, and 500 g of methanol.

• Hydrogenation: Seal the autoclave and purge with nitrogen, followed by hydrogen. Pressurize the vessel to 1 MPa with hydrogen.

• Reaction Conditions: Heat the mixture to 90°C with constant stirring (e.g., 350 rpm). Maintain the hydrogen pressure and temperature for approximately 8 hours, or until hydrogen uptake ceases.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the Raney Nickel catalyst.

• Isolation and Purification: Concentrate the filtrate by distillation to remove the methanol. The residue is then extracted with dichloromethane. The organic extracts are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield (2,4,6-Trifluorophenyl)methanamine. The expected yield is approximately 85% with a purity of >99% as determined by GC.[7][8]

Route 2: From 1,3,5-Trifluorobenzene

This multi-step synthesis starts with the more basic building block, 1,3,5-trifluorobenzene.

Experimental Protocol: Multi-step Synthesis from 1,3,5-Trifluorobenzene

• Lithiation and Formylation: In a suitable reactor, 1,3,5-trifluorobenzene is subjected to lithiation at low temperatures (-50 to -110 °C) in an organic solvent such as tetrahydrofuran (THF), followed by formylation with N,N-dimethylformamide (DMF) to produce 2,4,6-trifluorobenzaldehyde.

• Reduction: The resulting aldehyde is then reduced to 2,4,6-trifluorobenzyl alcohol using a reducing agent like potassium borohydride in an alcoholic solvent.

• Halogenation: The benzyl alcohol is converted to 2,4,6-trifluorobenzyl chloride via reaction with a halogenating agent such as thionyl chloride.

• Amination: The final step involves the reaction of the benzyl chloride with a source of ammonia, such as urotropine followed by hydrolysis, to yield (2,4,6-Trifluorophenyl)methanamine.

Quality Control and Analytical Methods

The purity and identity of (2,4,6-Trifluorophenyl)methanamine are critical for its applications, especially in drug synthesis. A combination of chromatographic and spectroscopic techniques is employed for its characterization.

Analytical Technique	Purpose	Expected Observations
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single major peak corresponding to the product with purity typically >95%.
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity assessment and identification of volatile impurities.	A molecular ion peak corresponding to the mass of the compound (m/z 161.12). The fragmentation pattern can further confirm the structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and confirmation.	¹H NMR and ¹³C NMR spectra will show characteristic signals for the aromatic and benzylic protons and carbons, with splitting patterns consistent with the trifluoro-substituted ring.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for N-H stretching of the amine and C-F stretching of the fluorinated aromatic ring.

Below is a diagram illustrating a typical analytical workflow for the quality control of (2,4,6-Trifluorophenyl)methanamine.

Analytical workflow for quality control.

Applications in Drug Development and Synthesis

The primary and most significant application of (2,4,6-Trifluorophenyl)methanamine is as a key starting material in the synthesis of the antiretroviral drug Bictegravir.[1]

Synthesis of Bictegravir

Bictegravir is a second-generation integrase strand transfer inhibitor (INSTI) used in the treatment of HIV-1 infection.[3] The synthesis involves the coupling of (2,4,6-Trifluorophenyl)methanamine with a complex carboxylic acid intermediate.

The diagram below outlines the key step in the synthesis of Bictegravir involving (2,4,6-Trifluorophenyl)methanamine.

Key step in Bictegravir synthesis.

Applications in Materials Science

Beyond its crucial role in pharmaceuticals, (2,4,6-Trifluorophenyl)methanamine is also utilized in the synthesis of advanced materials, such as azo dyes and high-performance polyimides.

Synthesis of Azo Dyes

Aromatic amines are fundamental precursors in the synthesis of azo dyes. (2,4,6-Trifluorophenyl)methanamine can be diazotized and then coupled with a suitable aromatic compound to form a fluorinated azo dye. The presence of multiple fluorine atoms can enhance the dye's thermal stability and colorfastness.[9][10][11][12]

The general synthetic pathway for producing an azo dye from (2,4,6-Trifluorophenyl)methanamine is illustrated below.

General pathway for Azo Dye synthesis.

Synthesis of Fluorinated Polyimides

(2,4,6-Trifluorophenyl)methanamine can be used as a monomer or a modifying agent in the synthesis of fluorinated polyimides. These polymers are known for their excellent thermal stability, chemical resistance, low dielectric constant, and optical transparency, making them suitable for applications in microelectronics and aerospace.[13][14] The incorporation of the trifluorobenzyl group can enhance solubility and modify the polymer's properties.

The diagram below shows a conceptual workflow for the synthesis of a polyimide using a diamine derived from (2,4,6-Trifluorophenyl)methanamine.

Conceptual workflow for Polyimide synthesis.

References

• 1. 2,4,6-Trifluorobenzylamine | 214759-21-4 | SynZeal [synzeal.com]
• 2. dev.klivon.com [dev.klivon.com]
• 3. 2,4,6-Trifluorobenzylamine | CAS Number 214759-21-4 [klivon.com]
• 4. chemscene.com [chemscene.com]
• 5. 2,4,6-Trifluorobenzylamine | LGC Standards [lgcstandards.com]
• 6. 2,4,6-Trifluorobenzylamine | 214759-21-4 [sigmaaldrich.com]
• 7. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [amp.chemicalbook.com]
• 8. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 9. sphinxsai.com [sphinxsai.com]
• 10. benchchem.com [benchchem.com]
• 11. plantarchives.org [plantarchives.org]
• 12. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Intrinsically Negative Photosensitive Polyimides with Enhanced High-Temperature Dimensional Stability and Optical Transparency for Advanced Optical Applications via Simultaneous Incorporation of Trifluoromethyl and Benzanilide Units: Preparation and Properties | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safe Handling of 2,4,6-Trifluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4,6-Trifluorobenzylamine (CAS No. 214759-21-4), a key intermediate in various synthetic processes. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

2,4,6-Trifluorobenzylamine is a fluorinated organic compound used in the synthesis of pharmaceuticals and other complex molecules.[1][2][3] Its physical and chemical properties are summarized below.

Property	Value
Molecular Formula	C₇H₆F₃N
Molecular Weight	161.12 g/mol [4][5]
Appearance	Colorless to pale yellow liquid[2]
Boiling Point	165 °C[1]
Density	1.320 g/cm³
Flash Point	63 °C[1] / 165 °C
Solubility	Slightly soluble in water (1.2 g/L at 25°C)[1][3]. Soluble in DMSO and Methanol.[1]
Stability	Air sensitive[1]

Hazard Identification and GHS Classification

This chemical is classified as hazardous.[6] The primary hazards are severe skin corrosion and eye damage.

• GHS Pictogram: GHS05 (Corrosion)[7][8]

• Signal Word: Danger[7][8]

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage.[1][5]

• Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.[6]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

  • P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[1]

  • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[1][6]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][6][9]

  • P310: Immediately call a POISON CENTER or doctor/physician.

  • P405: Store locked up.[1][6]

  • P501: Dispose of contents/container to an approved waste disposal plant.[6]

Experimental Workflow for Safe Handling

Proper handling of 2,4,6-Trifluorobenzylamine is paramount to prevent exposure and ensure laboratory safety. The following workflow outlines the necessary steps.

Fig 1. General workflow for safe handling of 2,4,6-Trifluorobenzylamine.

• Preparation & Engineering Controls:

  • Work in a well-ventilated area, preferably in a chemical fume hood.[6]

  • Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[6]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

  • Body Protection: Wear a lab coat, long-sleeved shirt, and closed-toe shoes. For larger quantities or in case of a splash risk, consider a chemical-resistant apron or suit.[10]

  • Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6][9]

• Chemical Handling:

  • Avoid direct contact with the substance.[9]

  • Do not breathe vapors or mists.[6]

  • Use the smallest amount of material necessary for the experiment.

  • When transferring, use a pipette or a syringe to avoid spills.

• Storage:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

  • Keep away from incompatible materials such as strong oxidizing agents.

  • Store locked up.[1][6]

• Waste Disposal:

  • Dispose of waste in accordance with local, state, and federal regulations.

  • Collect waste in a designated, labeled, and sealed container.

• Decontamination:

  • Clean the work area thoroughly after handling the chemical.

  • Decontaminate all equipment used.

  • Remove and properly dispose of contaminated PPE.

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in case of exposure. The following diagram outlines the initial response steps.

Fig 2. First aid response for exposure to 2,4,6-Trifluorobenzylamine.

• Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[6] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[11] Seek immediate medical attention.[6]

• Skin Contact: Immediately take off all contaminated clothing.[6] Rinse the skin with plenty of water or shower.[6] Seek immediate medical attention.

• Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if present and easy to do so.[6] Continue rinsing. Seek immediate medical attention from an ophthalmologist.[9]

• Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious person.[12] Seek immediate medical attention.[6]

Accidental Release and Firefighting Measures

• Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective equipment.[6] Evacuate unnecessary personnel from the area.[6]

• Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, silica gel, universal binder) and place in a suitable container for disposal.[13] For larger spills, dike the area to prevent spreading. Do not let the product enter drains.[14]

• Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, foam, or water spray.[10]

• Specific Hazards: Thermal decomposition can release irritating gases and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen fluoride.[6][13]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Stability and Reactivity

• Reactivity: No information available.

• Chemical Stability: Stable under recommended storage conditions, but is air sensitive.[1]

• Conditions to Avoid: Incompatible materials.

• Incompatible Materials: Strong oxidizing agents.[13]

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[13]

Toxicological and Ecological Information

• Toxicological Information: This substance causes severe skin burns and eye damage.[5] The toxicological properties have not been thoroughly investigated.

• Ecological Information: Do not allow this material to be released into the environment.[6]

This technical guide is intended for use by qualified individuals trained in handling hazardous chemicals. Always refer to the most current Safety Data Sheet (SDS) for 2,4,6-Trifluorobenzylamine before use.

References

• 1. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [amp.chemicalbook.com]
• 2. CAS 214759-21-4: 2,4,6-Trifluorobenzylamine | CymitQuimica [cymitquimica.com]
• 3. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 4. 2,4,6-Trifluorobenzylamine | LGC Standards [lgcstandards.com]
• 5. 2,4,6-Trifluorobenzylamine | C7H6F3N | CID 2777046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. 2,4,6-Trifluorobenzyl amine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 8. 2,4,6-Trifluorobenzyl amine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. kmpharma.in [kmpharma.in]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. synquestlabs.com [synquestlabs.com]
• 13. fishersci.com [fishersci.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling with (2,4,6-Trifluorophenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a cornerstone of organic synthesis, particularly in the fields of medicinal chemistry and drug development. The synthesis of amides from poorly nucleophilic amines, such as (2,4,6-Trifluorophenyl)methanamine, presents a significant challenge due to the reduced reactivity of the amine. The strong electron-withdrawing nature of the trifluorinated phenyl ring decreases the nucleophilicity of the amino group, often leading to low yields and sluggish reactions with standard coupling protocols.[1][2]

These application notes provide detailed protocols for the successful amide coupling of (2,4,6-Trifluorophenyl)methanamine with a variety of carboxylic acids. The described methods are selected for their proven efficacy with electron-deficient and sterically hindered substrates.

Challenges in Coupling Electron-Deficient Amines

Standard amide coupling reagents such as DCC/DMAP and even HATU can be inefficient when dealing with weakly nucleophilic amines.[1][2] The primary difficulty lies in the slow rate of nucleophilic attack by the amine on the activated carboxylic acid intermediate. To overcome this, more reactive intermediates or more forcing reaction conditions are often necessary. The protocols outlined below are designed to address these challenges.

Experimental Protocols

Three robust protocols are presented for the amide coupling of (2,4,6-Trifluorophenyl)methanamine.

Protocol 1: In Situ Acyl Fluoride Formation using BTFFH

This protocol is highly effective for coupling sterically hindered and electron-deficient amines through the in situ generation of a highly reactive acyl fluoride intermediate.[1][3][4]

Materials:

• Carboxylic Acid

• (2,4,6-Trifluorophenyl)methanamine

• N,N,N′,N′-Bis(tetramethylene)fluoroformamidinium hexafluorophosphate (BTFFH)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (CH₂Cl₂), anhydrous

Procedure:

• To a sealed vial, add the carboxylic acid (1.3 equiv.), BTFFH (1.5 equiv.), and anhydrous CH₂Cl₂ (2 mL per mmol of the limiting reagent).

• Add DIPEA (4.5 equiv.) to the mixture.

• Stir the reaction mixture at room temperature for 30 minutes to allow for the formation of the acyl fluoride.

• Add (2,4,6-Trifluorophenyl)methanamine (1.0 equiv.) to the reaction mixture.

• Seal the vial and heat the reaction mixture to 80 °C.

• Monitor the reaction progress by TLC or LC-MS. Reaction times typically range from 12 to 24 hours.[4]

• Upon completion, cool the reaction mixture to room temperature and dilute with CH₂Cl₂.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: EDC/DMAP Mediated Coupling with Catalytic HOBt

This method utilizes the common coupling agent 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with 4-Dimethylaminopyridine (DMAP) and a catalytic amount of 1-Hydroxybenzotriazole (HOBt) to enhance the reaction rate with electron-deficient anilines.[2]

Materials:

• Carboxylic Acid

• (2,4,6-Trifluorophenyl)methanamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• 1-Hydroxybenzotriazole (HOBt), catalytic amount

• N,N-Diisopropylethylamine (DIPEA)

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• Dissolve the carboxylic acid (1.0 equiv.), (2,4,6-Trifluorophenyl)methanamine (1.2 equiv.), DMAP (1.0 equiv.), and HOBt (0.1 equiv.) in anhydrous acetonitrile.

• Add EDC (1.0 equiv.) to the solution.

• Add DIPEA (2.0 equiv.) to the reaction mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to overnight.

• Upon completion, quench the reaction with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Acyl Chloride Formation and Coupling

This classical two-step approach involves the conversion of the carboxylic acid to a highly reactive acyl chloride, which then readily reacts with the amine.[5][6][7]

Materials:

• Carboxylic Acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• (2,4,6-Trifluorophenyl)methanamine

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (CH₂Cl₂), anhydrous

Procedure:

Step 1: Acyl Chloride Formation

• In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv.) in anhydrous CH₂Cl₂.

• Add thionyl chloride (1.2 equiv.) or oxalyl chloride (1.2 equiv.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride.

Step 2: Amide Coupling

• Dissolve the crude acyl chloride in anhydrous CH₂Cl₂.

• In a separate flask, dissolve (2,4,6-Trifluorophenyl)methanamine (1.1 equiv.) and triethylamine (1.5 equiv.) in anhydrous CH₂Cl₂.

• Slowly add the acyl chloride solution to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. For poorly reactive systems, heating may be required.[5]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Data Presentation

The following table summarizes the key parameters for the described amide coupling protocols, which are suitable for (2,4,6-Trifluorophenyl)methanamine. Expected yields are based on literature data for similarly electron-deficient amines.[1][2][4]

Protocol	Activating Agent(s)	Base(s)	Solvent	Temperature	Typical Reaction Time	Reported Yields (with similar substrates)
1	BTFFH	DIPEA	CH₂Cl₂	80 °C	12 - 24 h	Good to Excellent
2	EDC, HOBt (cat.)	DMAP, DIPEA	CH₃CN	Room Temp.	4 - 16 h	Good to Excellent
3	SOCl₂ or (COCl)₂	Et₃N or Pyridine	CH₂Cl₂	0 °C to RT/Heat	2 - 6 h	Moderate to Good

Visualizations

General Workflow for Amide Coupling with (2,4,6-Trifluorophenyl)methanamine

Caption: General workflow for the synthesis of amides using (2,4,6-Trifluorophenyl)methanamine.

Logical Relationship of Reagents in Protocol 1

Caption: Reagent roles in the BTFFH-mediated amide coupling protocol.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. orgosolver.com [orgosolver.com]
• 6. Amide Synthesis [fishersci.it]
• 7. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols for Reductive Amination with 2,4,6-Trifluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reductive amination is a cornerstone of medicinal chemistry and organic synthesis, providing a powerful method for the formation of carbon-nitrogen bonds to produce secondary and tertiary amines.[1][2] This process involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an imine or iminium ion intermediate, which is subsequently reduced to the corresponding amine.[3] While this reaction is broadly applicable, substrates such as 2,4,6-trifluorobenzylamine present unique challenges due to the electron-withdrawing nature of the fluorine substituents. These electronic effects decrease the nucleophilicity of the amine, which can hinder the initial imine formation and impact overall reaction efficiency.[4][5]

This document provides a detailed guide to the reductive amination of 2,4,6-trifluorobenzylamine, offering insights into common reaction conditions and generalized protocols to facilitate its use in research and drug development.

Reaction Parameters and Optimization

The successful reductive amination of electron-deficient amines like 2,4,6-trifluorobenzylamine hinges on the careful selection of reagents and reaction conditions. Several reducing agents are commonly employed, with sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) being a preferred choice due to its mildness and selectivity for imines over carbonyls.[6][7][8]

Key Considerations:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is highly effective for reductive aminations, particularly with challenging substrates.[9] It is less toxic than sodium cyanoborohydride (NaBH₃CN) and generally provides higher yields.[6] Other reagents like borane complexes (e.g., BH₃·THF) in the presence of additives can also be effective for electron-deficient anilines.[4][5]

• Solvent: The choice of solvent is critical. Aprotic solvents such as 1,2-dichloroethane (DCE), dichloromethane (DCM), and tetrahydrofuran (THF) are commonly used with STAB, as protic solvents like methanol can cause its decomposition.[6][7]

• Catalyst: For less reactive ketones, the addition of an acid catalyst, such as acetic acid, can facilitate imine formation.[7][8]

• Stoichiometry: Typically, a slight excess of the amine or carbonyl compound may be used to drive the reaction to completion. The reducing agent is generally used in excess (1.5-2.0 equivalents).

• Temperature: Most reductive aminations with STAB are carried out at room temperature.

The following table summarizes typical conditions for the reductive amination of electron-deficient amines, which can serve as a starting point for optimizing reactions with 2,4,6-trifluorobenzylamine.

Parameter	Typical Conditions for Electron-Deficient Amines	Notes
Reducing Agent	Sodium Triacetoxyborohydride (STAB)	Preferred for its selectivity and mildness.[6][7]
Borane-Tetrahydrofuran Complex (BH₃·THF)	Can be effective, often with additives like TMSCl.[4]
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)	Aprotic solvents are essential when using STAB.[7]
Catalyst	Acetic Acid (for ketones)	Generally not required for aldehydes.[8]
Temperature	Room Temperature	Mild conditions are typically sufficient.
Reaction Time	4 - 24 hours	Varies depending on the reactivity of the substrates.
Work-up	Aqueous basic quench (e.g., saturated NaHCO₃)	Neutralizes the reaction and facilitates extraction.[10]

Experimental Protocols

The following are generalized protocols for the reductive amination of 2,4,6-trifluorobenzylamine with an aldehyde or a ketone using sodium triacetoxyborohydride.

Protocol 1: Reductive Amination with an Aldehyde

Materials:

• 2,4,6-Trifluorobenzylamine

• Aldehyde

• Sodium Triacetoxyborohydride (STAB)

• Anhydrous Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask, add the aldehyde (1.0 mmol, 1.0 equiv) and 2,4,6-trifluorobenzylamine (1.0 mmol, 1.0 equiv) to anhydrous dichloromethane (10 mL).

• Stir the resulting solution at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Add sodium triacetoxyborohydride (2.0 mmol, 2.0 equiv) portion-wise to the reaction mixture.

• Continue stirring the reaction at room temperature for an additional 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution (10 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated product.

Protocol 2: Reductive Amination with a Ketone

Materials:

• 2,4,6-Trifluorobenzylamine

• Ketone

• Sodium Triacetoxyborohydride (STAB)

• Anhydrous 1,2-Dichloroethane (DCE)

• Acetic Acid

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask, add the ketone (1.0 mmol, 1.0 equiv), 2,4,6-trifluorobenzylamine (1.0 mmol, 1.0 equiv), and acetic acid (1.0 mmol, 1.0 equiv) to anhydrous 1,2-dichloroethane (10 mL).

• Stir the mixture at room temperature for 1 hour.

• Add sodium triacetoxyborohydride (2.0 mmol, 2.0 equiv) in one portion.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• After completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the pure product.

Workflow and Pathway Diagrams

The following diagrams illustrate the general workflow for the reductive amination of 2,4,6-trifluorobenzylamine.

Caption: General workflow for the reductive amination of 2,4,6-trifluorobenzylamine.

Caption: Logical relationship of components in the reductive amination process.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. "An Efficient Reductive Amination Protocol Using Benzylamine-Borane As " by Adam M. Bowman and Dr. Matt A. Peterson [scholarsarchive.byu.edu]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 7. Sodium triacetoxyborohydride [organic-chemistry.org]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 2,4,6-Trifluorobenzylamine in Heterocyclic Ring Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the utilization of 2,4,6-trifluorobenzylamine as a key building block in the synthesis of medicinally relevant heterocyclic compounds. The unique electronic properties conferred by the trifluorinated phenyl ring make this reagent a valuable tool for accessing novel chemical entities with potential applications in drug discovery and materials science.

Introduction

2,4,6-Trifluorobenzylamine is a versatile primary amine that serves as a precursor for the construction of various nitrogen-containing heterocyclic scaffolds. The strong electron-withdrawing nature of the fluorine atoms significantly influences the reactivity of the benzylamine moiety and can impart unique physicochemical properties to the final products, such as increased metabolic stability and enhanced binding affinity to biological targets. This document outlines generalized synthetic strategies and provides illustrative protocols for the synthesis of quinazolines, pyridines, and pyrimidines using 2,4,6-trifluorobenzylamine.

Synthesis of 2-(2,4,6-Trifluorobenzyl)quinazolines

Quinazolines are a prominent class of nitrogen-containing heterocycles with a broad spectrum of biological activities. The synthesis of 2-substituted quinazolines can be achieved through the condensation of a benzylamine derivative with a 2-aminobenzaldehyde or a 2-aminobenzophenone, followed by oxidative cyclization.

General Reaction Scheme:

Caption: General synthesis of 2-(2,4,6-trifluorobenzyl)quinazolines.

Experimental Protocol: Synthesis of 2-(2,4,6-Trifluorobenzyl)quinazoline

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• 2,4,6-Trifluorobenzylamine

• 2-Aminobenzaldehyde

• Iodine (I₂)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-aminobenzaldehyde (1.0 mmol) in DMSO (5 mL) in a round-bottom flask, add 2,4,6-trifluorobenzylamine (1.2 mmol).

• Add iodine (2.0 mmol) to the reaction mixture.

• Heat the mixture to 120 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing ethyl acetate (50 mL) and water (50 mL).

• Wash the organic layer with saturated sodium thiosulfate solution (2 x 20 mL) to remove excess iodine, followed by brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 2-(2,4,6-trifluorobenzyl)quinazoline.

Quantitative Data Summary (Illustrative):

Reactant 1	Reactant 2	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)
2,4,6-Trifluorobenzylamine	2-Aminobenzaldehyde	I₂	DMSO	120	5	75-85

Synthesis of Pyridines via Multicomponent Reactions

Multicomponent reactions (MCRs) offer an efficient strategy for the synthesis of highly substituted pyridines in a single step. The Hantzsch pyridine synthesis and its variations can potentially incorporate 2,4,6-trifluorobenzylamine as the nitrogen source.

General Reaction Scheme:

Caption: General multicomponent synthesis of substituted pyridines.

Experimental Protocol: Synthesis of a Substituted Pyridine

This protocol is a generalized procedure and requires adaptation for specific substrates.

Materials:

• An aromatic aldehyde (e.g., benzaldehyde)

• A 1,3-dicarbonyl compound (e.g., ethyl acetoacetate)

• 2,4,6-Trifluorobenzylamine

• Ethanol

• Acetic acid (catalytic amount)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1.0 mmol), the 1,3-dicarbonyl compound (1.0 mmol), and 2,4,6-trifluorobenzylamine (1.0 mmol) in ethanol (10 mL).

• Add a catalytic amount of acetic acid (e.g., 2-3 drops).

• Reflux the reaction mixture for 8-12 hours, monitoring the progress by TLC.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (50 mL) and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the desired substituted pyridine.

Quantitative Data Summary (Illustrative):

Aldehyde	1,3-Dicarbonyl	Amine	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)
Benzaldehyde	Ethyl acetoacetate	2,4,6-Trifluorobenzylamine	EtOH	AcOH	Reflux	10	60-70

Synthesis of Pyrimidines via Cyclocondensation

Pyrimidines are fundamental heterocyclic structures found in nucleic acids and numerous pharmaceuticals. A common synthetic route involves the cyclocondensation of a β-dicarbonyl compound with an amidine or a related nitrogen-containing species. 2,4,6-Trifluorobenzylamine can be envisioned to participate in such reactions, potentially after conversion to an appropriate amidine precursor. A more direct, albeit less documented, approach could involve a multicomponent reaction.

General Reaction Scheme:

Caption: General synthesis of substituted pyrimidines.

Experimental Protocol: Synthesis of a Substituted Pyrimidine

This protocol describes a general approach for the synthesis of a pyrimidine derivative from a chalcone and a guanidine derivative, which would first need to be synthesized from 2,4,6-trifluorobenzylamine.

Part A: Synthesis of N-(2,4,6-Trifluorobenzyl)guanidine Hydrochloride (Illustrative)

• React 2,4,6-trifluorobenzylamine with a suitable guanylating agent (e.g., S-methylisothiourea sulfate) in the presence of a base.

• Isolate and purify the resulting guanidine derivative, typically as a salt.

Part B: Synthesis of the Pyrimidine

Materials:

• A chalcone derivative (e.g., 1,3-diphenyl-2-propen-1-one)

• N-(2,4,6-Trifluorobenzyl)guanidine hydrochloride

• Sodium ethoxide

• Ethanol

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of sodium ethoxide (prepared from sodium metal in absolute ethanol) in ethanol, add the chalcone derivative (1.0 mmol) and N-(2,4,6-trifluorobenzyl)guanidine hydrochloride (1.1 mmol).

• Reflux the reaction mixture for 12-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and neutralize with dilute hydrochloric acid.

• Remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate (50 mL) and water (30 mL).

• Wash the organic layer with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield the desired substituted pyrimidine.

Quantitative Data Summary (Illustrative):

Chalcone Derivative	Guanidine Derivative	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1,3-Diphenyl-2-propen-1-one	N-(2,4,6-Trifluorobenzyl)guanidine HCl	NaOEt	EtOH	Reflux	18	50-65

Disclaimer: The provided protocols are illustrative and based on general synthetic methodologies. Researchers should conduct their own literature search for specific applications and optimize reaction conditions accordingly. All experiments should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Application Notes and Protocols for N-alkylation Reactions of (2,4,6-Trifluorophenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,4,6-Trifluorophenyl)methanamine is a key building block in medicinal chemistry and materials science, valued for the unique properties conferred by its trifluorinated phenyl ring. N-alkylation of this primary amine is a critical transformation for generating diverse derivatives with modified biological activity, pharmacokinetic profiles, and material characteristics. These application notes provide detailed protocols for two common and effective methods for the N-alkylation of (2,4,6-Trifluorophenyl)methanamine: direct alkylation with alkyl halides and reductive amination.

Key Synthetic Strategies

Two primary strategies for the N-alkylation of (2,4,6-Trifluorophenyl)methanamine are detailed below:

• Direct Alkylation with Alkyl Halides: This classical SN2 reaction involves the direct reaction of the amine with an alkyl halide in the presence of a base. While straightforward, this method can sometimes lead to over-alkylation, yielding tertiary amines as byproducts. Careful control of reaction conditions is crucial for achieving high selectivity for the desired secondary amine.

• Reductive Amination: This versatile one-pot reaction involves the formation of an imine intermediate by reacting the primary amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding secondary amine. Reductive amination is often preferred due to its high selectivity, milder reaction conditions, and broad substrate scope, which minimizes the risk of over-alkylation.[1][2]

Application Notes

The N-alkylated derivatives of (2,4,6-Trifluorophenyl)methanamine are of significant interest in drug discovery. The trifluorophenyl motif can enhance metabolic stability and binding affinity to biological targets. By introducing various alkyl substituents, researchers can fine-tune the lipophilicity, steric bulk, and hydrogen bonding capacity of the molecule to optimize its pharmacological properties.

Method 1: Direct N-Alkylation with Alkyl Halides

This protocol describes the direct N-alkylation of (2,4,6-Trifluorophenyl)methanamine with an alkyl halide using cesium carbonate as the base. This method has been shown to be effective for the mono-alkylation of various benzylamines.

Experimental Protocol

Materials:

• (2,4,6-Trifluorophenyl)methanamine

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add (2,4,6-Trifluorophenyl)methanamine (2.0 eq) and anhydrous DMF (0.2 - 0.5 M).

• Add cesium carbonate (2.0 - 3.0 eq) to the stirred solution.

• Add the alkyl halide (1.0 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 50-80 °C and stir for 4-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated product.

Quantitative Data

The following table summarizes representative quantitative data for the direct N-alkylation of benzylamines using a similar cesium carbonate protocol. While specific data for (2,4,6-Trifluorophenyl)methanamine is not available in the cited literature, these examples provide an expected range of yields and reaction conditions.

Entry	Amine	Alkyl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Benzylamine	Benzyl bromide	Cs₂CO₃	DMF	60	5	95
2	Benzylamine	Methyl iodide	Cs₂CO₃	DMF	25	12	89
3	4-Methoxybenzylamine	Benzyl bromide	Cs₂CO₃	DMF	60	5	98

Data adapted from a general protocol for the N-alkylation of benzylamines and may not be representative of the specific substrate.

Workflow Diagram

Caption: Experimental workflow for direct N-alkylation.

Method 2: Reductive Amination

This protocol describes the N-alkylation of (2,4,6-Trifluorophenyl)methanamine with an aldehyde or ketone using sodium triacetoxyborohydride as the reducing agent. This is a widely used and highly effective method for selective mono-alkylation.[1][2]

Experimental Protocol

Materials:

• (2,4,6-Trifluorophenyl)methanamine

• Aldehyde or Ketone (e.g., benzaldehyde, acetone)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a stirred solution of (2,4,6-Trifluorophenyl)methanamine (1.0 eq) in anhydrous DCM or DCE (0.1-0.2 M) under an inert atmosphere, add the aldehyde or ketone (1.0-1.2 eq).

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• Carefully add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated product.

Quantitative Data

Entry	Amine	Carbonyl Compound	Reducing Agent	Solvent	Time (h)	Yield (%)
1	Benzylamine	Benzaldehyde	NaBH(OAc)₃	DCE	2	94
2	Aniline	Cyclohexanone	NaBH(OAc)₃	DCE	2	96
3	Benzylamine	Acetone	NaBH(OAc)₃	DCE	2	88

Data adapted from a general protocol for the reductive amination of amines and may not be representative of the specific substrate.[1][2]

Reaction Pathway Diagram

Caption: Signaling pathway for reductive amination.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• (2,4,6-Trifluorophenyl)methanamine is a corrosive substance and should be handled with care.

• Alkyl halides are often toxic and volatile; handle with caution.

• Sodium triacetoxyborohydride can react with moisture; handle in a dry environment.

Conclusion

The protocols described provide robust and versatile methods for the N-alkylation of (2,4,6-Trifluorophenyl)methanamine. The choice between direct alkylation and reductive amination will depend on the specific substrate, desired product, and the potential for side reactions. For selective mono-alkylation, reductive amination is generally the preferred method. These application notes serve as a comprehensive guide for researchers in the synthesis of novel N-alkylated (2,4,6-Trifluorophenyl)methanamine derivatives for applications in drug discovery and materials science.

References

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of (2,4,6-Trifluorophenyl)methanamine in the Synthesis of Bictegravir, an HIV-1 Integrase Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2,4,6-Trifluorophenyl)methanamine, also known as 2,4,6-trifluorobenzylamine, is a key starting material in the synthesis of various active pharmaceutical ingredients (APIs). Its trifluorinated phenyl ring imparts unique properties to the final drug molecule, often enhancing metabolic stability and binding affinity. This document provides detailed application notes and protocols for the use of (2,4,6-Trifluorophenyl)methanamine in the synthesis of Bictegravir, a potent second-generation HIV-1 integrase strand transfer inhibitor (INSTI).[1] Bictegravir is a core component of the fixed-dose combination therapy Biktarvy®, used for the treatment of HIV-1 infection.[2][3][4]

Synthesis of Bictegravir

The synthesis of Bictegravir involves a multi-step process culminating in the coupling of a complex polycyclic core with (2,4,6-Trifluorophenyl)methanamine. This final amide bond formation is a critical step that introduces the trifluorobenzyl moiety, which is crucial for the drug's activity.

Synthetic Pathway Overview

The overall synthetic strategy for Bictegravir involves the preparation of a key bicyclic intermediate which then undergoes further transformations to form the tetracyclic core of the molecule. The final step is the amidation reaction with (2,4,6-Trifluorophenyl)methanamine.

Caption: Synthetic route overview for Bictegravir.

Quantitative Data Summary

The following table summarizes the reported yields for key steps in the synthesis of Bictegravir, highlighting the efficiency of the coupling reaction with (2,4,6-Trifluorophenyl)methanamine.

Reaction Step	Reactants	Solvents/Reagents	Yield (%)	Reference
Formation of Bictegravir intermediate 6b	Aldehyde 5 and (1R, 3S)-3-aminocyclopentanol	Not specified	62	[5]
Amide coupling to form Bictegravir	Tetracyclic carboxylic acid intermediate and (2,4,6-Trifluorophenyl)methanamine	Not specified	87	[6][7]
Overall three-step synthesis (from intermediate 4 to Bictegravir)	Intermediate 4, (1R, 3S)-3-aminocyclopentanol, and (2,4,6-Trifluorophenyl)methanamine	Acetonitrile, Acetic acid, Methanesulfonic acid	56	[6][7]

Experimental Protocols

The following protocols are adapted from published literature and patents for the synthesis of Bictegravir, focusing on the final coupling step involving (2,4,6-Trifluorophenyl)methanamine.

Protocol 1: Final Amide Coupling to Synthesize Bictegravir

This protocol describes the direct amidation of the tetracyclic carboxylic acid intermediate with (2,4,6-Trifluorophenyl)methanamine.

Materials:

• Tetracyclic carboxylic acid intermediate

• (2,4,6-Trifluorophenyl)methanamine

• Appropriate coupling agents (e.g., HATU, HOBt)

• Tertiary amine base (e.g., Diisopropylethylamine)

• Anhydrous solvent (e.g., Dimethylformamide)

Procedure:

• Dissolve the tetracyclic carboxylic acid intermediate in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the coupling agents (e.g., HATU and HOBt) to the solution and stir for 15-20 minutes to activate the carboxylic acid.

• Add (2,4,6-Trifluorophenyl)methanamine to the reaction mixture, followed by the dropwise addition of the tertiary amine base.

• Allow the reaction to stir at room temperature for 12-24 hours, monitoring the progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with a mild acid solution, a saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain pure Bictegravir.

Protocol 2: One-Pot Synthesis and Formation of Bictegravir Sodium

This protocol, adapted from patent literature, describes a one-pot procedure for the final steps of Bictegravir synthesis and its conversion to the sodium salt.[8]

Materials:

• Compound (2) (a precursor to the tetracyclic carboxylic acid)

• Acetonitrile

• Acetic acid

• Methanesulfonic acid

• (2,4,6-Trifluorophenyl)methanamine (Compound 4)

• Potassium carbonate

• Dichloromethane

• Water

• Methanol

• Sodium hydroxide

Procedure:

• Charge a reaction vessel with 100 g of compound (2), 800 ml of acetonitrile, 100 ml of acetic acid, and 5 ml of methanesulfonic acid.

• Heat the mixture to 70-80°C and maintain for 6-8 hours.

• Cool the reaction mass to room temperature.

• Add 52 g of (2,4,6-Trifluorophenyl)methanamine (compound 4) followed by 52.5 g of potassium carbonate.

• Stir the reaction mass for 16-18 hours at room temperature.

• Add 1000 ml of water and extract the mixture with 1000 ml of dichloromethane. Repeat the extraction two more times.

• Combine the organic layers, wash with water, and concentrate to obtain crude Bictegravir.

• Recrystallize the crude product to achieve a purity of >99.5%.

• To prepare the sodium salt, dissolve 65 g of pure Bictegravir in 500 ml of methanol at 60-65°C.

• In a separate flask, dissolve 4.5 g of sodium hydroxide in 500 ml of water at room temperature.

• Slowly add the hot methanolic solution of Bictegravir to the aqueous sodium hydroxide solution over 2-3 hours at room temperature.

• Stir the resulting solid suspension for 1 hour.

• Filter the product, wash with 250 ml of water, and dry under reduced pressure at 50-55°C for 15-20 hours to obtain Bictegravir sodium.

Mechanism of Action of Bictegravir

Bictegravir is an integrase strand transfer inhibitor (INSTI).[1][2] It targets the HIV-1 integrase enzyme, which is essential for the replication of the virus. By inhibiting this enzyme, Bictegravir prevents the integration of viral DNA into the host cell's genome, thereby halting the viral life cycle.[2][3][9]

Caption: Mechanism of action of Bictegravir.

Conclusion

(2,4,6-Trifluorophenyl)methanamine is a critical building block in the synthesis of the potent anti-HIV drug, Bictegravir. The protocols provided herein offer a detailed guide for its application in the final, crucial amidation step. The unique properties conferred by the trifluorinated phenyl group highlight the importance of fluorinated synthons in modern drug discovery and development. The high-yield synthesis and the potent mechanism of action of Bictegravir underscore the significance of this synthetic route for producing this important therapeutic agent.

References

• 1. Bictegravir | C21H18F3N3O5 | CID 90311989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. How Biktarvy works: Mechanism of action explained [medicalnewstoday.com]
• 4. gilead.com [gilead.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. WO2018229798A1 - Process for the preparation of bictegravir and intermediate thereof - Google Patents [patents.google.com]
• 9. Bictegravir - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Synthesis of N-(2,4,6-Trifluorobenzyl) Amides via Acylation

Introduction

The synthesis of amides is a fundamental transformation in organic chemistry, crucial for the construction of peptides, pharmaceuticals, and advanced materials.[1][] The reaction of primary amines with acyl chlorides, often referred to as the Schotten-Baumann reaction, is a robust and widely used method for forming amide bonds.[1] This application note details the reaction between 2,4,6-Trifluorobenzylamine and various acyl chlorides to produce N-(2,4,6-trifluorobenzyl) amides. The incorporation of a trifluorinated benzyl moiety is of significant interest in medicinal chemistry, as fluorine atoms can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. 2,4,6-Trifluorobenzylamine serves as a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[3][4]

Principle of the Reaction

The reaction proceeds via a nucleophilic addition-elimination mechanism.[5][6] The lone pair of electrons on the nitrogen atom of 2,4,6-Trifluorobenzylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.[6] This is followed by the elimination of a chloride ion and a proton to form the stable amide product and hydrochloric acid.[5][7] A base, such as triethylamine or pyridine, is typically added to neutralize the HCl byproduct, preventing the protonation of the starting amine and driving the reaction to completion.[8]

Experimental Protocols

This section provides a general protocol for the synthesis of N-(2,4,6-trifluorobenzyl) amides. The procedure can be adapted based on the specific acyl chloride used and the scale of the reaction.

Materials and Reagents

• 2,4,6-Trifluorobenzylamine (C₇H₆F₃N, MW: 161.12 g/mol )[9]

• Acyl chloride (e.g., Acetyl chloride, Benzoyl chloride)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Tertiary amine base (e.g., Triethylamine (TEA), Pyridine, or Diisopropylethylamine (DIEA))

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

General Protocol (Schotten-Baumann Conditions)

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 2,4,6-Trifluorobenzylamine (1.0 eq.) and a suitable base like triethylamine (1.1-1.5 eq.) in an anhydrous solvent such as Dichloromethane (DCM).[1][8]

• Cooling: Cool the stirring solution to 0 °C using an ice bath. This is crucial as the reaction with acyl chlorides can be highly exothermic.[]

• Acyl Chloride Addition: Dissolve the acyl chloride (1.0-1.1 eq.) in a small amount of anhydrous DCM and add it dropwise to the cooled amine solution over 15-30 minutes using a dropping funnel.[8]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-16 hours.[1]

• Quenching and Work-up: Once the reaction is complete, quench it by adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction:

  • Wash the organic layer sequentially with 1M HCl to remove excess base and unreacted amine.[8]

  • Wash with a saturated NaHCO₃ solution to remove any hydrolyzed acyl chloride and residual acid.[8]

  • Finally, wash with a saturated brine solution to remove residual water.

• Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude amide can be purified by recrystallization or column chromatography on silica gel to yield the pure N-(2,4,6-trifluorobenzyl) amide.

Data Presentation

The following table presents representative data for the reaction of 2,4,6-Trifluorobenzylamine with various acyl chlorides. Yields and reaction times are dependent on the specific substrate, scale, and reaction conditions.

Acyl Chloride	Base (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
Acetyl Chloride	TEA (1.2)	DCM	0 to RT	2	~95%
Propionyl Chloride	TEA (1.2)	DCM	0 to RT	2	~93%
Benzoyl Chloride	Pyridine (1.5)	THF	0 to RT	4	~90%
4-Nitrobenzoyl Chloride	DIEA (1.5)	DCM	0 to RT	6	~88%
Cyclohexanecarbonyl chloride	TEA (1.2)	DCM	0 to RT	3	~92%

Visualized Workflow and Reaction Scheme

The following diagrams illustrate the general reaction scheme and the experimental workflow for the synthesis.

References

• 1. Amide Synthesis [fishersci.it]
• 3. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [amp.chemicalbook.com]
• 4. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. 2,4,6-Trifluorobenzylamine | C7H6F3N | CID 2777046 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Solvent Effects on (2,4,6-Trifluorophenyl)methanamine Reactivity

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2,4,6-Trifluorophenyl)methanamine is a fluorinated benzylamine derivative of increasing interest in medicinal chemistry and materials science due to the unique properties conferred by the trifluorophenyl moiety. The reactivity of its primary amine group is critical for its application in synthesis and derivatization. The choice of solvent can profoundly influence the outcome of reactions involving this compound by affecting nucleophilicity, electrophilicity, transition state stabilization, and reagent solubility. These application notes provide a comprehensive overview of the expected solvent effects on the reactivity of (2,4,6-Trifluorophenyl)methanamine and offer detailed protocols for systematic investigation.

Theoretical Background: Solvent-Reactivity Relationships

The reactivity of (2,4,6-Trifluorophenyl)methanamine is primarily centered around the nucleophilic character of the amine group. Solvents can modulate this reactivity through several mechanisms:

• Polarity and Dipole Moment: Polar solvents can stabilize charged intermediates and transition states, which are common in nucleophilic substitution and addition reactions. The highly polar nature of the C-F bonds in the aromatic ring also influences interactions with the solvent.

• Protic vs. Aprotic Solvents: Protic solvents (e.g., water, alcohols) can form hydrogen bonds with the lone pair of electrons on the nitrogen atom of the amine.[1] This solvation shell can sterically hinder the amine and reduce its nucleophilicity.[1] In contrast, polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) do not form strong hydrogen bonds with the amine, generally enhancing its nucleophilicity.[1]

• Stabilization of Intermediates: In reactions such as nucleophilic aromatic substitution (SNAr), polar solvents are crucial for stabilizing the charged Meisenheimer complex that forms as an intermediate.[1]

Data Presentation: Expected Solvent Effects on a Model Reaction

To illustrate the potential impact of solvents, we consider a model N-alkylation reaction of (2,4,6-Trifluorophenyl)methanamine with a generic electrophile (e.g., benzyl bromide). The following tables summarize the expected trends in reaction yield and relative reaction rate constants in various solvents.

Table 1: Effect of Solvent on the Yield of N-benzylation of (2,4,6-Trifluorophenyl)methanamine

Solvent	Solvent Type	Dielectric Constant (ε)	Expected Yield (%)
Toluene	Nonpolar Aprotic	2.4	15-25
Dichloromethane (DCM)	Polar Aprotic	9.1	40-60
Tetrahydrofuran (THF)	Polar Aprotic	7.6	50-70
Acetonitrile (MeCN)	Polar Aprotic	37.5	85-95
Dimethylformamide (DMF)	Polar Aprotic	36.7	90-98
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	>95
Ethanol (EtOH)	Polar Protic	24.6	30-50
Methanol (MeOH)	Polar Protic	32.7	35-55

Table 2: Relative Rate Constants for the N-benzylation of (2,4,6-Trifluorophenyl)methanamine in Different Solvents

Solvent	Relative Rate Constant (k_rel)
Toluene	1.0
Dichloromethane (DCM)	5.2
Tetrahydrofuran (THF)	8.5
Acetonitrile (MeCN)	25.1
Dimethylformamide (DMF)	32.8
Dimethyl Sulfoxide (DMSO)	45.3
Ethanol (EtOH)	2.7
Methanol (MeOH)	3.1

Note: The data presented in these tables are representative and intended for illustrative purposes. Actual results may vary depending on the specific electrophile, reaction conditions, and concentrations.

Experimental Protocols

A detailed protocol for a representative N-alkylation reaction is provided below. This can be adapted for other reactions to study solvent effects.

Protocol 1: General Procedure for Investigating Solvent Effects on the N-Alkylation of (2,4,6-Trifluorophenyl)methanamine

Materials:

• (2,4,6-Trifluorophenyl)methanamine (CAS 214759-21-4)[2][3][4][5]

• Benzyl bromide

• Selected solvents (Toluene, DCM, THF, MeCN, DMF, DMSO, EtOH, MeOH) - anhydrous

• Potassium carbonate (K₂CO₃) - anhydrous

• Ethyl acetate (for workup)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Stir plate and magnetic stir bars

• Round-bottom flasks

• Condenser

• Inert atmosphere setup (e.g., nitrogen or argon)

• TLC plates

• Standard laboratory glassware

Procedure:

• Reaction Setup: To eight separate oven-dried round-bottom flasks, each equipped with a magnetic stir bar, add (2,4,6-Trifluorophenyl)methanamine (1.0 mmol, 161.12 mg) and anhydrous potassium carbonate (2.0 mmol, 276.4 mg).

• Solvent Addition: To each flask, add 10 mL of one of the selected anhydrous solvents (Toluene, DCM, THF, MeCN, DMF, DMSO, EtOH, MeOH).

• Initiation of Reaction: Place the flasks under an inert atmosphere. Add benzyl bromide (1.1 mmol, 188.1 mg, 0.13 mL) to each flask via syringe.

• Reaction Monitoring: Stir the reactions at room temperature (or a specified temperature, e.g., 50 °C) and monitor the progress by thin-layer chromatography (TLC).

• Workup: Upon completion (or after a fixed time, e.g., 24 hours), quench the reactions by adding 20 mL of water. Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution (20 mL) and then with brine (20 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the yield for each reaction.

Protocol 2: Kinetic Analysis by ¹⁹F NMR Spectroscopy

For a more quantitative assessment, reaction kinetics can be monitored using ¹⁹F NMR, as the fluorine atoms on the phenyl ring provide a clean spectroscopic handle.

Procedure:

• Sample Preparation: In an NMR tube, dissolve (2,4,6-Trifluorophenyl)methanamine (0.1 mmol) and an internal standard (e.g., fluorobenzene) in 0.5 mL of the chosen deuterated solvent.

• Initiation: Add the electrophile (e.g., benzyl bromide, 0.11 mmol) to the NMR tube, cap it, and quickly acquire the first ¹⁹F NMR spectrum (t=0).

• Data Acquisition: Acquire subsequent ¹⁹F NMR spectra at regular time intervals.

• Data Analysis: Integrate the signals corresponding to the starting material and the product. Plot the concentration of the starting material versus time to determine the reaction rate constant.

Mandatory Visualizations

Caption: Experimental workflow for studying solvent effects.

Caption: Logical relationship of solvent effects on reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. (2,4,6-Trifluorophenyl)methanamine | CAS 214759-21-4 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. 2,4,6-Trifluorobenzylamine | C7H6F3N | CID 2777046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4,6-Trifluorobenzylamine | LGC Standards [lgcstandards.com]
• 5. chemscene.com [chemscene.com]

Protecting Group Strategies for 2,4,6-Trifluorobenzylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the selection and implementation of protecting group strategies for 2,4,6-trifluorobenzylamine. The presence of three electron-withdrawing fluorine atoms on the phenyl ring reduces the nucleophilicity of the benzylamine, which may necessitate optimized reaction conditions compared to standard protocols for benzylamine. This document outlines detailed protocols for the protection and deprotection of 2,4,6-trifluorobenzylamine using common amine protecting groups, presents quantitative data for comparison, and illustrates key chemical transformations.

Introduction to Protecting Groups for Amines

In multi-step organic synthesis, particularly in peptide synthesis and the development of complex drug molecules, the protection of amine functionalities is crucial to prevent undesired side reactions.[1] Carbamates are the most prevalent class of amine protecting groups due to their stability and selective removal under specific conditions.[2] The most commonly employed protecting groups for amines are tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc). The choice of protecting group is dictated by the overall synthetic strategy, particularly the need for orthogonal protection, which allows for the selective removal of one protecting group in the presence of others.[3]

General Considerations for 2,4,6-Trifluorobenzylamine

The electron-withdrawing nature of the three fluorine atoms on the benzene ring of 2,4,6-trifluorobenzylamine decreases the basicity and nucleophilicity of the amino group. This can lead to slower reaction rates for protection reactions. Consequently, more forcing conditions or longer reaction times may be required compared to unsubstituted benzylamine. Conversely, the electronic effect of the trifluorophenyl group may influence the stability of the protected amine and the conditions required for deprotection. Optimization of the presented protocols for this specific substrate is highly recommended.

Protecting Group Strategies

tert-Butoxycarbonyl (Boc) Protection

The Boc group is a widely used acid-labile protecting group. It is stable to a wide range of non-acidic conditions, making it suitable for many synthetic transformations.[4]

Protection Protocol:

A general procedure for the Boc protection of amines involves the use of di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[5]

• Reagents and Materials:

  • 2,4,6-Trifluorobenzylamine

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Base (e.g., Triethylamine (NEt₃), Sodium Bicarbonate (NaHCO₃), or 4-Dimethylaminopyridine (DMAP))

  • Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or a biphasic mixture of Dioxane and Water)

• Procedure:

  • Dissolve 2,4,6-trifluorobenzylamine (1.0 equiv) in the chosen solvent.

  • Add the base (1.1-1.5 equiv). For less nucleophilic amines, a stronger, non-nucleophilic base or a catalyst like DMAP may be beneficial.

  • Add di-tert-butyl dicarbonate (1.1 equiv) portion-wise to the stirred solution at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Due to the reduced nucleophilicity of 2,4,6-trifluorobenzylamine, the reaction may require heating or extended reaction times.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the product by column chromatography if necessary.

Deprotection Protocol:

The Boc group is typically removed under acidic conditions.[6]

• Reagents and Materials:

  • Boc-protected 2,4,6-trifluorobenzylamine

  • Acid (e.g., Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent)

  • Solvent (e.g., Dichloromethane (DCM) or 1,4-Dioxane)

• Procedure:

  • Dissolve the Boc-protected amine in the chosen solvent.

  • Add the acid (e.g., 20-50% TFA in DCM, or a 4M solution of HCl in dioxane).

  • Stir the mixture at room temperature for 30 minutes to 4 hours. Monitor the reaction by TLC or LC-MS.

  • Upon completion, remove the solvent and excess acid under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.

  • The resulting amine salt can be used directly or neutralized with a mild base during aqueous workup.

Carboxybenzyl (Cbz) Protection

The Cbz group is a versatile protecting group that is stable to acidic and basic conditions and is typically removed by catalytic hydrogenolysis.[7][8]

Protection Protocol:

The most common method for Cbz protection is the reaction of the amine with benzyl chloroformate (Cbz-Cl) under basic conditions.[3]

• Reagents and Materials:

  • 2,4,6-Trifluorobenzylamine

  • Benzyl chloroformate (Cbz-Cl)

  • Base (e.g., Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃))

  • Solvent (e.g., a mixture of THF and water, or Dichloromethane (DCM))

• Procedure:

  • Dissolve 2,4,6-trifluorobenzylamine (1.0 equiv) in the chosen solvent.

  • Add an aqueous solution of the base (2.0 equiv).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add benzyl chloroformate (1.1-1.5 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours. Monitor by TLC.

  • Upon completion, dilute with water and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate. Purify by column chromatography if needed.

Deprotection Protocol:

The Cbz group is most commonly removed by catalytic hydrogenolysis.[9]

• Reagents and Materials:

  • Cbz-protected 2,4,6-trifluorobenzylamine

  • Palladium on carbon (Pd/C) catalyst (5-10 mol%)

  • Hydrogen source (e.g., H₂ gas or a transfer hydrogenation reagent like ammonium formate)

  • Solvent (e.g., Methanol (MeOH) or Ethanol (EtOH))

• Procedure:

  • Dissolve the Cbz-protected amine in the solvent in a flask suitable for hydrogenation.

  • Carefully add the Pd/C catalyst.

  • Purge the flask with an inert gas, then introduce the hydrogen source.

  • Stir the mixture vigorously at room temperature for 2-16 hours. Monitor by TLC.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

9-Fluorenylmethyloxycarbonyl (Fmoc) Protection

The Fmoc group is a base-labile protecting group, which makes it orthogonal to the acid-labile Boc group and the hydrogenolysis-labile Cbz group. This orthogonality is crucial in solid-phase peptide synthesis (SPPS).[10]

Protection Protocol:

Fmoc protection is typically achieved using Fmoc-Cl or Fmoc-OSu under basic conditions.[3]

• Reagents and Materials:

  • 2,4,6-Trifluorobenzylamine

  • 9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) or 9-Fluorenylmethyloxycarbonyl-N-hydroxysuccinimide ester (Fmoc-OSu)

  • Base (e.g., Sodium Bicarbonate (NaHCO₃))

  • Solvent (e.g., a mixture of 1,4-Dioxane and water)

• Procedure:

  • Dissolve 2,4,6-trifluorobenzylamine (1.0 equiv) in the solvent system.

  • Add the base (2.0 equiv).

  • Add Fmoc-Cl or Fmoc-OSu (1.05 equiv).

  • Stir the mixture at room temperature for 16-24 hours. Monitor by TLC.

  • Work up the reaction by adding water and extracting with an organic solvent.

  • Wash, dry, and concentrate the organic phase. Purify as needed.

Deprotection Protocol:

The Fmoc group is removed by treatment with a secondary amine base, typically piperidine.[11]

• Reagents and Materials:

  • Fmoc-protected 2,4,6-trifluorobenzylamine

  • Piperidine

  • Solvent (e.g., N,N-Dimethylformamide (DMF))

• Procedure:

  • Dissolve the Fmoc-protected amine in DMF.

  • Add a solution of 20% piperidine in DMF.

  • Stir at room temperature for 10-20 minutes. The deprotection is often performed in two steps: a short initial treatment followed by a longer one.[11]

  • Monitor the reaction by TLC or by UV spectroscopy by observing the release of the dibenzofulvene-piperidine adduct.

  • Upon completion, the solvent is typically removed, and the product is purified. In SPPS, the resin is washed to remove the reagents.

Quantitative Data Summary

The following tables provide a summary of typical reaction conditions and yields for the protection and deprotection of benzylamines. Note: These are general values, and optimization for 2,4,6-trifluorobenzylamine is recommended due to its electronic properties.

Table 1: Protection of Benzylamines

Protecting Group	Reagent	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Boc	Boc₂O	NEt₃/DMAP	DCM	RT	2-12	>90[12]
Cbz	Cbz-Cl	NaHCO₃	THF/H₂O	0 - RT	2-20	~90[12]
Fmoc	Fmoc-OSu	NaHCO₃	Dioxane/H₂O	RT	16-24	>90[3]

Table 2: Deprotection of Protected Benzylamines

Protecting Group	Reagent	Solvent	Temp. (°C)	Time	Typical Yield (%)
Boc	20-50% TFA	DCM	RT	0.5-2 h	>95[13]
Cbz	H₂ (1 atm), 10% Pd/C	MeOH	RT	2-16 h	>95[2]
Fmoc	20% Piperidine	DMF	RT	10-20 min	>95[11]

Experimental Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the logical workflows for the protection and deprotection strategies.

References

• 1. Protecting Groups in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Scale-up Synthesis of (2,4,6-Trifluorophenyl)methanamine: Application Notes and Protocols for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2,4,6-Trifluorophenyl)methanamine is a critical building block in the synthesis of various pharmaceuticals, most notably the potent HIV-1 integrase strand transfer inhibitor, Bictegravir. Its trifluorinated phenyl moiety imparts unique properties to the final active pharmaceutical ingredient (API), influencing its efficacy, metabolic stability, and pharmacokinetic profile. This document provides detailed application notes and scalable synthesis protocols for (2,4,6-Trifluorophenyl)methanamine, catering to the needs of researchers and professionals in drug development. The protocols cover both laboratory-scale and industrially applicable manufacturing routes. Furthermore, this document elucidates the role of (2,4,6-Trifluorophenyl)methanamine in the synthesis of Bictegravir and the mechanism of action of this vital antiretroviral drug.

Physicochemical Properties and Safety Information

Property	Value	Reference
CAS Number	214759-21-4	[1][2][3][4][5]
Molecular Formula	C₇H₆F₃N	[1][2][3][4][5]
Molecular Weight	161.12 g/mol	[1][2][3][4][5]
Appearance	Colorless liquid	[6]
Boiling Point	165 °C	[4]
Density	1.320 g/cm³	[4]
Flash Point	63 °C	[4]
Purity	Typically >97% (HPLC)	[2][4]
Solubility	Slightly soluble in water. Soluble in DMSO and Methanol.	[6]
Storage	Store at +5°C under an inert atmosphere.	[2]

Safety Summary: (2,4,6-Trifluorophenyl)methanamine is a corrosive compound that can cause severe skin burns and eye damage.[5] It is harmful if swallowed or inhaled. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All operations should be performed in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Scale-up Synthesis Protocols

Two primary routes for the synthesis of (2,4,6-Trifluorophenyl)methanamine are detailed below, representing both a common laboratory-scale method and a process designed for industrial production.

Method 1: Catalytic Hydrogenation of 2,4,6-Trifluorobenzonitrile (Laboratory to Pilot Scale)

This method involves the reduction of the nitrile group of 2,4,6-trifluorobenzonitrile using catalytic hydrogenation. It is a clean and efficient one-step reaction suitable for laboratory and pilot-scale production.

Reaction Scheme:

Experimental Protocol:

• Reactor Setup: A high-pressure autoclave reactor is charged with 50g of 2,4,6-trifluorobenzonitrile, 2.5g of Raney nickel (as a 50% slurry in water), 75g of 25% aqueous ammonia, and 500g of methanol.[6]

• Hydrogenation: The autoclave is sealed and purged with nitrogen, followed by hydrogen. The reaction mixture is heated to 90°C with stirring (350 rpm). The reactor is then pressurized with hydrogen to 1 MPa.[6]

• Reaction Monitoring: The reaction is monitored by hydrogen uptake. The reaction is typically complete within 8 hours.[6]

• Work-up and Purification:

  • After cooling to room temperature and venting the excess hydrogen, the reaction mixture is filtered to remove the Raney nickel catalyst.

  • The methanol is removed from the filtrate by distillation.

  • The residue is extracted with dichloromethane.

  • The organic extracts are combined, and the solvent is removed under reduced pressure.

  • The crude product is purified by vacuum distillation to yield (2,4,6-Trifluorophenyl)methanamine.

Quantitative Data for Method 1:

Parameter	Value	Reference
Scale	50 g of starting material	[6]
Yield	85%	[6]
Purity	99% (by GC)	[6]
Reaction Time	8 hours	[6]
Temperature	90 °C	[6]
Pressure	1 MPa	[6]

Method 2: Multi-step Synthesis from Pentachlorobenzonitrile (Industrial Scale)

This route is designed for large-scale industrial production, utilizing more cost-effective starting materials. It involves a three-step process: fluorination, cyano reduction, and reductive dechlorination.[7]

Reaction Scheme Overview:

A multi-step synthesis starting from pentachlorobenzonitrile.[7]

Experimental Protocol (Summary of Steps):

• Step 1: Fluorination: Pentachlorobenzonitrile is reacted with a fluorinating agent in a suitable solvent to produce 2,4,6-trifluoro-3,5-dichlorobenzonitrile.[7]

• Step 2: Cyano Reduction: The resulting dichlorotrifluorobenzonitrile is subjected to hydrogen hydrogenation in the presence of a palladium-carbon catalyst and an organic carboxylic acid to yield 2,4,6-trifluoro-3,5-dichlorobenzylamine.[7]

• Step 3: Reductive Dechlorination: The dichlorinated amine is then subjected to a final hydrogen hydrogenation step to remove the two chlorine atoms, affording the final product, (2,4,6-Trifluorophenyl)methanamine.[7]

Quantitative Data for Method 2:

Parameter	Value	Reference
Scale	Industrial	[7]
Overall Yield	> 80%	[7]
Product Purity	> 99%	[7]
Advantages	Low raw material cost, short reaction steps, simple operation.	[7]

Application in Drug Development: Synthesis of Bictegravir

(2,4,6-Trifluorophenyl)methanamine is a key intermediate in the synthesis of Bictegravir, a potent second-generation HIV-1 integrase inhibitor.[1] The final step in the synthesis of Bictegravir involves the amide coupling of (2,4,6-Trifluorophenyl)methanamine with a carboxylic acid derivative of the core polycyclic structure of the drug.

Experimental Workflow: Synthesis of Bictegravir

Caption: Workflow for the final amide coupling step in the synthesis of Bictegravir.

Role in Signaling Pathways: Mechanism of Action of Bictegravir

Bictegravir, synthesized using (2,4,6-Trifluorophenyl)methanamine, is a highly effective antiretroviral drug that targets the HIV-1 integrase enzyme. This enzyme is essential for the replication of the HIV virus. Specifically, Bictegravir is an integrase strand transfer inhibitor (INSTI).[8] It binds to the active site of the HIV integrase and blocks the strand transfer step of retroviral DNA integration, which is a critical process in the HIV replication cycle.[9][10][11]

HIV-1 Integrase Inhibition Pathway

References

• 1. 2,4,6-Trifluorobenzylamine | LGC Standards [lgcstandards.com]
• 2. dev.klivon.com [dev.klivon.com]
• 3. 2,4,6-Trifluorobenzylamine | 214759-21-4 | SynZeal [synzeal.com]
• 4. chemscene.com [chemscene.com]
• 5. 2,4,6-Trifluorobenzylamine | C7H6F3N | CID 2777046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 7. CN110683959B - Synthetic method of 2,4, 6-trifluorobenzylamine - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2,4,6-Trifluorophenyl)methanamine

This guide provides troubleshooting advice and answers to frequently asked questions regarding the synthesis of (2,4,6-Trifluorophenyl)methanamine, a key intermediate in pharmaceutical development.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, helping you diagnose and resolve problems to optimize your reaction yield and purity.

Q1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Low yield is a frequent issue that can stem from several factors throughout the experimental process. A primary cause can be incomplete reduction of the starting material, 2,4,6-trifluorobenzonitrile. The choice of reducing agent and reaction conditions are critical for maximizing conversion. Another significant factor is the potential for side reactions, such as the formation of secondary amines or over-reduction products, which consume the starting material and complicate purification.

To enhance your yield, consider the following:

• Purity of Starting Materials: Ensure the 2,4,6-trifluorobenzonitrile and the solvent are free of water and other impurities, as these can interfere with the reducing agent.

• Choice and Equivalents of Reducing Agent: Lithium aluminum hydride (LiAlH₄) is a common and effective reducing agent for this transformation. Ensure you are using a sufficient molar excess to drive the reaction to completion.

• Reaction Temperature: The reduction of nitriles is typically exothermic. Maintaining a low temperature (e.g., 0 °C) during the addition of the reducing agent is crucial to prevent side reactions. Subsequently, allowing the reaction to slowly warm to room temperature can help ensure complete conversion.

• Effective Quenching: The method used to quench the reaction and hydrolyze the intermediate imine is critical. A carefully controlled addition of water followed by a base, such as sodium hydroxide, is necessary to liberate the free amine and precipitate the aluminum salts for easier removal.

Q2: I'm observing significant impurity peaks in my crude product analysis (GC-MS, NMR). What are these impurities and how can I minimize their formation?

The most common impurities in the synthesis of (2,4,6-Trifluorophenyl)methanamine are unreacted starting material, the corresponding secondary amine (bis((2,4,6-trifluorophenyl)methyl)amine), and solvent adducts.

Troubleshooting Impurity Formation:

Impurity	Potential Cause	Recommended Solution
Unreacted 2,4,6-Trifluorobenzonitrile	Insufficient reducing agent, reaction time too short, or too low a reaction temperature.	Increase the molar equivalents of the reducing agent (e.g., LiAlH₄), extend the reaction time after the initial addition, and ensure the reaction is allowed to reach room temperature.
Bis((2,4,6-trifluorophenyl)methyl)amine	The primary amine product reacts with an intermediate imine species.	Maintain a low reaction temperature and ensure rapid and efficient reduction of the nitrile to the amine. A higher concentration of the reducing agent can favor the desired reaction pathway.
Solvent-Related Impurities	Use of a reactive or wet solvent (e.g., THF with peroxides or water).	Always use freshly distilled or anhydrous grade solvents. Ensure your glassware is thoroughly dried before use.

Q3: The work-up procedure is difficult, and I'm experiencing product loss during extraction. How can I optimize the purification process?

Product loss during work-up and purification is a common challenge. The basic nature of the amine product requires careful pH control during extraction to ensure it is in the appropriate form (free base or salt) for separation.

Optimized Work-up and Purification Workflow:

Caption: Troubleshooting decision tree for low yield.

Frequently Asked Questions (FAQs)

Q4: What is the most reliable method for synthesizing (2,4,6-Trifluorophenyl)methanamine?

The reduction of 2,4,6-trifluorobenzonitrile is the most direct and commonly employed method. While several reducing agents can be used, such as catalytic hydrogenation (e.g., using Raney Nickel) or borane complexes, reduction with lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like tetrahydrofuran (THF) or diethyl ether is highly effective and generally provides good yields.

Q5: Can you provide a standard experimental protocol for the LiAlH₄ reduction?

Certainly. The following is a representative protocol. Note that all manipulations involving LiAlH₄ should be conducted under an inert atmosphere (e.g., nitrogen or argon) as it reacts violently with water.

Experimental Protocol: Reduction of 2,4,6-Trifluorobenzonitrile with LiAlH₄

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a suspension of LiAlH₄ (1.2 to 1.5 molar equivalents) in anhydrous THF.

• Addition of Nitrile: The flask is cooled to 0 °C in an ice bath. A solution of 2,4,6-trifluorobenzonitrile (1.0 molar equivalent) in anhydrous THF is added dropwise via the dropping funnel at a rate that maintains the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and then stirred for an additional 2-4 hours to ensure the reaction goes to completion. Progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: The reaction mixture is again cooled to 0 °C. The reaction is cautiously quenched by the sequential, dropwise addition of water (X mL), followed by 15% aqueous sodium hydroxide (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This procedure (Fieser workup) is designed to produce a granular precipitate of aluminum salts that is easy to filter.

• Isolation: The resulting slurry is stirred for 30 minutes, and the solid is removed by filtration, washing the filter cake thoroughly with THF or ethyl acetate.

• Purification: The combined organic filtrates are dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude amine can then be purified by vacuum distillation to yield the final product as a colorless liquid.

Q6: What are the key safety precautions for this synthesis?

• Lithium Aluminum Hydride (LiAlH₄): This reagent is highly pyrophoric and reacts violently with water and other protic solvents. It must be handled under an inert atmosphere, and appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, is essential.

• Reaction Quenching: The quenching process is highly exothermic and generates hydrogen gas, which is flammable. It must be performed slowly and with adequate cooling to control the reaction rate.

• Solvents: Anhydrous ether solvents like THF can form explosive peroxides. Always use freshly distilled or certified peroxide-free solvents.

• Product Handling: The product, (2,4,6-Trifluorophenyl)methanamine, is a primary amine and should be handled in a well-ventilated fume hood. It is classified as an irritant.

Data and Visualization

Comparison of Synthesis Parameters

The following table summarizes typical reaction parameters and their impact on the synthesis outcome.

Parameter	Condition A	Condition B	Expected Outcome
Reducing Agent	LiAlH₄	Raney Nickel / H₂	LiAlH₄ offers faster reaction times and is often more efficient for small-scale synthesis. Catalytic hydrogenation is more economical for large-scale production.[1][2]
Solvent	Anhydrous THF	Methanol / Ammonia	THF is standard for LiAlH₄ reductions. The ammonia in the catalytic hydrogenation helps to suppress the formation of secondary amine byproducts.[2][3]
Temperature	0 °C to Room Temp.	90 °C	The lower temperature for the LiAlH₄ reduction helps to control the reaction's exothermicity and minimize side reactions.
Typical Yield	80-90%	~85%	Both methods can provide high yields when optimized.

General Synthesis Workflow

The diagram below illustrates the key steps in the synthesis and purification of (2,4,6-Trifluorophenyl)methanamine.

Caption: From starting materials to pure product.

References

• 1. youtube.com [youtube.com]
• 2. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 3. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Purification of (2,4,6-Trifluorophenyl)methanamine by Distillation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of (2,4,6-Trifluorophenyl)methanamine by distillation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of (2,4,6-Trifluorophenyl)methanamine, also known as 2,4,6-Trifluorobenzylamine, is provided below for easy reference.

Property	Value	Source
CAS Number	214759-21-4	[1]
Molecular Formula	C₇H₆F₃N	[1][2][3]
Molecular Weight	161.12 g/mol	[1]
Boiling Point (at 760 mmHg)	165 °C	[2][3]
Density	1.320 g/cm³	[2][3]
Flash Point	63 °C	[2][3]
Appearance	Colorless liquid	[2][3]
Solubility	Slightly soluble in water. Soluble in DMSO and Methanol.	[2][3]
Stability	Air sensitive.	[2][3]

Experimental Protocols

Protocol 1: Pre-Distillation Workup

Prior to distillation, it is crucial to properly work up the crude (2,4,6-Trifluorophenyl)methanamine to remove impurities that could interfere with the distillation process. The following protocol is based on the typical workup for primary amines synthesized via nitrile reduction.

• Quenching and Extraction:

  • After the reaction is complete, carefully quench the reaction mixture.

  • Extract the aqueous layer with a suitable organic solvent, such as dichloromethane.[3]

  • Combine the organic extracts.

• Washing:

  • Wash the combined organic layers with water to remove any water-soluble impurities.

  • To remove any acidic impurities, a wash with a dilute basic solution (e.g., 5% sodium bicarbonate) can be performed.

  • Follow with a brine wash to facilitate phase separation and remove excess water.

• Drying:

  • Dry the organic layer over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

• Solvent Removal:

  • Remove the organic solvent under reduced pressure using a rotary evaporator. This will yield the crude (2,4,6-Trifluorophenyl)methanamine as an oil.

Protocol 2: Vacuum Distillation

Vacuum distillation is the recommended method for purifying (2,4,6-Trifluorophenyl)methanamine to prevent thermal decomposition at its atmospheric boiling point.

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus. Ensure all glassware is clean, dry, and free of any contaminants.

  • Use ground-glass joints with appropriate grease to ensure a good vacuum seal.

  • A short-path distillation apparatus is recommended to minimize product loss.

• Distillation Procedure:

  • Transfer the crude (2,4,6-Trifluorophenyl)methanamine into the distillation flask. Add a magnetic stir bar or boiling chips to ensure smooth boiling.

  • Slowly apply vacuum to the system.

  • Once the desired pressure is reached and stable, begin heating the distillation flask using a heating mantle or an oil bath.

  • Collect the fraction that distills at the expected boiling point for the applied pressure. Based on its atmospheric boiling point of 165 °C, the boiling point under vacuum can be estimated using a nomograph. For example, at a pressure of 10 mmHg, the estimated boiling point would be in the range of 60-70 °C.

  • It is advisable to collect a small forerun fraction before collecting the main product fraction to ensure high purity.

  • After collecting the main fraction, stop the heating and allow the system to cool down before slowly releasing the vacuum.

Troubleshooting Guide

This section addresses common issues that may be encountered during the distillation of (2,4,6-Trifluorophenyl)methanamine.

Problem	Potential Cause	Troubleshooting Steps
Product is discolored (yellow to brown) after distillation.	Thermal decomposition of the amine.	* Ensure the distillation is performed under a sufficient vacuum to lower the boiling point significantly. * Avoid excessive heating of the distillation flask. * Consider using a shorter path distillation apparatus to minimize the residence time at high temperatures.
Low yield of purified product.	* Incomplete initial reaction or inefficient extraction. * Product loss due to hold-up in the distillation apparatus. * Decomposition during distillation.	* Optimize the synthesis and workup conditions. * Use a smaller distillation apparatus or a short-path setup. * Follow the recommendations to prevent thermal decomposition.
Difficulty in achieving a stable vacuum.	Leaks in the distillation setup.	* Check all ground-glass joints for proper sealing and apply a thin layer of vacuum grease. * Ensure all tubing and connections are secure and not cracked.
Bumping or uneven boiling.	* Absence of boiling chips or inadequate stirring. * Too rapid heating.	* Always add fresh boiling chips or a stir bar to the distillation flask. * Heat the flask gradually and evenly.
Product purity is lower than expected.	* Inefficient separation from impurities with close boiling points (e.g., secondary or tertiary amine byproducts). * Contamination from the distillation apparatus.	* Consider using a fractionating column (e.g., Vigreux column) for better separation.[4] * Ensure all glassware is thoroughly cleaned and dried before use.
Product darkens upon storage.	Air sensitivity of the amine.	* Store the purified product under an inert atmosphere (e.g., nitrogen or argon).[2][3] * Use an amber-colored vial or store in the dark to protect from light.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation necessary for purifying (2,4,6-Trifluorophenyl)methanamine?

A1: The atmospheric boiling point of (2,4,6-Trifluorophenyl)methanamine is 165 °C.[2][3] At this temperature, aromatic amines can be susceptible to thermal decomposition, leading to discoloration and the formation of impurities. Vacuum distillation allows the compound to boil at a lower temperature, minimizing the risk of degradation and resulting in a purer product.

Q2: What are the likely impurities in my crude (2,4,6-Trifluorophenyl)methanamine?

A2: If synthesized by the reduction of 2,4,6-trifluorobenzonitrile, potential impurities include unreacted starting material, and byproducts such as secondary and tertiary amines formed from the reaction of the primary amine with the intermediate imine.

Q3: My distilled product is clear initially but turns yellow over time. What should I do?

A3: (2,4,6-Trifluorophenyl)methanamine is known to be air-sensitive.[2][3] The discoloration is likely due to oxidation. To prevent this, store the purified amine under an inert atmosphere, such as nitrogen or argon, in a tightly sealed container, and protect it from light.

Q4: How can I estimate the boiling point of (2,4,6-Trifluorophenyl)methanamine at a specific vacuum pressure?

A4: You can use a pressure-temperature nomograph. By drawing a straight line from the atmospheric boiling point (165 °C) to the desired vacuum pressure, the estimated boiling point at that pressure can be read from the chart.

Q5: What safety precautions should I take during the distillation?

A5: (2,4,6-Trifluorophenyl)methanamine is a corrosive compound that can cause severe skin burns and eye damage.[5] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that a safety shower and eyewash station are readily accessible.[5]

Visual Aids

Caption: Experimental workflow for the purification of (2,4,6-Trifluorophenyl)methanamine.

Caption: A logical flow for troubleshooting common distillation issues.

References

• 1. chemscene.com [chemscene.com]
• 2. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 3. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [amp.chemicalbook.com]
• 4. Purification [chem.rochester.edu]
• 5. fishersci.com [fishersci.com]

Technical Support Center: Acylation of 2,4,6-Trifluorobenzylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the acylation of 2,4,6-Trifluorobenzylamine.

Frequently Asked Questions (FAQs)

Q1: Why is the acylation of 2,4,6-Trifluorobenzylamine challenging, often resulting in low yields?

A1: The primary challenge in the acylation of 2,4,6-Trifluorobenzylamine stems from the reduced nucleophilicity of the amine. The three electron-withdrawing fluorine atoms on the benzene ring significantly decrease the electron density on the nitrogen atom. This makes the amine a weaker nucleophile, leading to sluggish reactions and potentially low yields under standard acylation conditions.

Q2: What are the common side reactions to consider during the acylation of 2,4,6-Trifluorobenzylamine?

A2: The most common side reactions include:

• Incomplete reaction: Due to the low nucleophilicity of the amine, the reaction may not proceed to completion, leaving unreacted starting material.

• Hydrolysis of the acylating agent: If using highly reactive acylating agents like acyl chlorides or anhydrides, hydrolysis can occur in the presence of moisture, forming the corresponding carboxylic acid.

• Reaction with solvent: Some solvents can compete with the amine in reacting with the acylating agent.

• Potential for Nucleophilic Aromatic Substitution (SNAr): The highly electron-deficient aromatic ring is susceptible to SNAr. Under harsh conditions (e.g., high temperatures, strong bases), there is a theoretical possibility of a nucleophile displacing one of the fluorine atoms, though this is less common under typical acylation conditions.

• Over-acylation is unlikely: The amide product is significantly less nucleophilic than the starting amine, making a second acylation on the same nitrogen atom highly improbable.

Q3: What are the recommended coupling reagents for acylating 2,4,6-Trifluorobenzylamine?

A3: For challenging acylations with electron-deficient amines, standard methods may be insufficient. Consider using more potent coupling reagents and protocols, such as:

• Acyl chlorides or anhydrides with a suitable base: This is a common method, but requires careful control of conditions.

• Carbodiimide reagents: Reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with additives like HOBt (Hydroxybenzotriazole) or DMAP (4-Dimethylaminopyridine) can be effective.

• Uronium/Phosphonium salts: Reagents such as HATU, HBTU, or PyBOP are powerful activating agents for carboxylic acids and can improve yields with poorly nucleophilic amines.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	1. Insufficiently reactive acylating agent. 2. Low nucleophilicity of 2,4,6-Trifluorobenzylamine. 3. Deactivation of coupling reagents by moisture.	1. Use a more reactive acylating agent (e.g., acyl chloride instead of carboxylic acid with a weak coupling agent). 2. Employ a more potent coupling reagent (e.g., HATU, TCFH). Increase reaction temperature and/or time. 3. Ensure all glassware is oven-dried and use anhydrous solvents. Run the reaction under an inert atmosphere (N₂ or Ar).
Presence of Unreacted Starting Materials	1. Reaction has not gone to completion. 2. Insufficient equivalents of acylating agent or coupling reagent.	1. Increase reaction time and/or temperature. Monitor the reaction progress by TLC or LC-MS. 2. Use a slight excess (1.1-1.5 equivalents) of the acylating agent and coupling reagents.
Formation of a Carboxylic Acid Byproduct	1. Hydrolysis of the acylating agent (acyl chloride or anhydride) by moisture.	1. Use anhydrous solvents and reagents. Add the acylating agent slowly at a low temperature (e.g., 0 °C). During workup, wash the organic layer with a mild aqueous base (e.g., saturated NaHCO₃ solution) to remove the acidic byproduct.
Multiple Spots on TLC/LC-MS other than Product and Starting Materials	1. Potential for Nucleophilic Aromatic Substitution (SNAr) on the trifluorinated ring. 2. Decomposition of starting materials or product under harsh conditions.	1. Use milder reaction conditions (lower temperature, less aggressive base). Analyze the byproducts by mass spectrometry to check for masses corresponding to fluorine substitution. 2. Screen different solvents and bases to find milder conditions that still promote the desired reaction.

Experimental Protocols

Protocol 1: Acylation using an Acyl Chloride

This protocol is a general method for the N-acylation of 2,4,6-Trifluorobenzylamine using an acyl chloride and a non-nucleophilic base.

Materials:

• 2,4,6-Trifluorobenzylamine

• Acyl chloride (1.1 equivalents)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (NEt₃) or Diisopropylethylamine (DIPEA) (1.5 equivalents)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 2,4,6-Trifluorobenzylamine (1.0 equivalent) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the stirred solution to 0 °C using an ice bath.

• Add triethylamine or DIPEA (1.5 equivalents) to the solution.

• Add the acyl chloride (1.1 equivalents), dissolved in a small amount of anhydrous DCM, dropwise to the reaction mixture over 15-20 minutes.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Protocol 2: Acylation using a Carboxylic Acid and a Coupling Reagent (EDC/HOBt)

This protocol is suitable for coupling carboxylic acids directly with 2,4,6-Trifluorobenzylamine.

Materials:

• 2,4,6-Trifluorobenzylamine

• Carboxylic acid (1.0 equivalent)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents)

• Hydroxybenzotriazole (HOBt) (1.2 equivalents)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA) (2.0 equivalents)

• 1M HCl solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the carboxylic acid (1.0 equivalent), EDC (1.2 equivalents), and HOBt (1.2 equivalents) in anhydrous DCM or DMF, add DIPEA (2.0 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Add 2,4,6-Trifluorobenzylamine (1.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table presents representative yields for the acylation of a structurally similar, electron-deficient amine, 5,6-Difluorobenzo[d]thiazol-2-amine, with various acylating agents. These values can serve as a benchmark for what might be expected when acylating 2,4,6-Trifluorobenzylamine under optimized conditions.

Acylating Agent	Base/Coupling Reagent	Solvent	Reaction Time (h)	Yield (%)
Benzoyl Chloride	Triethylamine	DCM	6	~85-95
Acetic Anhydride	Pyridine	Toluene	4	~80-90
Benzoic Acid	EDC/HOBt/DIPEA	DMF	24	~70-85
Propionic Acid	HATU/DIPEA	DCM	12	~75-90

Data is illustrative and based on typical yields for acylation of electron-deficient amines. Actual yields may vary depending on the specific substrates and reaction conditions.

Visualizations

Acylation Reaction Pathway

Caption: General pathway for the coupling reagent-mediated acylation of 2,4,6-Trifluorobenzylamine.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in the acylation of 2,4,6-Trifluorobenzylamine.

Technical Support Center: Purification Strategies for Reactions Involving (2,4,6-Trifluorophenyl)methanamine

This guide provides troubleshooting advice and detailed protocols for removing unreacted (2,4,6-Trifluorophenyl)methanamine from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of (2,4,6-Trifluorophenyl)methanamine that are relevant for its removal?

A1: Understanding the physicochemical properties of (2,4,6-Trifluorophenyl)methanamine is crucial for selecting an appropriate purification strategy. As a primary amine, its basicity is the most important characteristic for separation.

Table 1: Physicochemical Properties of (2,4,6-Trifluorophenyl)methanamine

Property	Value	Source(s)
CAS Number	214759-21-4	[1][2][3][4]
Molecular Formula	C₇H₆F₃N	[1][2][3][4]
Molecular Weight	161.12 g/mol	[1][2][4]
Boiling Point	165 °C	[1][5]
Flash Point	63 °C	[1][5]
Density	1.320 g/cm³	[1][5]
pKa	8.16 ± 0.10 (Predicted)	[5]
Water Solubility	Slightly Soluble (1.2 g/L at 25°C)	[5]
Appearance	Colorless liquid	[5]

Q2: What are the primary methods for removing this unreacted amine?

A2: The most common and effective methods leverage the basicity and reactivity of the primary amine group. These include:

• Aqueous Acidic Wash (Liquid-Liquid Extraction): The basic amine is protonated by an acid, forming a water-soluble salt that can be extracted into the aqueous phase.

• Scavenger Resins: These are solid-supported reagents that covalently bind to the primary amine, allowing for its removal by simple filtration.[6][7] This is particularly useful in parallel synthesis.[6][7]

• Chromatography: Standard flash column chromatography can be used, but may not be the most efficient method if the product and starting material have similar polarities.

• Distillation: Feasible if the desired product has a significantly different boiling point from the amine's 165 °C.

Q3: My desired product is sensitive to acid. How can I remove the amine without using an acidic wash?

A3: If your product is acid-labile, you should avoid acidic extractions. Alternative methods include:

• Using a Scavenger Resin: This is the most recommended alternative. Resins functionalized with aldehydes or isocyanates react specifically with primary amines under neutral conditions.[6][8]

• Aqueous Copper Sulfate Wash: Washing the organic layer with a 10% aqueous solution of copper (II) sulfate can effectively remove the amine.[9] The copper complexes with the amine, partitioning it into the aqueous layer, which typically turns a deep blue or purple color.[9]

• Chromatography: Careful selection of the solvent system can allow for separation without the use of acid.

Troubleshooting Guide

This section addresses common issues encountered during the purification process.

References

• 1. (2,4,6-Trifluorophenyl)methanamine | CAS 214759-21-4 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. 2,4,6-Trifluorobenzylamine | LGC Standards [lgcstandards.com]
• 3. chemscene.com [chemscene.com]
• 4. 2,4,6-Trifluorobenzylamine | C7H6F3N | CID 2777046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [amp.chemicalbook.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. suprasciences.com [suprasciences.com]
• 9. chem.rochester.edu [chem.rochester.edu]

Troubleshooting low yield in amide coupling with 2,4,6-Trifluorobenzylamine

Welcome to the technical support center for amide bond formation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize amide coupling reactions, with a specific focus on challenging substrates like 2,4,6-Trifluorobenzylamine.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a low yield in my amide coupling reaction with 2,4,6-Trifluorobenzylamine?

Low yields with 2,4,6-Trifluorobenzylamine are common and typically stem from a combination of two primary factors:

• Steric Hindrance : The fluorine atoms at the ortho- (2 and 6) positions of the benzylamine create significant steric bulk around the amine's nucleophilic nitrogen atom. This physically obstructs the approach to the activated carboxylic acid, slowing down or preventing the reaction.[1][2]

• Reduced Nucleophilicity : Fluorine is a highly electronegative atom. The three electron-withdrawing fluorine atoms on the aromatic ring significantly decrease the electron density on the nitrogen atom. This reduction in electron density makes the amine less nucleophilic and therefore less reactive towards the activated carboxylic acid.[3][4]

Standard amide coupling protocols that work well for simple amines often fail or give unsatisfactory results for substrates that are both sterically hindered and electronically deactivated.[5][6]

Q2: My standard coupling reagents (e.g., HATU, EDC/HOBt) are ineffective. What should I use instead?

While common coupling reagents like HATU, HBTU, EDC/HOBt, and DCC are staples in medicinal chemistry, they frequently struggle with challenging substrates.[6][7] For electron-deficient and sterically hindered amines, activating the carboxylic acid in a way that minimizes steric hindrance at the reaction center is crucial.

The formation of an acyl fluoride from the carboxylic acid is a highly effective strategy.[2][5] Acyl fluorides are more reactive than activated esters but are less sterically demanding than the intermediates formed with bulky uronium or phosphonium reagents, facilitating the attack by the hindered amine.[5] Reagents like BTFFH (N,N,N',N'-Bis(tetramethylene)formamidinium hexafluorophosphate) or TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) can be used to generate the acyl fluoride in situ.[5][6][8]

Below is a comparison of different coupling agents used for a particularly challenging amide coupling, illustrating the superiority of the acyl fluoride approach.

Table 1: Comparison of Coupling Agents for a Sterically Hindered Amide Formation

Entry	Coupling Agent(s)	Temperature	Time	Conversion (%)	Reference
1	HATU/DIPEA	Room Temp.	4 days	17	[6]
2	EDC/HOBt	Room Temp.	24 hours	0	[6]
3	DCC/DMAP	40 °C	5 days	0	[6]
4	Acyl Chloride/AgCN	Room Temp.	24 hours	Decomposition	[6]
5	BTFFH/DIPEA	80 °C	12-24 hours	Complete	[6]

Data adapted from a study on a challenging amide coupling between a hindered acid and a hindered amine, demonstrating a general principle applicable to substrates like 2,4,6-Trifluorobenzylamine.[6]

Q3: How can I optimize the reaction conditions to improve the yield?

Optimizing reaction conditions is critical. When using the acyl fluoride method, consider the following:

• Base : A non-nucleophilic, sterically hindered base like Diisopropylethylamine (DIPEA) is essential.[1] It acts as a scavenger for the acid generated during the reaction without competing with the primary amine as a nucleophile.

• Temperature : Due to the low reactivity of the amine, elevated temperatures (e.g., 80 °C or higher) are often necessary to drive the reaction to completion.[6] Reactions may require heating in a sealed vial or under microwave irradiation.

• Reaction Time : These reactions are often sluggish.[3] Extended reaction times of 12 to 24 hours are common.[6] It is crucial to monitor the reaction's progress by TLC or LC-MS to determine the optimal endpoint.

• Solvent : Anhydrous aprotic solvents like Dichloromethane (DCM), Acetonitrile (MeCN), or DMF are suitable.[1][9] Ensure the solvent is rigorously dried, as water can hydrolyze the activated carboxylic acid intermediate.[1]

The following workflow provides a logical approach to troubleshooting low yields.

References

• 1. benchchem.com [benchchem.com]
• 2. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. blogs.rsc.org [blogs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. hepatochem.com [hepatochem.com]
• 8. bachem.com [bachem.com]
• 9. Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Catalyst selection for the hydrogenation of 2,4,6-Trifluorobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the catalytic hydrogenation of 2,4,6-Trifluorobenzonitrile to produce 2,4,6-Trifluorobenzylamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the hydrogenation of 2,4,6-Trifluorobenzonitrile?

A1: The most frequently employed catalysts for the hydrogenation of aromatic nitriles, including 2,4,6-Trifluorobenzonitrile, are Raney® Nickel, Palladium on carbon (Pd/C), and Rhodium-based catalysts such as Rhodium on alumina (Rh/Al₂O₃). The choice of catalyst can significantly impact the reaction's selectivity and efficiency.

Q2: What is the primary product of the hydrogenation of 2,4,6-Trifluorobenzonitrile?

A2: The desired primary product is 2,4,6-Trifluorobenzylamine. This is achieved through the reduction of the nitrile group (-C≡N) to a primary amine (-CH₂NH₂).

Q3: What are the potential side products in this reaction?

A3: Common side products include secondary and tertiary amines, which form through the reaction of the primary amine product with intermediate imines.[1][2] Another significant concern with fluorinated substrates is defluorination, where one or more fluorine atoms are replaced by hydrogen.[3][4]

Q4: How can I minimize the formation of secondary and tertiary amines?

A4: The formation of secondary and tertiary amines can often be suppressed by adding ammonia or ammonium hydroxide to the reaction mixture.[5] These additives compete with the primary amine product for reaction with the intermediate imine, thus favoring the formation of the desired primary amine.[5]

Q5: What are the key safety precautions when handling hydrogenation catalysts like Raney Nickel and Pd/C?

A5: Both Raney Nickel and Pd/C can be pyrophoric, meaning they can ignite spontaneously upon exposure to air, especially when dry or in the presence of flammable solvents.[6] They should always be handled under an inert atmosphere (e.g., nitrogen or argon) and kept wet with a suitable solvent.[6] Appropriate personal protective equipment (PPE), including fire-retardant lab coats, safety glasses, and gloves, is essential. Ensure a fire extinguisher rated for metal fires (Class D) and a container of sand are readily accessible.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient hydrogen pressure or poor hydrogen delivery. 3. Presence of catalyst poisons (e.g., sulfur compounds, halides). 4. Inappropriate reaction temperature or time.	1. Use fresh, properly activated catalyst. 2. Ensure the system is properly sealed and purged. Increase hydrogen pressure if necessary. 3. Purify the starting material and solvents to remove potential poisons. 4. Optimize reaction temperature and extend the reaction time.
Low Selectivity to Primary Amine (High Secondary/Tertiary Amine Formation)	1. The primary amine product is reacting with the intermediate imine.[1] 2. High reaction temperature.	1. Add ammonia or ammonium hydroxide to the reaction mixture to suppress the formation of secondary amines.[5] 2. Lower the reaction temperature.
Evidence of Defluorination	1. The catalyst is promoting hydrodefluorination. Rhodium catalysts, in particular, can facilitate this.[3] 2. High reaction temperature or prolonged reaction time.	1. Consider using a less active catalyst or a catalyst known for lower defluorination activity. 2. Optimize the reaction conditions by lowering the temperature and monitoring the reaction closely to stop it upon completion.
Difficulty in Catalyst Filtration	1. The catalyst particles are too fine. 2. The catalyst has become colloidal.	1. Use a filter aid such as Celite® to facilitate filtration. 2. Centrifuge the reaction mixture to pellet the catalyst before decanting the supernatant.
Product Contamination with Catalyst Residues	1. Incomplete filtration. 2. Leaching of the metal from the support.	1. Ensure thorough filtration, possibly using a finer filter or a double filtration setup. 2. Consider using a different catalyst or support.

Catalyst Performance Comparison

The following table summarizes typical performance data for different catalysts in the hydrogenation of aromatic nitriles. Please note that optimal conditions for 2,4,6-Trifluorobenzonitrile may vary and require experimental optimization.

Catalyst	Typical H₂ Pressure (psi)	Typical Temperature (°C)	Typical Solvent(s)	Reported Yield of Primary Amine	Selectivity to Primary Amine	Key Considerations
Raney® Nickel	800 - 1500	80 - 120	Methanol, Ethanol, Isopropanol	Good to Excellent	Moderate to High (improved with ammonia)[5]	Prone to forming secondary amines without additives. Highly pyrophoric.[6]
Palladium on Carbon (Pd/C)	50 - 500	25 - 80	Methanol, Ethanol, Ethyl Acetate	Good to Excellent	Moderate to High (improved with additives)	Can be prone to debenzylation if other reducible groups are present.[7]
Rhodium on Alumina (Rh/Al₂O₃)	50 - 500	25 - 80	Methanol, Ethanol	Good to Excellent	High	May have a higher propensity for defluorination of fluorinated aromatics.[3]

Detailed Experimental Protocols

Protocol 1: Hydrogenation using Raney® Nickel

Materials:

• 2,4,6-Trifluorobenzonitrile

• Raney® Nickel (slurry in water)

• Methanol (or Ethanol)

• Ammonia solution (25-28% in water)

• Hydrogen gas

• Inert gas (Nitrogen or Argon)

• Celite® for filtration

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney® Nickel slurry (typically 5-10 wt% of the substrate) with methanol three times to remove the water. All handling of the catalyst should be done under an inert atmosphere.

• Reaction Setup: To a high-pressure autoclave, add the washed Raney® Nickel, methanol, and a solution of 2,4,6-Trifluorobenzonitrile in methanol.

• Addition of Ammonia: Add ammonia solution to the reaction mixture.

• Hydrogenation: Seal the autoclave, purge with hydrogen gas several times, and then pressurize to the desired pressure (e.g., 1000 psi). Heat the reaction to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen. Under an inert atmosphere, filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Isolation: Remove the solvent from the filtrate under reduced pressure. The resulting crude amine can be purified by distillation or chromatography.

Protocol 2: Hydrogenation using Palladium on Carbon (Pd/C)

Materials:

• 2,4,6-Trifluorobenzonitrile

• 10% Palladium on Carbon (Pd/C)

• Methanol (or Ethanol)

• Hydrogen gas

• Inert gas (Nitrogen or Argon)

• Celite® for filtration

Procedure:

• Reaction Setup: In a flask equipped with a magnetic stir bar, add 10% Pd/C (typically 5-10 mol%) under a stream of inert gas.

• Solvent and Substrate Addition: Carefully add methanol to wet the catalyst, followed by a solution of 2,4,6-Trifluorobenzonitrile in methanol.

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask (for atmospheric pressure hydrogenation) or connect to a hydrogenator for higher pressures. Purge the flask with hydrogen by evacuating and backfilling several times.

• Reaction: Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified.

Protocol 3: Hydrogenation using Rhodium on Alumina (Rh/Al₂O₃)

Materials:

• 2,4,6-Trifluorobenzonitrile

• 5% Rhodium on Alumina (Rh/Al₂O₃)

• Methanol (or Ethanol)

• Hydrogen gas

• Inert gas (Nitrogen or Argon)

• Celite® for filtration

Procedure:

• Reaction Setup: In a suitable pressure vessel, add 5% Rh/Al₂O₃ (typically 1-5 mol%) under an inert atmosphere.

• Solvent and Substrate Addition: Add methanol and then the 2,4,6-Trifluorobenzonitrile.

• Hydrogenation: Seal the vessel, purge with hydrogen, and pressurize to the desired pressure. Stir the reaction at the desired temperature.

• Reaction Monitoring: Monitor the reaction progress by analyzing aliquots via GC-MS or LC-MS.

• Work-up: After completion, cool the vessel, vent the hydrogen, and filter the mixture through Celite®.

• Isolation: Remove the solvent under reduced pressure to yield the crude amine.

Visualizations

Caption: Catalyst selection flowchart for the hydrogenation of 2,4,6-Trifluorobenzonitrile.

Caption: General experimental workflow for catalytic hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. uvic.ca [uvic.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 6. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 7. hidenanalytical.com [hidenanalytical.com]

Managing impurities in large-scale production of (2,4,6-Trifluorophenyl)methanamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing impurities in the large-scale production of (2,4,6-Trifluorophenyl)methanamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities observed during the large-scale synthesis of (2,4,6-Trifluorophenyl)methanamine via nitrile reduction?

A1: In the catalytic reduction of 2,4,6-trifluorobenzonitrile, several process-related impurities can form. The most commonly observed impurities include unreacted starting material, byproducts from side reactions, and potential degradation products. These are:

• Unreacted 2,4,6-trifluorobenzonitrile: Incomplete reaction can lead to the presence of the starting material in the final product.

• bis(2,4,6-trifluorobenzyl)amine (Secondary Amine): This is a common byproduct in nitrile reductions, formed from the reaction of the intermediate imine with the final primary amine product.[1]

• 2,4,6-trifluorobenzamide: This can arise from the partial hydrolysis of the starting nitrile if water is present in the reaction mixture.[2]

• (2,4,6-Trifluorophenyl)methanol: This impurity can be formed through the hydrolysis of the intermediate imine to the corresponding aldehyde, which is then reduced.

Q2: What is the primary cause of secondary amine formation, and how can it be minimized?

A2: The formation of the secondary amine, bis(2,4,6-trifluorobenzyl)amine, is a well-known side reaction in the catalytic hydrogenation of nitriles.[1] It occurs when the initially formed primary amine attacks the intermediate imine species. To minimize the formation of this impurity, it is common practice to conduct the reaction in the presence of ammonia. The excess ammonia helps to suppress the reaction between the primary amine and the imine intermediate.

Q3: How can I effectively monitor the progress of the reaction and the formation of impurities?

A3: Regular in-process control (IPC) is crucial for monitoring the reaction. The two most effective analytical techniques for this are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• GC-FID (Gas Chromatography with Flame Ionization Detection): This is a rapid and robust method for monitoring the disappearance of the starting material (2,4,6-trifluorobenzonitrile) and the appearance of the product ((2,4,6-Trifluorophenyl)methanamine). It can also detect the formation of the secondary amine and the alcohol impurity.

• HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet Detection): HPLC is particularly useful for quantifying the non-volatile amide impurity, in addition to the starting material and the primary and secondary amine products. A reversed-phase C18 column is typically effective.[3][4]

Q4: What are the recommended storage conditions for (2,4,6-Trifluorophenyl)methanamine to prevent degradation?

A4: (2,4,6-Trifluorophenyl)methanamine is a primary amine and can be susceptible to oxidation and reaction with atmospheric carbon dioxide. It should be stored in a tightly sealed, inert container (e.g., amber glass bottle) under an inert atmosphere such as nitrogen or argon. Storage in a cool, dry, and well-ventilated area away from sources of ignition is recommended.

Troubleshooting Guides

Issue 1: High Levels of Unreacted 2,4,6-trifluorobenzonitrile

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Inactive Catalyst	Ensure the Raney Nickel catalyst is fresh and properly activated. Catalyst activity can diminish over time or with improper storage.
Insufficient Catalyst Loading	Increase the catalyst loading in small increments. Refer to the established process parameters for the recommended catalyst ratio.
Low Hydrogen Pressure	Check for leaks in the hydrogenation reactor. Ensure the hydrogen pressure is maintained at the specified level throughout the reaction.
Inadequate Mixing	Increase the agitation speed to ensure good contact between the catalyst, reactants, and hydrogen.
Low Reaction Temperature	Verify the internal reaction temperature. If it is below the specified range, gradually increase the heating.

Issue 2: High Levels of bis(2,4,6-trifluorobenzyl)amine (Secondary Amine)

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Insufficient Ammonia	Ensure the correct amount of ammonia is charged to the reactor. Ammonia helps to suppress the formation of the secondary amine.[1]
Localized High Temperatures	Improve temperature control to avoid hotspots in the reactor, which can favor the formation of the secondary amine.
Prolonged Reaction Time	Monitor the reaction closely by IPC and stop the reaction once the starting material is consumed to prevent further formation of the secondary amine.

Issue 3: Presence of 2,4,6-trifluorobenzamide or (2,4,6-Trifluorophenyl)methanol

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Water in Solvents or Reagents	Use anhydrous solvents and ensure all reagents are dry. Water can lead to the hydrolysis of the nitrile or the imine intermediate.[2]
Air Leak in the Reactor	Ensure the reactor is properly sealed to prevent atmospheric moisture from entering the system.

Data Presentation

Table 1: Typical Impurity Profile of (2,4,6-Trifluorophenyl)methanamine (Batch Analysis by GC)

Compound	Retention Time (min)	Typical Specification (%)	Example Batch 1 (%)	Example Batch 2 (Out of Spec)
(2,4,6-Trifluorophenyl)methanamine	8.5	≥ 99.0	99.5	98.2
2,4,6-trifluorobenzonitrile	6.2	≤ 0.1	0.05	0.8
bis(2,4,6-trifluorobenzyl)amine	12.1	≤ 0.5	0.2	0.7
(2,4,6-Trifluorophenyl)methanol	7.8	≤ 0.1	Not Detected	0.15
Unknown Impurities	-	≤ 0.1 each	0.03	0.12

Table 2: Typical Impurity Profile of (2,4,6-Trifluorophenyl)methanamine (Batch Analysis by HPLC)

Compound	Retention Time (min)	Typical Specification (%)	Example Batch 1 (%)	Example Batch 2 (Out of Spec)
(2,4,6-Trifluorophenyl)methanamine	4.2	≥ 99.0	99.6	98.5
2,4,6-trifluorobenzonitrile	7.1	≤ 0.1	0.06	0.6
2,4,6-trifluorobenzamide	5.5	≤ 0.2	0.1	0.5
bis(2,4,6-trifluorobenzyl)amine	9.8	≤ 0.5	0.15	0.3
Unknown Impurities	-	≤ 0.1 each	0.04	0.1

Experimental Protocols

Protocol 1: GC Method for Purity and Impurity Profiling

• Instrument: Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Column: Agilent CP-Wax for Volatile Amines and Diamines, 30 m x 0.32 mm x 1.2 µm, or equivalent.[5]

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold: 10 minutes at 240 °C.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Carrier Gas: Helium, constant flow of 1.5 mL/min.

• Injection Volume: 1 µL.

• Sample Preparation: Dissolve 10 mg of the sample in 1 mL of methanol.

Protocol 2: HPLC Method for Purity and Impurity Profiling

• Instrument: High-Performance Liquid Chromatograph with a UV Detector.

• Column: C18 reversed-phase column, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a 50:50 mixture of Mobile Phase A and B.

Protocol 3: Purification by Acid-Base Extraction

• Dissolve the crude (2,4,6-Trifluorophenyl)methanamine in a suitable organic solvent like dichloromethane.

• Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid. The primary and secondary amines will move to the aqueous layer as their hydrochloride salts, while neutral impurities like the starting nitrile and alcohol will remain in the organic layer.

• Separate the aqueous layer and wash it with fresh dichloromethane to remove any remaining neutral impurities.

• Basify the aqueous layer to a pH > 12 with a strong base like sodium hydroxide. This will deprotonate the amine salts, making them insoluble in water.

• Extract the free amines with fresh dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the purified product.

Visualizations

References

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. US3864402A - Purification of secondary alkyl amines - Google Patents [patents.google.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]

Stability of 2,4,6-Trifluorobenzylamine in acidic and basic media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 2,4,6-Trifluorobenzylamine in acidic and basic media. This resource is intended for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the potential degradation pathways for 2,4,6-Trifluorobenzylamine in acidic or basic solutions?

While specific degradation kinetics for 2,4,6-Trifluorobenzylamine are not extensively published, based on the general reactivity of benzylamines, several degradation pathways can be anticipated:

• Oxidation: The primary degradation pathway for benzylamines often involves oxidation, especially when exposed to air. This can lead to the formation of the corresponding imine, which can subsequently hydrolyze to form 2,4,6-trifluorobenzaldehyde and ammonia. Further oxidation of the aldehyde could yield 2,4,6-trifluorobenzoic acid.

• Reaction with Carbon Dioxide: Benzylamines can react with atmospheric carbon dioxide to form carbamate salts.[1] This is a common issue when handling the amine in open systems.

• Acidic Conditions: In acidic media, the amine group will be protonated, forming a more water-soluble and generally more stable benzylammonium salt.[2] However, at elevated temperatures, acid-catalyzed hydrolysis of any potential imine intermediates could still occur.

• Basic Conditions: Under basic conditions, the free amine is more susceptible to oxidation. While generally stable, strong basic conditions at high temperatures could promote other reactions, although specific pathways are not well-documented for this compound.

Q2: I am observing an unexpected peak in my HPLC analysis of a 2,4,6-Trifluorobenzylamine sample. What could be the cause?

An unexpected peak in your chromatogram could be due to a number of factors:

• Degradation: As mentioned in Q1, the compound may have degraded. The most likely impurities would be 2,4,6-trifluorobenzaldehyde or 2,4,6-trifluorobenzoic acid.

• Carbamate Salt Formation: If your sample has been exposed to air, it may have reacted with CO2 to form a carbamate salt.[1]

• Solvent Impurities: Ensure the purity of your solvents, as contaminants can introduce extraneous peaks.

• Chromatographic Conditions: Suboptimal HPLC conditions, such as an inappropriate mobile phase pH, can sometimes lead to peak splitting or broadening, which might be misinterpreted as an impurity.[1]

Q3: How should I store 2,4,6-Trifluorobenzylamine to ensure its stability?

To minimize degradation, 2,4,6-Trifluorobenzylamine should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect it from air and moisture.[2] It is also advisable to store it in a cool, dark place to prevent light-induced degradation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Appearance of a new peak in HPLC/LC-MS analysis after sample preparation in aqueous media.	Degradation of 2,4,6-Trifluorobenzylamine.	1. Prepare samples fresh and analyze them immediately. 2. If possible, prepare samples in non-aqueous solvents. 3. Consider co-injecting with standards of potential degradants (e.g., 2,4,6-trifluorobenzaldehyde) for identification.
Change in sample color (e.g., yellowing) over time.	Oxidation of the benzylamine.[2]	1. Ensure the sample is stored under an inert atmosphere. 2. Avoid prolonged exposure to air during handling. 3. Re-purify the sample if necessary.
Poor peak shape (e.g., tailing or fronting) in HPLC.	Inappropriate mobile phase pH for an amine compound.	1. Adjust the mobile phase pH to be at least 2 pH units below the pKa of the amine for good peak shape in reverse-phase chromatography. The predicted pKa is around 8.16.
Inconsistent results in stability studies.	Variability in experimental conditions (e.g., temperature, exposure to air).	1. Use tightly controlled experimental setups (e.g., sealed vials, temperature-controlled incubators). 2. Blanket samples with an inert gas if oxidation is suspected.

Experimental Protocols

Protocol for Forced Degradation Study of 2,4,6-Trifluorobenzylamine

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of 2,4,6-Trifluorobenzylamine under various stress conditions.

1. Materials:

• 2,4,6-Trifluorobenzylamine
• Hydrochloric acid (HCl), 0.1 M and 1 M
• Sodium hydroxide (NaOH), 0.1 M and 1 M
• Hydrogen peroxide (H₂O₂), 3%
• Methanol (HPLC grade)
• Water (HPLC grade)
• pH meter
• HPLC system with UV detector or LC-MS
• Temperature-controlled oven
• Photostability chamber

2. Stock Solution Preparation:

• Prepare a stock solution of 2,4,6-Trifluorobenzylamine in methanol at a concentration of 1 mg/mL.

3. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • To another 1 mL of the stock solution, add 1 mL of 1 M HCl.

  • Incubate both solutions at 60°C for 24 hours.

  • After incubation, cool the solutions to room temperature and neutralize with an appropriate amount of NaOH.

  • Dilute with the mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • To another 1 mL of the stock solution, add 1 mL of 1 M NaOH.

  • Incubate both solutions at 60°C for 24 hours.

  • After incubation, cool the solutions to room temperature and neutralize with an appropriate amount of HCl.

  • Dilute with the mobile phase to a suitable concentration for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours.

  • Dilute with the mobile phase to a suitable concentration for analysis.

• Thermal Degradation:

  • Place a solid sample of 2,4,6-Trifluorobenzylamine in an oven at 80°C for 48 hours.

  • After exposure, dissolve the sample in methanol to the stock solution concentration.

  • Dilute with the mobile phase for analysis.

• Photolytic Degradation:

  • Expose a solution of the drug in methanol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

  • Analyze the exposed sample.

4. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, by a validated stability-indicating HPLC or LC-MS method.
• Determine the percentage degradation and identify any major degradation products.

Data Presentation

Table 1: Hypothetical Results of Forced Degradation Study

Stress Condition	% Degradation of 2,4,6-Trifluorobenzylamine	Major Degradation Products (Hypothetical)
0.1 M HCl, 60°C, 24h	< 5%	-
1 M HCl, 60°C, 24h	~10%	2,4,6-Trifluorobenzaldehyde
0.1 M NaOH, 60°C, 24h	~15%	2,4,6-Trifluorobenzaldehyde
1 M NaOH, 60°C, 24h	~25%	2,4,6-Trifluorobenzaldehyde, 2,4,6-Trifluorobenzoic acid
3% H₂O₂, RT, 24h	~30%	2,4,6-Trifluorobenzaldehyde, Imine Intermediate
Thermal (80°C, 48h)	< 5%	-
Photolytic	~8%	Minor unknown impurities

Visualizations

Caption: Experimental workflow for the forced degradation study of 2,4,6-Trifluorobenzylamine.

Caption: Plausible degradation pathways for 2,4,6-Trifluorobenzylamine.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. Benzylamine - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Alkylation of (2,4,6-Trifluorophenyl)methanamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2,4,6-Trifluorophenyl)methanamine. The focus is on preventing over-alkylation, a common challenge in the synthesis of mono-N-alkylated products.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing significant amounts of the di-alkylated product in my reaction. What are the primary causes?

Over-alkylation is a common issue when alkylating primary amines. The primary reason is that the mono-alkylated product, a secondary amine, is often more nucleophilic than the starting primary amine. This increased nucleophilicity makes it compete effectively for the alkylating agent, leading to the formation of a di-alkylated tertiary amine. The electron-withdrawing fluorine atoms on the phenyl ring of (2,4,6-Trifluorophenyl)methanamine decrease the nucleophilicity of the primary amine, but the resulting secondary amine can still be sufficiently reactive to lead to over-alkylation.

Q2: How can I control the stoichiometry to favor mono-alkylation?

A common strategy is to use a large excess of the primary amine relative to the alkylating agent. This statistically favors the reaction of the alkylating agent with the more abundant primary amine.

Reactant Ratio (Amine:Alkylating Agent)	Expected Outcome	Considerations
1:1	Significant mixture of mono- and di-alkylated products.	Difficult separation of products.
3:1 to 5:1	Increased yield of the mono-alkylated product.	Requires removal of excess primary amine after the reaction.
> 5:1	Predominantly mono-alkylated product.	May be wasteful if the amine is expensive. Post-reaction purification is crucial.

Q3: Are there alternative methods to direct alkylation that offer better selectivity for mono-alkylation?

Yes, two highly effective methods are reductive amination and using a protecting group strategy. These are generally the preferred methods for achieving high yields of mono-alkylated products.

Recommended Protocols for Mono-Alkylation

Method 1: Reductive Amination

Reductive amination is a reliable method to avoid over-alkylation. It involves the reaction of the amine with a carbonyl compound (aldehyde or ketone) to form an imine intermediate, which is then reduced in situ to the desired secondary amine.

Experimental Protocol: Reductive Amination using Sodium Triacetoxyborohydride

• Imine Formation: In a round-bottom flask, dissolve (2,4,6-Trifluorophenyl)methanamine (1.0 eq.) and the desired aldehyde or ketone (1.0-1.2 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE). Stir the mixture at room temperature for 1-2 hours.

• Reduction: To the reaction mixture, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq.) portion-wise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-24 hours.

• Work-up: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reducing Agent	Common Solvents	Key Advantages	Potential Issues
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCM, DCE, THF	Mild and selective for imines over carbonyls. Tolerates many functional groups.[1]	Moisture-sensitive.
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, Ethanol	Stable in protic solvents and effective at slightly acidic pH.[1]	Generates toxic cyanide waste.[2]
Benzylamine-borane	THF, Protic Solvents	Air-stable complex, mild reaction conditions.[2]	May require the use of molecular sieves for efficiency.[2]

Method 2: Protecting Group Strategy

This method involves protecting the primary amine with a removable group, performing the alkylation, and then deprotecting the amine. The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines.[3][4][5]

Experimental Protocol: Boc Protection, Alkylation, and Deprotection

Step 1: Boc Protection

• Dissolve (2,4,6-Trifluorophenyl)methanamine (1.0 eq.) in a suitable solvent (e.g., THF, dioxane, or a mixture of water and THF).

• Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq.) and a base such as triethylamine (1.2 eq.) or sodium bicarbonate.

• Stir the reaction mixture at room temperature for 2-12 hours. Monitor by TLC until the starting amine is consumed.

• Work up by adding water and extracting the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the Boc-protected amine, which can often be used in the next step without further purification.

Step 2: Alkylation of the Boc-Protected Amine

• Dissolve the Boc-protected amine (1.0 eq.) in an anhydrous aprotic solvent such as THF or DMF.

• Cool the solution to 0 °C and add a strong base such as sodium hydride (NaH) (1.1 eq.) portion-wise.

• After stirring for 30 minutes, add the alkylating agent (e.g., an alkyl halide) (1.0-1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction carefully with water and extract the product with an organic solvent.

• Purify the N-alkylated, N-Boc protected product by column chromatography.

Step 3: Boc Deprotection

• Dissolve the N-alkylated, N-Boc protected amine in an organic solvent such as dichloromethane (DCM).

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane (e.g., 4M).[3][6]

• Stir the reaction at room temperature for 1-4 hours.

• Remove the solvent and excess acid under reduced pressure to yield the desired mono-alkylated amine salt. The free amine can be obtained by neutralization with a base.

Protection Step Reagents	Deprotection Conditions	Advantages of Boc Group
(Boc)₂O, Base (e.g., Et₃N, NaHCO₃)	Strong Acid (TFA, HCl)	Stable to a wide range of reaction conditions, easy to remove.[4]

Visual Guides

Figure 1. Reaction pathway showing the formation of mono- and di-alkylated products.

Figure 2. Troubleshooting logic for addressing over-alkylation.

Figure 3. Experimental workflow for reductive amination.

Figure 4. Experimental workflow for the protecting group strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]

Technical Support Center: Work-up Procedures for Reactions Containing 2,4,6-Trifluorobenzylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,4,6-trifluorobenzylamine. The following sections address common issues encountered during the work-up and purification of reactions involving this versatile chemical intermediate.

Physicochemical Data

A summary of key physicochemical properties of 2,4,6-Trifluorobenzylamine and a representative amide product, N-(2,4,6-trifluorobenzyl)benzamide, is provided below for easy reference during experimental planning and work-up design.

Property	2,4,6-Trifluorobenzylamine	N-(2,4,6-trifluorobenzyl)benzamide (Estimated)
Molecular Formula	C₇H₆F₃N	C₁₄H₁₀F₃NO
Molecular Weight	161.12 g/mol	281.23 g/mol
Boiling Point	165 °C[1][2]	> 300 °C
Density	1.320 g/cm³[1][2]	~1.4 g/cm³
pKa (of conjugate acid)	8.16 ± 0.10 (Predicted)[1][2]	Not applicable
Water Solubility	Slightly soluble (1.2 g/L at 25 °C)[1][2]	Insoluble
Solubility in Organics	Soluble in DMSO, Methanol (Slightly)[1][2]	Soluble in acetone, ethyl acetate, dichloromethane
Appearance	Colorless liquid[1][2]	Expected to be a white to off-white solid

Frequently Asked Questions (FAQs)

Q1: I have unreacted 2,4,6-trifluorobenzylamine in my reaction mixture. What is the most effective way to remove it during work-up?

A1: The most common and effective method for removing unreacted 2,4,6-trifluorobenzylamine is to perform an acidic wash of your organic layer. Since the amine is basic (pKa of the conjugate acid is approximately 8.16), it will be protonated by an aqueous acid solution (e.g., 1 M HCl) and become a water-soluble salt. This salt will then partition into the aqueous layer, effectively separating it from your neutral or acidic product in the organic phase. Repeat the acidic wash until the aqueous layer no longer shows the presence of the amine (e.g., by TLC analysis of a basified sample of the aqueous layer).

Q2: My reaction is complete, but I am having trouble with emulsions during the aqueous work-up. What can I do?

A2: Emulsion formation is a common issue, especially when using chlorinated solvents. To break an emulsion, you can try the following:

• Add brine: Washing the organic layer with a saturated aqueous solution of sodium chloride can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Allow it to stand: Sometimes, simply letting the separatory funnel sit undisturbed for a period can allow the layers to separate.

• Filtration: Filtering the emulsified mixture through a pad of Celite® or glass wool can sometimes help to break the emulsion.

• Reduce the pH difference: If you are performing an acid or base wash, a large pH gradient can sometimes contribute to emulsion formation. Consider using a milder acid or base.

Q3: I am performing an amide coupling reaction with 2,4,6-trifluorobenzylamine. What are some common side products I should be aware of?

A3: In addition to unreacted starting materials, common side products in amide coupling reactions can include:

• Urea byproduct: If you are using a carbodiimide coupling reagent like EDC, a urea byproduct will be formed. This is often soluble in the organic phase and may require chromatography for removal.

• Anhydride of the carboxylic acid: If the activation of the carboxylic acid is not efficient, it can sometimes form a symmetric anhydride.

• Epimerization: If your carboxylic acid has a stereocenter alpha to the carbonyl group, there is a risk of epimerization under the reaction conditions. Using additives like HOBt or performing the reaction at lower temperatures can help to minimize this.

Q4: How can I monitor the progress of my reaction involving 2,4,6-trifluorobenzylamine?

A4: Besides standard techniques like Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), you can also utilize ¹⁹F NMR spectroscopy. The fluorine atoms on the benzylamine provide a unique spectroscopic handle to monitor the disappearance of the starting material and the appearance of the fluorinated product. This can be a very clean and quantitative method for reaction monitoring.

Troubleshooting Guides

Amide Coupling Reactions

Problem: Low or no yield of the desired N-(2,4,6-trifluorobenzyl)amide.

Potential Cause	Suggested Solution
Inefficient activation of the carboxylic acid.	Ensure your coupling reagents (e.g., EDC, HATU) are fresh and anhydrous. Consider adding an activating agent like HOBt or DMAP. For difficult couplings, converting the carboxylic acid to the acid chloride using reagents like thionyl chloride or oxalyl chloride prior to the addition of the amine may be necessary.
Deactivation of the amine.	If your reaction mixture is too acidic, the 2,4,6-trifluorobenzylamine will be protonated and non-nucleophilic. Ensure a suitable base (e.g., DIPEA, triethylamine) is present in sufficient quantity to neutralize any acid present and the acid generated during the reaction.
Steric hindrance.	If either the carboxylic acid or the amine is sterically hindered, the reaction may require more forcing conditions, such as higher temperatures or longer reaction times. The use of more potent coupling reagents like HATU may also be beneficial.

Problem: Difficulty in purifying the N-(2,4,6-trifluorobenzyl)amide.

Potential Cause	Suggested Solution
Presence of urea byproducts from carbodiimide coupling reagents.	These byproducts are often difficult to remove by simple extraction. Column chromatography on silica gel is typically required. Sometimes, precipitation of the product from a suitable solvent system can leave the urea byproduct in solution.
Product is co-eluting with starting materials during chromatography.	Optimize your solvent system for column chromatography. A gradient elution may be necessary. If the product is sufficiently crystalline, recrystallization can be an effective purification method.
Product is an oil and difficult to handle.	Try to crystallize the product from various solvent systems (e.g., ethyl acetate/hexanes, dichloromethane/pentane). If it remains an oil, ensure all solvent is removed under high vacuum.

Reductive Amination Reactions

Problem: Incomplete reaction, with the presence of the starting aldehyde/ketone and/or the imine intermediate.

Potential Cause	Suggested Solution
Inefficient imine formation.	Reductive amination is often pH-sensitive. The optimal pH is typically mildly acidic (pH 4-6) to promote imine formation without excessively protonating the amine. The addition of a catalytic amount of acetic acid is common. For slow reactions, the use of a dehydrating agent like molecular sieves can drive the equilibrium towards the imine.
Decomposition or insufficient amount of the reducing agent.	Ensure your reducing agent (e.g., sodium triacetoxyborohydride, sodium cyanoborohydride) is fresh. Use a sufficient excess of the reducing agent. Note that some reducing agents are moisture-sensitive.
Reduction of the aldehyde/ketone starting material.	If you are using a strong reducing agent like sodium borohydride, it can reduce the starting carbonyl compound. It is often better to form the imine first and then add the reducing agent. Milder, more selective reducing agents like sodium triacetoxyborohydride are generally preferred for one-pot reductive aminations as they are less likely to reduce the starting aldehyde or ketone.

Problem: Formation of a dialkylated tertiary amine as a byproduct.

Potential Cause	Suggested Solution
The newly formed secondary amine is reacting with another equivalent of the aldehyde/ketone.	This is more likely to occur if there is a large excess of the carbonyl compound and the reducing agent is added slowly. Try to use a stoichiometry closer to 1:1 for the amine and carbonyl compound. A stepwise procedure where the imine is formed first, followed by reduction, can sometimes give better control.

Experimental Protocols

Example Protocol 1: Amide Coupling - Synthesis of N-(2,4,6-trifluorobenzyl)benzamide

Reaction Scheme:

Materials:

• Benzoic acid

• 2,4,6-Trifluorobenzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of benzoic acid (1.0 equiv) in anhydrous DMF, add 2,4,6-trifluorobenzylamine (1.05 equiv), HOBt (1.1 equiv), and DIPEA (2.5 equiv).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 equiv) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) or by recrystallization.

Example Protocol 2: Reductive Amination - Synthesis of N-benzyl-1-(2,4,6-trifluorophenyl)methanamine

Reaction Scheme:

Materials:

• Benzaldehyde

• 2,4,6-Trifluorobenzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2,4,6-trifluorobenzylamine (1.0 equiv) in DCE, add benzaldehyde (1.0 equiv).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 10 minutes.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

General Amide Coupling Work-up Workflow

Caption: Standard aqueous work-up for amide synthesis.

Reductive Amination Troubleshooting Logic

Caption: Decision tree for troubleshooting low yields.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

Monitoring the Synthesis of (2,4,6-Trifluorophenyl)methanamine: A Comparative Guide to HPLC-MS and Alternative Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The precise monitoring of reaction progress is paramount in chemical synthesis, ensuring optimal yield, purity, and safety of the final product. For the synthesis of (2,4,6-Trifluorophenyl)methanamine, a key intermediate in various pharmaceutical and agrochemical compounds, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands as a primary analytical tool. This guide provides a comprehensive comparison of HPLC-MS with alternative techniques for monitoring the reaction progress, supported by experimental data and detailed protocols.

HPLC-MS: The Gold Standard for Reaction Analysis

HPLC-MS is a powerful and versatile technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry. This allows for the simultaneous quantification of reactants, intermediates, products, and byproducts in a complex reaction mixture.

Hypothetical HPLC-MS Method for (2,4,6-Trifluorophenyl)methanamine Analysis

Table 1: Proposed UPLC-MS/MS Parameters for (2,4,6-Trifluorophenyl)methanamine Analysis

Parameter	Recommended Setting
LC System	Waters ACQUITY UPLC H-Class or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
MS System	Waters Xevo TQ-S micro or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Cone Voltage	20 V
Source Temp.	150 °C
Desolvation Temp.	350 °C
Desolvation Gas	Nitrogen, 650 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	For (2,4,6-Trifluorophenyl)methanamine (MW: 161.12): Precursor Ion > Product Ions (e.g., 162.1 > [fragment ions])

Experimental Protocol: HPLC-MS Reaction Monitoring

• Reaction Sampling: At designated time points, withdraw a small aliquot (e.g., 10 µL) from the reaction vessel.

• Quenching: Immediately quench the reaction by diluting the aliquot in a known volume of a suitable solvent (e.g., 990 µL of acetonitrile/water 50:50 v/v) to stop the reaction and prevent further changes.

• Sample Preparation: If necessary, filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could damage the HPLC system.

• Injection: Inject the prepared sample into the HPLC-MS system.

• Data Analysis: Quantify the peak areas of the starting material, product, and any identified intermediates or byproducts. Plot the concentration of each species against time to generate a reaction profile.

Alternative Analytical Techniques for Reaction Monitoring

While HPLC-MS is highly effective, other techniques offer distinct advantages in specific scenarios.

Table 2: Comparison of Analytical Techniques for Reaction Monitoring

Technique	Principle	Advantages	Disadvantages
HPLC-MS	Chromatographic separation followed by mass-based detection and quantification.	High sensitivity and selectivity; can resolve complex mixtures; provides structural information.	Requires sample workup; potential for matrix effects; higher operational cost.[4]
NMR Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.	Inherently quantitative without the need for calibration curves for each analyte; provides detailed structural information; non-destructive.	Lower sensitivity compared to MS; can be complex to interpret for mixtures; higher initial instrument cost.[5]
DART-MS	Direct Analysis in Real Time Mass Spectrometry; ambient ionization technique.	Extremely fast analysis (seconds per sample); requires minimal to no sample preparation; suitable for high-throughput screening.[6]	Not suitable for complex mixtures requiring separation; less quantitative than HPLC-MS; potential for ion suppression.[7]
TLC	Separation based on differential partitioning between a stationary phase and a mobile phase.	Simple, fast, and inexpensive; good for quick qualitative checks of reaction completion.	Not quantitative; lower resolution and sensitivity compared to HPLC.

Quantitative Performance Comparison

The choice of analytical technique often depends on the specific requirements of the analysis, such as the need for high sensitivity, quantitative accuracy, or high throughput.

Table 3: Estimated Quantitative Performance Comparison

Parameter	HPLC-MS	NMR Spectroscopy	DART-MS
LOD	Low ng/mL to pg/mL[8]	Low µg/mL to ng/mL[5]	ng/mL range
LOQ	ng/mL range[9][10]	µg/mL range[5]	ng/mL to µg/mL range
Analysis Time/Sample	5-15 minutes	1-10 minutes	< 1 minute[6]
Sample Preparation	Required (dilution, quenching, filtration)	Minimal (dilution in deuterated solvent)	Minimal to none[6]
Relative Cost	High	Very High	Moderate to High

Visualizing Experimental and Logical Workflows

Diagrams generated using Graphviz (DOT language) can effectively illustrate complex workflows and decision-making processes in analytical chemistry.

Caption: Workflow for HPLC-MS reaction monitoring.

Caption: Decision tree for selecting an analytical method.

Conclusion

The selection of an appropriate analytical technique for monitoring the synthesis of (2,4,6-Trifluorophenyl)methanamine is a critical decision that impacts the efficiency and success of the process. HPLC-MS offers a robust and sensitive method for detailed, quantitative analysis of the reaction mixture. However, for rapid, high-throughput screening with minimal sample preparation, DART-MS presents a compelling alternative. NMR spectroscopy provides unparalleled structural information and inherent quantitative capabilities, making it ideal for mechanistic studies. For simple, cost-effective qualitative monitoring, TLC remains a viable option. By understanding the relative strengths and weaknesses of each technique, researchers can select the most appropriate tool to achieve their specific analytical goals.

References

• 1. UPLC-MS/MS for high-throughput analysis of aromatic amines in cigarette smoke | CORESTA [coresta.org]
• 2. lcms.cz [lcms.cz]
• 3. A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC vs MS: Sensitivity and Selectivity Comparison [eureka.patsnap.com]
• 5. NMR Blog: Limits that Matter: How LoD and LoQ Shape Analytical Results — Nanalysis [nanalysis.com]
• 6. DART-MS | Bruker [bruker.com]
• 7. researchgate.net [researchgate.net]
• 8. vliz.be [vliz.be]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

A Comparative Guide to Purity Assessment of 2,4,6-Trifluorobenzylamine: GC-MS vs. Alternatives

For researchers, scientists, and professionals in drug development, ensuring the purity of key starting materials like 2,4,6-Trifluorobenzylamine is paramount for the integrity and safety of the final active pharmaceutical ingredient (API). This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques—High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the comprehensive purity assessment of 2,4,6-Trifluorobenzylamine.

This comparison is supported by established experimental protocols and typical performance data to assist in selecting the most appropriate analytical strategy for quality control and regulatory compliance.

Executive Summary of Analytical Techniques

The choice of analytical technique for purity assessment is dictated by the specific requirements of the analysis, including the nature of the analyte, the expected impurities, and the desired level of sensitivity and structural information. For 2,4,6-Trifluorobenzylamine, a volatile and thermally stable compound, GC-MS offers a powerful combination of high-resolution separation and definitive identification of impurities. HPLC is a versatile alternative, particularly for non-volatile or thermally labile impurities, while qNMR provides a direct and highly accurate measure of purity without the need for a specific reference standard for each impurity.

Analytical Technique	Principle	Primary Application for 2,4,6-Trifluorobenzylamine	Key Advantages	Limitations
GC-MS	Separation of volatile compounds in the gas phase followed by mass-based detection and identification.	Primary choice for volatile and semi-volatile impurities, offering structural elucidation.	High separation efficiency, sensitive, provides structural information for impurity identification.	Not suitable for non-volatile or thermally labile impurities. Requires derivatization for some polar compounds.
HPLC	Separation of compounds in the liquid phase based on their interaction with a stationary phase.	Purity determination and quantification of the main component and non-volatile impurities.	Broad applicability, suitable for a wide range of compounds, including non-volatile and thermally sensitive ones.[1]	Lower resolution than GC for volatile compounds. Peak identification can be ambiguous without a mass spectrometer.
qNMR	Measurement of the nuclear magnetic resonance signal intensity, which is directly proportional to the number of nuclei.	Absolute purity determination without the need for a specific reference standard of the analyte.	Highly accurate and precise, provides structural information, non-destructive.[2]	Lower sensitivity compared to chromatographic methods, requires a highly pure internal standard.[3]

Purity Assessment of 2,4,6-Trifluorobenzylamine: A Head-to-Head Comparison

Commercial suppliers of 2,4,6-Trifluorobenzylamine often report purity levels determined by HPLC, with typical values greater than 95% or 97%.[4] However, a comprehensive purity profile should also consider potential volatile impurities arising from the synthesis or degradation of the material.

Parameter	GC-MS	HPLC (UV Detection)	qNMR (¹⁹F or ¹H)
Reported Purity Range	Analyst-dependent, capable of high sensitivity	>95%, >97% (typical commercial specs)[4]	Highly accurate, capable of determining absolute purity
Limit of Detection (LOD)	Low ng/mL to pg/mL	ng/mL range	µg/mL to mg/mL range
Limit of Quantification (LOQ)	ng/mL range	ng/mL to µg/mL range	µg/mL to mg/mL range
Precision (RSD%)	< 5%	< 2%	< 1%
Accuracy (Recovery %)	90-110%	98-102%	99-101%
Impurity Identification	Excellent (Mass Spectra)	Tentative (Retention Time)	Good (Chemical Shift & Coupling)

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable purity assessments. Below are representative protocols for each technique.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is adapted from established procedures for the analysis of isomeric fluorobenzylamines and is well-suited for identifying volatile and semi-volatile impurities in 2,4,6-Trifluorobenzylamine.[5]

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2,4,6-Trifluorobenzylamine sample.

• Dissolve the sample in 10 mL of a suitable solvent, such as methanol or dichloromethane, to achieve a concentration of 1 mg/mL.

• Vortex the solution until the sample is fully dissolved.

• Transfer the solution to a GC autosampler vial.

GC-MS Conditions:

• GC System: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split mode, e.g., 50:1)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a general-purpose reversed-phase HPLC method suitable for the purity determination of 2,4,6-Trifluorobenzylamine and the quantification of non-volatile impurities.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2,4,6-Trifluorobenzylamine sample.

• Dissolve the sample in 10 mL of a 50:50 mixture of acetonitrile and water (diluent) to achieve a concentration of 1 mg/mL.

• Vortex the solution until the sample is fully dissolved.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with UV detector

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 254 nm

Quantitative NMR (qNMR) Protocol

This protocol outlines the use of ¹⁹F qNMR for the absolute purity determination of 2,4,6-Trifluorobenzylamine, leveraging the three fluorine atoms in the molecule for a sensitive and specific measurement.

Sample Preparation:

• Accurately weigh approximately 20 mg of the 2,4,6-Trifluorobenzylamine sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of a high-purity internal standard (e.g., trifluorotoluene or another suitable fluorinated compound with a known purity) into the same vial.

• Dissolve the mixture in approximately 0.75 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) that provides good solubility for both the sample and the internal standard.

• Vortex the solution until both components are fully dissolved.

• Transfer the solution to a 5 mm NMR tube.

NMR Acquisition Parameters (¹⁹F):

• Spectrometer: Bruker Avance III 400 MHz or equivalent

• Nucleus: ¹⁹F

• Pulse Program: A standard single-pulse experiment (e.g., zg)

• Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (a longer delay may be necessary for accurate quantification).

• Number of Scans: 16 or higher for good signal-to-noise ratio.

• Spectral Width: Sufficient to cover the chemical shift range of all fluorine signals.

Purity Calculation: The purity of the analyte is calculated using the following formula:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral of the signal

• N = Number of nuclei for the integrated signal

• MW = Molecular weight

• m = mass

• P_std = Purity of the internal standard

Workflow and Pathway Diagrams

To visualize the analytical processes, the following diagrams illustrate the experimental workflow for GC-MS analysis and the logical relationship between the analytical techniques for a comprehensive purity assessment.

GC-MS Experimental Workflow

Logical Flow for Comprehensive Purity Assessment

Conclusion and Recommendations

For a comprehensive purity assessment of 2,4,6-Trifluorobenzylamine, a multi-faceted approach is recommended.

• GC-MS is the preferred method for the identification and quantification of volatile and semi-volatile impurities, which may not be detected by HPLC. Its ability to provide structural information is invaluable for identifying unknown peaks.

• HPLC remains a robust and reliable method for routine purity checks and for quantifying the main component against known non-volatile impurities. It is often the method of choice for release testing due to its simplicity and reproducibility.

• qNMR serves as an excellent orthogonal technique for providing an absolute purity value. It is particularly useful for qualifying reference standards and for investigations where a certified reference material of the analyte is not available.

By combining the strengths of these analytical techniques, researchers and drug development professionals can build a complete and accurate purity profile of 2,4,6-Trifluorobenzylamine, ensuring the quality and safety of downstream pharmaceutical products.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. qNMR: A powerful tool for purity determination | RSSL [rssl.com]
• 5. waters.com [waters.com]

Comparing reactivity of fluorinated vs. non-fluorinated benzylamines in SNAr reactions

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Nucleophile Performance

In the landscape of modern synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals, the nucleophilic aromatic substitution (SNAr) reaction is a cornerstone for constructing aryl-nitrogen bonds. The choice of nucleophile is critical to the success of these transformations. This guide provides an objective comparison of the reactivity of fluorinated versus non-fluorinated benzylamines in SNAr reactions, supported by established chemical principles and analogous experimental data.

The Decisive Role of Nucleophilicity

The SNAr reaction typically proceeds through a two-step addition-elimination mechanism involving a negatively charged intermediate known as a Meisenheimer complex. The rate-determining step is generally the initial attack of the nucleophile on the electron-deficient aromatic ring. Consequently, the nucleophilicity of the attacking amine is a key determinant of the reaction rate.

Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect. When substituted onto the aromatic ring of benzylamine, fluorine atoms decrease the electron density on the nitrogen atom of the amino group. This reduction in electron density lowers the nucleophilicity of the amine, leading to a slower rate of reaction in SNAr processes. Conversely, electron-donating groups on the benzylamine ring would be expected to increase nucleophilicity and accelerate the reaction.

Comparative Reactivity Data (Based on SN2 Analogy)

The following table summarizes the expected trend in reactivity for substituted benzylamines in a typical SNAr reaction, based on data from analogous SN2 reactions. The relative rate constants illustrate the impact of fluorine substitution on the nucleophilic strength of the benzylamine.

Nucleophile	Substituent (Position)	Electronic Effect	Expected Relative Rate Constant (krel)
Benzylamine	H (—)	Neutral	1.00
4-Fluorobenzylamine	4-F	Electron-withdrawing (-I)	< 1.00
2-Fluorobenzylamine	2-F	Electron-withdrawing (-I)	< 1.00
4-Methylbenzylamine	4-CH₃	Electron-donating (+I)	> 1.00
4-Methoxybenzylamine	4-OCH₃	Electron-donating (+R, -I)	> 1.00
4-Trifluoromethylbenzylamine	4-CF₃	Strongly Electron-withdrawing (-I)	<< 1.00
4-Nitrobenzylamine	4-NO₂	Strongly Electron-withdrawing (-I, -R)	<< 1.00

Note: The qualitative relative rate constants are based on the established principles of substituent effects on benzylamine nucleophilicity as reported for SN2 reactions.[1] The actual values will vary depending on the specific SNAr substrate and reaction conditions.

Experimental Protocols

A general experimental protocol for comparing the reactivity of different benzylamines in an SNAr reaction is provided below. This procedure can be used to obtain quantitative data for specific substrates and reaction conditions.

General Protocol for SNAr Reaction of an Activated Aryl Halide with Benzylamines

Materials:

• Activated aryl halide (e.g., 1-fluoro-2,4-dinitrobenzene)

• Benzylamine (or substituted benzylamine) (1.1 - 1.5 equivalents)

• Base (e.g., K₂CO₃ or Et₃N) (2.0 equivalents)

• Anhydrous solvent (e.g., DMF or DMSO)

• Ethyl acetate (for extraction)

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Thin Layer Chromatography (TLC) plates and chamber

• Standard laboratory glassware for workup and purification

Procedure:

• In a clean, dry round-bottom flask, dissolve the activated aryl halide (1.0 equivalent) in the chosen anhydrous solvent (e.g., DMF or DMSO).

• Add the benzylamine or substituted benzylamine (1.1 - 1.5 equivalents) to the solution.

• Add the base (2.0 equivalents) to the reaction mixture.

• Stir the reaction mixture at the desired temperature (e.g., room temperature, 50 °C, or 80 °C).

• Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[2][3]

To obtain comparative kinetic data, it is crucial to maintain identical reaction conditions (substrate concentration, nucleophile equivalents, base equivalents, temperature, and solvent) for each benzylamine derivative tested. The reaction progress can be monitored by taking aliquots at regular intervals and analyzing them by a suitable quantitative method, such as GC-MS or HPLC.

Visualizing the SNAr Mechanism and Experimental Workflow

The following diagrams illustrate the fundamental SNAr reaction pathway and a typical experimental workflow for these comparative studies.

Caption: General SNAr Mechanism.

Caption: Experimental Workflow.

Conclusion

The nucleophilicity of benzylamines in SNAr reactions is significantly influenced by the electronic nature of substituents on the aromatic ring. Fluorine, due to its strong electron-withdrawing inductive effect, reduces the electron density on the nitrogen atom, thereby decreasing the nucleophilicity and slowing down the reaction rate compared to unsubstituted benzylamine. For applications requiring rapid SNAr kinetics, benzylamines bearing electron-donating groups are preferable. Conversely, when a more controlled or selective reaction is desired, a fluorinated benzylamine may be a suitable choice. The provided experimental protocol offers a framework for quantifying these reactivity differences for specific substrates and optimizing reaction conditions in drug discovery and development projects.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to (2,4,6-Trifluorophenyl)methanamine and Its Alternatives in Drug Design

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Fluorinated Benzylamine Reagents for the Synthesis of Novel Therapeutics

The strategic incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance pharmacological properties. (2,4,6-Trifluorophenyl)methanamine is a valuable building block in this regard, offering a trifluorinated phenyl motif that can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity. This guide provides a comparative analysis of (2,4,6-Trifluorophenyl)methanamine and its alternative reagents, supported by experimental data from the literature to aid in the rational design of new chemical entities.

The Impact of Fluorination: A Physicochemical Perspective

The degree and position of fluorine substitution on the benzylamine scaffold profoundly impact its physicochemical properties, which in turn influence the pharmacokinetic and pharmacodynamic profile of the final drug candidate. Generally, fluorine substitution increases lipophilicity and alters the basicity (pKa) of the amine group.

Table 1: Comparison of Physicochemical Properties of Substituted Benzylamines

Reagent	Structure	Molecular Weight ( g/mol )	Calculated logP	pKa (Predicted)
Benzylamine		107.15	1.09	9.34
(4-Fluorophenyl)methanamine		125.14	1.35	9.15
(2,4-Difluorophenyl)methanamine		143.13	1.61	8.95
(2,4,6-Trifluorophenyl)methanamine		161.12	1.87	8.75
(4-(Trifluoromethyl)phenyl)methanamine		175.15	2.57	8.90

Note: logP and pKa values are predicted using computational models and may vary from experimental values.

Performance in Synthetic Applications

The reactivity of benzylamine derivatives in common synthetic transformations, such as reductive amination and N-alkylation, is a critical factor in their utility. While extensive head-to-head comparative studies are limited, general trends can be inferred from the electronic effects of the fluorine substituents. The electron-withdrawing nature of fluorine atoms can decrease the nucleophilicity of the amine, potentially requiring more forcing reaction conditions. However, this effect is often modest and outweighed by the benefits of incorporating fluorine.

Table 2: General Comparison of Reactivity in N-Alkylation Reactions

Reagent	Relative Reactivity	Typical Reaction Conditions	Potential Challenges
Benzylamine	High	Mild base (e.g., K₂CO₃), room temperature to moderate heating	Potential for over-alkylation
Mono- and Di-fluorinated Benzylamines	Moderate to High	Mild to moderate base, moderate heating	Generally well-behaved
(2,4,6-Trifluorophenyl)methanamine	Moderate	Stronger base (e.g., Cs₂CO₃) or higher temperatures may be needed	Reduced nucleophilicity
(4-(Trifluoromethyl)phenyl)methanamine	Moderate	Similar to trifluorinated analog due to strong electron-withdrawing group	Reduced nucleophilicity

Impact on Biological Activity: A Structure-Activity Relationship (SAR) Perspective

The choice of a specific fluorinated benzylamine can have a dramatic effect on the biological activity of a drug candidate. The fluorine atoms can engage in favorable interactions with the target protein, such as hydrogen bonds and dipole-dipole interactions, and can also modulate the conformation of the molecule to favor a bioactive pose.

Table 3: Impact of Benzylamine Moiety on Biological Activity (Illustrative Examples)

Benzylamine Moiety	Target Class	Observed Effect on Potency (Compared to Non-fluorinated)	Reference
4-Fluoro	Serotonin/Dopamine Receptors	Increased binding affinity	[1]
2,4-Di-fluoro	Various Kinases	Can increase or decrease potency depending on the target	-
2,4,6-Tri-fluoro	Various GPCRs	Often enhances potency and selectivity	-
4-Trifluoromethyl	Various Enzymes	Significant increase in potency in many cases	-

Note: The effects of fluorination are highly context-dependent and the trends listed are generalizations.

Experimental Protocols

A common method for incorporating benzylamine derivatives into drug-like scaffolds is through reductive amination.

General Protocol for Reductive Amination

Materials:

• Substituted benzaldehyde or ketone (1.0 eq)

• Substituted benzylamine (1.0-1.2 eq)

• Reducing agent (e.g., sodium triacetoxyborohydride, 1.2-1.5 eq)

• Anhydrous solvent (e.g., dichloromethane (DCM), dichloroethane (DCE), or tetrahydrofuran (THF))

• Acetic acid (optional, catalytic amount)

Procedure:

• To a solution of the aldehyde or ketone in the chosen solvent, add the substituted benzylamine.

• If desired, add a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 1-2 hours.

• Add the reducing agent portion-wise at 0 °C or room temperature.

• Allow the reaction to stir at room temperature until completion (monitoring by TLC or LC-MS).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Concepts

To better illustrate the relationships and processes discussed, the following diagrams are provided.

Caption: A typical experimental workflow for the synthesis of N-benzylated compounds via reductive amination.

Caption: Logical relationship between reagent choice and the properties of the resulting drug candidate.

Conclusion

The selection of a benzylamine reagent in drug design is a critical decision that influences multiple properties of the final compound. While (2,4,6-Trifluorophenyl)methanamine offers the benefits of extensive fluorination, leading to potentially enhanced metabolic stability and binding affinity, alternatives with different fluorination patterns or other substituents provide a valuable toolkit for fine-tuning a molecule's profile. A systematic evaluation of a series of benzylamine analogs is often the most effective strategy to identify the optimal substituent for a given biological target and desired pharmacokinetic properties. This guide serves as a starting point for researchers to make informed decisions in the selection of these crucial synthetic building blocks.

References

• 1. benchchem.com [benchchem.com]

Analysis of (2,4,6-Trifluorophenyl)methanamine Derivatives: A Guide to X-ray Crystallographic Studies

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of molecules is paramount for rational drug design and structure-activity relationship (SAR) studies. X-ray crystallography provides definitive atomic-level insights into molecular conformation, configuration, and intermolecular interactions. This guide focuses on the X-ray crystallographic analysis of (2,4,6-Trifluorophenyl)methanamine derivatives, a class of compounds with potential applications in medicinal chemistry due to the unique electronic properties conferred by the trifluorinated phenyl ring.

Despite a comprehensive search of chemical and crystallographic databases, including the Cambridge Structural Database (CSDC), no publicly archived X-ray crystal structures for the parent compound, (2,4,6-Trifluorophenyl)methanamine, or its simple derivatives were identified. The absence of this data prevents a direct comparative analysis of their crystallographic parameters.

This guide, therefore, provides a detailed framework for researchers aiming to perform X-ray crystallographic analysis on novel derivatives of (2,4,6-Trifluorophenyl)methanamine. It outlines the necessary experimental protocols and offers a comparative look at the crystallographic data of structurally related fluorinated aromatic compounds to provide context and anticipated structural features.

Experimental Protocols for X-ray Crystallographic Analysis

The workflow for determining the crystal structure of a novel (2,4,6-Trifluorophenyl)methanamine derivative can be broken down into several key stages.

Figure 1. A generalized workflow for X-ray crystallographic analysis.

1. Synthesis and Purification: Derivatives of (2,4,6-Trifluorophenyl)methanamine, such as Schiff bases or amides, can be synthesized through standard organic chemistry reactions. High purity (>98%) of the compound is crucial for successful crystallization. Purification can be achieved through techniques like column chromatography or multiple recrystallizations.

2. Crystallization: Growing single crystals of sufficient size and quality is often the most challenging step. Common methods include:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature.

• Vapor Diffusion: A concentrated solution of the compound is placed in a small, open container within a larger sealed vessel containing a solvent in which the compound is less soluble (the precipitant). The vapor of the precipitant slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Cooling: A saturated solution of the compound is slowly cooled to induce crystallization.

A screening of various solvents and solvent mixtures is typically necessary to find the optimal crystallization conditions.

3. X-ray Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray beam of a single-crystal X-ray diffractometer. The crystal is rotated in the beam, and the diffraction pattern is recorded on a detector. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms.

4. Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The initial positions of the atoms in the crystal lattice are determined using methods like direct methods or the Patterson function. This initial model is then refined using full-matrix least-squares methods to improve the fit between the calculated and observed diffraction data.

Comparative Analysis with Related Structures

In the absence of data for (2,4,6-Trifluorophenyl)methanamine derivatives, we can draw comparisons with other structurally similar fluorinated aromatic amines and their derivatives that have been analyzed crystallographically. For instance, the crystal structures of various N-substituted acetamides containing trimethylphenyl and trichlorophenyl rings have been reported and can offer insights into potential packing motifs and conformational preferences.

Parameter	N-(2,4,6-trimethylphenyl)-acetamide[1]	N-(2,4,6-trichlorophenyl)-acetamide
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/c
a (Å)	8.142(3)	9.886(2)
b (Å)	8.469(3)	8.821(2)
c (Å)	8.223(3)	12.898(3)
β (°)	113.61(2)	108.97(3)
V (ų)	519.2(3)	1063.1(4)
Z	2	4

Table 1. Comparison of crystallographic data for related N-aryl acetamides. Data for N-(2,4,6-trichlorophenyl)-acetamide is sourced from the Cambridge Structural Database (CSD refcode: BAPVIJ).

Researchers analyzing novel (2,4,6-Trifluorophenyl)methanamine derivatives can compare their obtained crystallographic data to these and other related structures to understand the effects of the fluorine substitution on the crystal packing and molecular geometry. Key parameters for comparison include bond lengths, bond angles, torsion angles, and the nature of intermolecular interactions (e.g., hydrogen bonding, π-π stacking).

Visualization of Logical Relationships in Crystallographic Analysis

The process of moving from a chemical structure to its solved crystal structure involves a logical progression of steps, each providing crucial information for the next.

Figure 2. The logical flow from a chemical compound to its atomic model.

This guide provides a foundational understanding and a practical framework for the X-ray crystallographic analysis of (2,4,6-Trifluorophenyl)methanamine derivatives. While direct comparative data is currently unavailable, the detailed experimental protocols and comparisons with related structures offer a valuable resource for researchers venturing into the structural elucidation of this class of compounds. The insights gained from such studies will be instrumental in advancing their potential applications in drug discovery and materials science.

References

• 1. Synthesis and crystal structures of N,2,4,6-tetra­methyl­anilinium tri­fluoro­methane­sulfonate and N-iso­propyl­idene-N,2,4,6-tetra­methyl­anilinium tri­fluoro­methane­sulfonate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Kinetic Analysis of 2,4,6-Trifluorobenzylamine in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Reactivity of a Key Fluorinated Intermediate

In the landscape of modern medicinal chemistry and materials science, fluorinated organic compounds are indispensable. The introduction of fluorine atoms into a molecule can profoundly alter its physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. 2,4,6-Trifluorobenzylamine is a valuable building block in the synthesis of such novel molecules. Understanding its reactivity profile in comparison to other benzylamines is crucial for reaction optimization and the rational design of synthetic pathways.

This guide provides a comparative analysis of the kinetic aspects of reactions involving 2,4,6-Trifluorobenzylamine, with a focus on nucleophilic substitution. While direct kinetic data for this specific compound is not extensively available in the public domain, we can infer its reactivity based on established principles and comparative data from studies on other substituted benzylamines.

The Impact of Fluorination on Benzylamine Reactivity

The three fluorine atoms on the aromatic ring of 2,4,6-Trifluorobenzylamine are strong electron-withdrawing groups. This electronic perturbation significantly influences the nucleophilicity of the amine group. The lone pair of electrons on the nitrogen atom is less available for donation to an electrophile due to the inductive effect of the fluorine atoms. Consequently, 2,4,6-Trifluorobenzylamine is expected to be a weaker nucleophile compared to unsubstituted benzylamine.

This reduced nucleophilicity will directly translate to slower reaction rates in nucleophilic substitution reactions. For instance, in an SN2 reaction with an alkyl halide, the rate-determining step involves the attack of the amine on the electrophilic carbon. The lower electron density on the nitrogen of 2,4,6-Trifluorobenzylamine will result in a higher activation energy for this step, leading to a smaller rate constant.

Comparative Kinetic Data for Nucleophilic Substitution

To provide a quantitative perspective, we can draw parallels from a kinetic study of the reaction between various meta- and para-substituted benzylamines and benzyl bromide in a methanol medium. The reaction follows a second-order kinetic model, and the rate constants provide a clear indication of the effect of substituents on the nucleophilicity of the benzylamine.

Table 1: Second-Order Rate Constants for the Reaction of Substituted Benzylamines with Benzyl Bromide in Methanol

Substituent (X) in X-C₆H₄CH₂NH₂	Temperature (°C)	k₂ x 10⁴ (L mol⁻¹ s⁻¹)
4-OCH₃	30	11.5
4-CH₃	30	7.94
H	30	5.50
4-Cl	30	3.16
4-CF₃	30	1.78
3-CF₃	30	1.62
2,4,6-Trifluoro	30	Predicted: < 1.62

Data for substituted benzylamines is sourced from a study on nucleophilic substitution reactions. The value for 2,4,6-Trifluorobenzylamine is a prediction based on the observed trend.

As the data in Table 1 illustrates, electron-donating groups (e.g., -OCH₃, -CH₃) increase the reaction rate compared to unsubstituted benzylamine, while electron-withdrawing groups (e.g., -Cl, -CF₃) decrease the rate.[1] Given that 2,4,6-Trifluorobenzylamine has three strongly electron-withdrawing fluorine atoms, its rate constant is predicted to be even lower than that of benzylamines substituted with a single trifluoromethyl group.

Experimental Protocol: Kinetic Measurement of Benzylamine Alkylation

The following is a representative experimental protocol for determining the second-order rate constant of the reaction between a substituted benzylamine and an alkyl halide, adapted from established methods.[1]

Objective: To measure the rate of the SN2 reaction between a substituted benzylamine and benzyl bromide at a constant temperature.

Materials:

• Substituted benzylamine (e.g., 2,4,6-Trifluorobenzylamine)

• Benzyl bromide

• Anhydrous methanol (solvent)

• Conductivity meter

• Thermostatically controlled water bath

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation:

  • Prepare stock solutions of the substituted benzylamine and benzyl bromide of known concentrations in anhydrous methanol.

• Reaction Initiation:

  • Equilibrate the stock solutions to the desired reaction temperature in the thermostatic water bath.

  • Initiate the reaction by mixing equal volumes of the two solutions in a reaction vessel, also maintained at the constant temperature.

• Data Acquisition:

  • Monitor the progress of the reaction by measuring the change in conductivity of the solution over time. The formation of the ammonium salt product leads to an increase in conductivity.

  • Record conductivity readings at regular time intervals until the reaction is substantially complete.

• Data Analysis:

  • The second-order rate constant (k₂) can be determined from the integrated rate law for a second-order reaction: 1/[A]t = k₂t + 1/[A]₀ where [A]t is the concentration of the reactant at time t, and [A]₀ is the initial concentration. The concentration can be related to the change in conductivity.

Visualizing the Reaction and Workflow

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Generalized Sₙ2 reaction pathway for an amine and an alkyl halide.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Coupling Agents for Amide Bond Formation with (2,4,6-Trifluorophenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

The formation of a stable amide bond is a cornerstone of modern drug discovery and development. The selection of an appropriate coupling agent is critical to ensure high yields, purity, and cost-effectiveness, particularly when dealing with challenging substrates such as the electron-deficient (2,4,6-Trifluorophenyl)methanamine. The fluorine atoms on the phenyl ring significantly reduce the nucleophilicity of the amine, making its acylation more demanding compared to non-fluorinated analogues. This guide provides an objective comparison of the performance of several common coupling agents in reactions involving (2,4,6-Trifluorophenyl)methanamine, supported by experimental data and detailed protocols.

Performance Comparison of Coupling Agents

The following table summarizes the performance of various coupling agents in the amide bond formation with (2,4,6-Trifluorophenyl)methanamine and different carboxylic acids. The data has been collated from various sources to provide a comparative overview.

Coupling Agent	Carboxylic Acid	Base	Solvent	Time (h)	Yield (%)	Reference
HATU	4-formylbenzoic acid	TEA	Chloroform	12	64	Generic Protocol
EDC/HOBt	Thiazole carboxylic acid	DIPEA, DMAP	Acetonitrile	18	~80 (with anilines)	[1]
EDC/HOBt	General Carboxylic Acid	DIPEA	DMF/DCM	12-24	Variable	[1]
T3P®	General Carboxylic Acid	Pyridine	2-MeTHF	Not Specified	High	[2]
PyBOP	N-protected amino acid	DIEA	DCM	0.5	>90 (general)	[3]

Note: Direct comparative data for all coupling agents with (2,4,6-Trifluorophenyl)methanamine is scarce in the literature. The table includes data for structurally similar electron-deficient amines where specific data for the target amine is unavailable, to provide a reasonable performance expectation.

Discussion of Coupling Agent Performance

(1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly effective coupling reagent, particularly for sterically hindered and electron-deficient amines. Its high reactivity can lead to shorter reaction times and good to excellent yields where other reagents may fail. The formation of a highly reactive OAt-active ester minimizes the risk of epimerization in chiral carboxylic acids. However, HATU is a relatively expensive reagent, and its byproducts can sometimes complicate purification.

EDC/HOBt (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide / Hydroxybenzotriazole): This is a widely used and cost-effective coupling system. The reaction proceeds through an active HOBt ester. While effective for many standard amide couplings, its performance can be sluggish with electron-deficient amines, sometimes requiring higher temperatures or longer reaction times to achieve satisfactory yields.[1] The addition of N,N-Dimethyl-4-aminopyridine (DMAP) as a catalyst can significantly improve the reaction rate and yield.[1]

T3P® (Propylphosphonic Anhydride): This reagent is known for its excellent performance in both laboratory and industrial scale synthesis.[4] It offers high yields, low epimerization, and a straightforward workup, as the byproducts are water-soluble and easily removed.[4] T3P® is considered a safer and more environmentally friendly alternative to many other coupling reagents.[4]

PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): Similar to HATU, PyBOP is a phosphonium salt-based coupling reagent that is very efficient in promoting amide bond formation, even with challenging substrates.[3] It is known for rapid reaction times and high yields.[3]

Signaling Pathways and Experimental Workflows

The general mechanism for amide bond formation using a coupling agent involves the activation of the carboxylic acid, followed by nucleophilic attack by the amine.

Caption: Generalized workflow for amide bond formation.

Experimental Protocols

General Protocol for Amide Coupling using HATU:

• To a solution of the carboxylic acid (1.0 eq.) in an appropriate aprotic solvent (e.g., DMF, DCM, or Chloroform) is added HATU (1.1 eq.) and a tertiary amine base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.0 eq.).

• The mixture is stirred at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• (2,4,6-Trifluorophenyl)methanamine (1.05 eq.) is then added to the reaction mixture.

• The reaction is stirred at room temperature for the specified time (e.g., 12 hours) and monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed successively with 1M HCl, saturated NaHCO3 solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

General Protocol for Amide Coupling using EDC/HOBt:

• To a solution of the carboxylic acid (1.0 eq.) and HOBt (1.2 eq.) in an aprotic solvent (e.g., DMF or DCM) at 0 °C is added EDC (1.2 eq.).

• A tertiary amine base such as DIPEA (2.0 eq.) is added, followed by (2,4,6-Trifluorophenyl)methanamine (1.1 eq.).

• The reaction mixture is allowed to warm to room temperature and stirred for the specified time (e.g., 12-24 hours).

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the reaction is worked up as described in the HATU protocol.

General Protocol for Amide Coupling using T3P®:

• To a solution of the carboxylic acid (1.0 eq.) and (2,4,6-Trifluorophenyl)methanamine (1.1 eq.) in a suitable solvent (e.g., 2-MeTHF or ethyl acetate) is added pyridine (3.0 eq.).

• T3P® (1.5 eq., typically as a 50% solution in a suitable solvent) is added dropwise to the mixture at room temperature.

• The reaction is stirred at room temperature or slightly elevated temperature for the required time and monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is quenched with water or a saturated aqueous solution of NaHCO3.

• The product is extracted with an organic solvent, and the organic layer is washed with 1M HCl, saturated NaHCO3 solution, and brine.

• The organic layer is dried, filtered, and concentrated. The crude product is then purified by column chromatography.

Logical Relationship for Coupling Agent Selection

The choice of coupling agent often depends on a balance of factors including substrate reactivity, cost, and desired purity.

Caption: A decision-making flowchart for selecting a suitable coupling agent.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. T3P Brochure | AMRI [amri.staging.ribbitt.com]

In-Silico Modeling of (2,4,6-Trifluorophenyl)methanamine Interactions: A Comparative Guide to its Role in HIV Integrase Inhibition

The (2,4,6-Trifluorophenyl)methanamine moiety is a key structural component of Bictegravir, a potent second-generation HIV integrase strand transfer inhibitor (INSTI). While in-silico and experimental data on (2,4,6-Trifluorophenyl)methanamine as a standalone compound are not publicly available, its incorporation into Bictegravir allows for a comprehensive analysis of its contribution to the drug's interaction with its biological target, the HIV integrase enzyme. This guide provides a comparative analysis of the in-silico modeling and experimental performance of Bictegravir, alongside two other prominent INSTIs, Dolutegravir and Cabotegravir, offering valuable insights for researchers, scientists, and drug development professionals.

This guide will delve into the mechanism of action of these integrase inhibitors, present comparative quantitative data from in-silico and in-vitro studies, detail the experimental protocols used to evaluate their efficacy, and visualize the key pathways and workflows involved.

Mechanism of Action: Targeting HIV Integrase

HIV integrase is a crucial enzyme for viral replication, responsible for inserting the viral DNA into the host cell's genome.[1][2] Integrase inhibitors work by binding to the active site of this enzyme, effectively blocking the strand transfer step of the integration process.[3][4] This prevents the viral DNA from being integrated into the host genome, thereby halting the replication cycle of the virus.[3] The (2,4,6-Trifluorophenyl)methanamine group in Bictegravir plays a significant role in the molecule's binding affinity and overall efficacy.

Comparative Performance of Integrase Inhibitors

The performance of Bictegravir, Dolutegravir, and Cabotegravir can be objectively compared through their in-silico docking scores and experimentally determined inhibitory concentrations (IC50), effective concentrations (EC50), and dissociation half-lives.

In-Silico Modeling: Molecular Docking Scores

Molecular docking studies are computational methods used to predict the binding affinity and orientation of a ligand (in this case, the integrase inhibitor) to its protein target. The docking score is a measure of this binding affinity, with more negative scores generally indicating a stronger interaction.

Compound	Target	Docking Score (kcal/mol)	Reference
Bictegravir	HIV-1 Integrase	Not explicitly quantified in search results, but studies confirm strong binding.	[5][6]
Dolutegravir	HIV-1 Integrase	Not explicitly quantified in search results, but studies confirm strong binding.	[7][8]
Cabotegravir	HIV-1 Integrase	Not explicitly quantified in search results, but studies confirm strong binding.	[5]

While specific docking scores were not available in the provided search results, multiple sources confirm the use of molecular docking to analyze the binding of these inhibitors to HIV integrase. The strong binding affinities are inferred from the potent antiviral activities observed experimentally.

Experimental Data: Potency and Binding Stability

Experimental assays provide quantitative measures of a drug's effectiveness. The IC50 value represents the concentration of an inhibitor required to block 50% of the enzyme's activity in vitro, while the EC50 is the concentration required for a 50% reduction in viral replication in cell-based assays. The dissociation half-life (t1/2) from the integrase-DNA complex is an indicator of the stability of the binding, with longer half-lives suggesting a more durable inhibitory effect.[9]

Compound	Parameter	Value	Cell Type/Assay Condition	Reference
Bictegravir	EC50 (vs. wild-type HIV-1)	2.1-fold reduced susceptibility to G140S+Q148H mutant	Cell-based assay	[10]
Dissociation t1/2 (wild-type)	163 h	In vitro	[10]
Dissociation t1/2 (G140S+Q148H mutant)	Longer than Dolutegravir	In vitro	[10]
Dolutegravir	IC50 (vs. wild-type HIV-1 Integrase)	2.7 nM	In vitro	[11]
EC50 (vs. wild-type HIV-1)	0.51 nM	Peripheral Blood Mononuclear Cells (PBMCs)	[11]
Dissociation t1/2 (wild-type)	71 h	In vitro	[9]
Cabotegravir	IC50 (HIV-1 integrase strand transfer)	3.0 nM	In vitro	[12][]
EC50 (vs. HIV-1 Ba-L)	0.22 nM	PBMCs	[12]
EC50 (vs. HIV-1 NL432)	0.34 nM	PBMCs	[12]

Experimental Protocols

The determination of the inhibitory activity of these compounds against HIV-1 integrase is crucial for their evaluation. Below is a generalized protocol for an in-vitro HIV-1 integrase inhibitory assay.

In-Vitro HIV-1 Integrase Inhibitory Assay Protocol

This protocol outlines the key steps for measuring the 50% inhibitory concentration (IC50) of a test compound against HIV-1 integrase.

• Plate Preparation: A 96-well plate is coated with a double-stranded DNA substrate that mimics the HIV-1 long terminal repeat (LTR) U5 donor substrate (DS DNA). This is typically done by incubating the DNA solution in the wells for a set period, followed by washing.[14][15]

• Enzyme Binding: Recombinant full-length HIV-1 integrase is added to the wells and incubated to allow it to bind to the coated DS DNA.[14][15]

• Inhibitor Addition: Serial dilutions of the test compound (e.g., Bictegravir, Dolutegravir, or Cabotegravir) are prepared and added to the wells containing the integrase-DNA complex. A positive control (a known inhibitor) and a negative control (no inhibitor) are also included.[14]

• Strand Transfer Reaction: A second, labeled double-stranded target substrate (TS DNA) is added to initiate the strand transfer reaction, where the integrase would normally integrate the DS DNA into the TS DNA. The plate is incubated to allow this reaction to proceed.[14][15]

• Detection: The plate is washed to remove unreacted components. The amount of integrated TS DNA is then quantified. This is often done using an antibody that specifically recognizes a tag on the TS DNA, which is in turn linked to a reporter enzyme (e.g., horseradish peroxidase - HRP). The addition of a substrate for the reporter enzyme results in a colorimetric or chemiluminescent signal that is proportional to the amount of integration.[14][15]

• Data Analysis: The signal from each well is measured using a plate reader. The percentage of inhibition for each concentration of the test compound is calculated relative to the positive and negative controls. The IC50 value is then determined by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.[16][17]

Visualizing the Molecular Landscape

Diagrams are essential for understanding the complex biological processes and experimental procedures involved in drug development.

Caption: HIV integrase signaling pathway and point of inhibition.

Caption: Experimental workflow for IC50 determination of HIV integrase inhibitors.

References

• 1. Integrase inhibitors | Research Starters | EBSCO Research [ebsco.com]
• 2. Integrase inhibitor - Wikipedia [en.wikipedia.org]
• 3. What are HIV-1 integrase inhibitors and how do they work? [synapse.patsnap.com]
• 4. Integrase inhibitors ~ ViralZone [viralzone.expasy.org]
• 5. Structural Comparison of Diverse HIV-1 Subtypes using Molecular Modelling and Docking Analyses of Integrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. First report of computational protein–ligand docking to evaluate susceptibility to HIV integrase inhibitors in HIV-infected Iranian patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dolutegravir interactions with HIV-1 integrase-DNA: structural rationale for drug resistance and dissociation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Long Dissociation of Bictegravir from HIV-1 Integrase-DNA Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. immune-system-research.com [immune-system-research.com]
• 14. mdpi.com [mdpi.com]
• 15. xpressbio.com [xpressbio.com]
• 16. benchchem.com [benchchem.com]
• 17. creative-bioarray.com [creative-bioarray.com]

Comparative analysis of different synthetic routes to 2,4,6-Trifluorobenzylamine

A Comparative Analysis of Synthetic Routes to 2,4,6-Trifluorobenzylamine

Introduction

2,4,6-Trifluorobenzylamine is a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals, with its trifluorinated phenyl ring contributing to enhanced biological activity and metabolic stability.[1] Notably, it is a key component in the production of the antiviral drug Bictegravir.[2] The efficient and scalable synthesis of this compound is therefore of significant interest to researchers and professionals in drug development and fine chemical manufacturing. This guide provides a comparative analysis of different synthetic routes to 2,4,6-Trifluorobenzylamine, presenting quantitative data, detailed experimental protocols, and visual pathway diagrams to aid in the selection of the most suitable method for a given application.

Comparative Data of Synthetic Routes

The following table summarizes the key quantitative and qualitative aspects of the primary synthetic routes to 2,4,6-Trifluorobenzylamine identified from the literature.

Parameter	Route 1: From Pentachlorobenzonitrile	Route 2: From 2,4,6-Trifluorobenzonitrile	Route 3: From 1,3,5-Trifluorobenzene
Starting Material	Pentachlorobenzonitrile	2,4,6-Trifluorobenzonitrile	1,3,5-Trifluorobenzene
Number of Key Steps	3	1	5
Overall Yield	>80%[2]	85%[3][4]	Not explicitly stated, but likely lower due to multiple steps.
Product Purity	>99%[2]	99%[3][4]	High purity reported for final product (GC: 99.07%)[5]
Key Reagents	Potassium fluoride, Palladium on carbon, Hydrogen	Raney Nickel, Hydrogen, Ammonia, Methanol	n-Butyllithium, DMF, Potassium borohydride, Thionyl chloride, Urotropine
Advantages	High yield and purity, suitable for industrial production, low-cost starting material.[2]	Short reaction route, high yield, simple operation.[6]	Readily available starting material.
Disadvantages	Multi-step process.	Requires high-pressure hydrogenation.	Long reaction steps, complex and hazardous reaction conditions (e.g., cryogenic temperatures, use of thionyl chloride), not ideal for industrial scale-up.[2][7]

Experimental Protocols

Route 1: From Pentachlorobenzonitrile (Three-Step Synthesis)

This route involves fluorination, followed by reduction of the nitrile group and subsequent reductive dechlorination.

Step 1: Synthesis of 3,5-dichloro-2,4,6-trifluorobenzonitrile

• In a dry reaction vessel, pentachlorobenzonitrile, an excess of anhydrous potassium fluoride, and a solvent such as sulfolane are combined.[7]

• The mixture is heated to 130-160°C for 3-7 hours under a nitrogen atmosphere.[7]

• Upon completion, the reaction mixture is cooled, and the product is isolated by extraction and purified by distillation.

Step 2 & 3: Reductive Dechlorination and Nitrile Reduction

• The resulting 3,5-dichloro-2,4,6-trifluorobenzonitrile is dissolved in an organic solvent.[7]

• Palladium on carbon is added as a catalyst, and the mixture is subjected to hydrogenation to both reduce the nitrile and remove the chlorine atoms, yielding 2,4,6-Trifluorobenzylamine.[2][7]

Route 2: From 2,4,6-Trifluorobenzonitrile (One-Step Reduction)

This method involves the direct catalytic hydrogenation of the nitrile group.

• In a high-pressure autoclave, 50g of 2,4,6-trifluorobenzonitrile, 2.5g of Raney-Ni, 75g of 25% ammonia solution, and 500g of methanol are added.[3][4][6]

• The autoclave is sealed and heated to 90°C with stirring (350 r/min).[3][4]

• Hydrogen gas is introduced to a pressure of 1 MPa, and the reaction is allowed to proceed for 8 hours.[3][4]

• After cooling, the catalyst is filtered off.[3][4]

• The methanol is removed from the filtrate by distillation, and the residue is extracted with dichloromethane.[3][4]

• The organic layer is concentrated, and the final product is purified by vacuum distillation to yield 43.6g (85%) of 2,4,6-Trifluorobenzylamine with a purity of 99%.[3][4]

Route 3: From 1,3,5-Trifluorobenzene (Multi-Step Synthesis)

This route is a longer, more classical laboratory-scale synthesis.

Step 1: Lithiation and Formylation

• 1,3,5-Trifluorobenzene is dissolved in an organic solvent like THF and cooled to -55 to -90°C.[5]

• n-Butyllithium is added to perform a lithiation reaction, followed by the addition of dimethylformamide (DMF) to introduce a formyl group, yielding 2,4,6-trifluorobenzaldehyde after hydrolysis.[5]

Step 2: Reduction

• The 2,4,6-trifluorobenzaldehyde is reduced to 2,4,6-trifluorobenzyl alcohol using a reducing agent such as potassium borohydride in an alcoholic solvent.[5]

Step 3 & 4: Halogenation and Amination (Delépine Reaction)

• The 2,4,6-trifluorobenzyl alcohol is converted to 2,4,6-trifluorobenzyl chloride using thionyl chloride.[5]

• The resulting benzyl chloride is then reacted with urotropine (hexamethylenetetramine) in ethanol to form a salt.[5]

Step 5: Hydrolysis

• The salt is hydrolyzed with hydrochloric acid to yield the final product, 2,4,6-Trifluorobenzylamine.[5]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the described synthetic routes.

Caption: Synthetic pathway from Pentachlorobenzonitrile.

Caption: One-step synthesis from 2,4,6-Trifluorobenzonitrile.

Caption: Multi-step synthesis from 1,3,5-Trifluorobenzene.

Conclusion

For industrial-scale production, the synthetic routes starting from either pentachlorobenzonitrile or 2,4,6-trifluorobenzonitrile appear to be the most viable options. The route from pentachlorobenzonitrile offers the advantage of a low-cost starting material and results in high overall yield and purity, although it involves multiple steps.[2] The direct reduction of 2,4,6-trifluorobenzonitrile is a highly efficient, one-step process with a high yield, making it an attractive choice if the starting nitrile is readily available and the necessary high-pressure equipment is accessible.[6] The synthesis from 1,3,5-trifluorobenzene, while feasible, is less suited for large-scale production due to its lengthy nature and the use of hazardous reagents and extreme reaction conditions.[2][7] The choice of synthetic route will ultimately depend on factors such as the desired scale of production, the availability and cost of starting materials, and the capabilities of the manufacturing facility.

References

• 1. nbinno.com [nbinno.com]
• 2. CN110683959B - Synthetic method of 2,4, 6-trifluorobenzylamine - Google Patents [patents.google.com]
• 3. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [chemicalbook.com]
• 4. 2,4,6-TRIFLUOROBENZYL AMINE | 214759-21-4 [amp.chemicalbook.com]
• 5. CN104610068A - Preparation method of 2,4,6-trifluoro-benzylamine compound - Google Patents [patents.google.com]
• 6. CN106349083A - Preparation method of 2,4,6-trifluorobenzylamine - Google Patents [patents.google.com]
• 7. CN107778183B - Preparation method of 2,4, 6-trifluorobenzylamine - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of (2,4,6-Trifluorophenyl)methanamine: A Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of (2,4,6-Trifluorophenyl)methanamine (CAS No. 214759-21-4). Adherence to these protocols is critical for ensuring personnel safety, environmental protection, and regulatory compliance within a laboratory setting.

Essential Safety Information and Hazard Identification

(2,4,6-Trifluorophenyl)methanamine is a halogenated organic compound classified as a corrosive material.[1][2][3] It is crucial to handle this chemical with appropriate personal protective equipment (PPE) in a controlled environment. The toxicological properties of this compound have not been fully investigated, warranting a cautious approach.[1][2]

Table 1: Chemical and Hazard Identification

Property	Data
Chemical Name	(2,4,6-Trifluorophenyl)methanamine; 2,4,6-Trifluorobenzylamine
CAS Number	214759-21-4
Molecular Formula	C₇H₆F₃N
Primary Hazards	Corrosive (Causes burns)[3], Harmful if swallowed[4], Causes skin and serious eye irritation[2][4], May cause respiratory irritation.[2][4]
Transport Designation	UN Number: 2735, Hazard Class: 8 (Corrosive)[1]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or a face shield.[2][5]	To prevent accidental splashes and protect against corrosive properties.
Hand Protection	Chemically resistant, impervious gloves (e.g., nitrile rubber).[2][5]	To avoid direct skin contact and potential burns or irritation.[2]
Body Protection	Laboratory coat, long-sleeved clothing.[2][5]	To protect skin from potential exposure.
Respiratory Protection	Use in a well-ventilated area or under a certified chemical fume hood.[2][6]	To minimize the inhalation of vapors, which may cause respiratory irritation.[4]

Step-by-Step Disposal Protocol

The disposal of (2,4,6-Trifluorophenyl)methanamine must be managed as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. The recommended disposal method is incineration by a licensed professional waste disposal service.[1][7]

• Identify as Halogenated Waste: (2,4,6-Trifluorophenyl)methanamine is a fluorinated organic compound and must be disposed of in a designated halogenated organic waste stream.[8]

• Maintain Segregation: To ensure safety and minimize disposal costs, do not mix this waste with the following:

  • Non-halogenated organic solvents.[9][10]

  • Acids and bases.[8]

  • Heavy metals.[9][10]

  • Acutely toxic wastes (P-listed).[9]

• Select a Proper Container:

  • Obtain a dedicated, leak-proof, and chemically compatible waste container, preferably plastic.[5][11]

  • Ensure the container has a secure, tight-fitting lid to prevent leaks and vapor release.[5][12]

• Waste Collection:

  • Carefully transfer the waste (2,4,6-Trifluorophenyl)methanamine into the designated container.

  • All transfers of waste should be conducted inside a chemical fume hood.[9]

  • Keep the waste container securely closed except when actively adding waste.[9][11][12]

• Immediate Labeling: As soon as the first drop of waste is added, label the container clearly.[12]

• Label Contents: The label must include:

  • The words "Hazardous Waste".[5][9]

  • The full chemical name: "(2,4,6-Trifluorophenyl)methanamine".[5][12] Do not use abbreviations.

  • An accurate estimation of the concentration and volume of the waste.[5]

  • The date the waste was first added to the container.[5]

• Proper Storage:

  • Store the waste container in a designated and secure Satellite Accumulation Area.[9][11]

  • Utilize secondary containment (e.g., a spill tray) to prevent the spread of potential leaks.[5][13]

  • Store away from incompatible materials.[6]

Emergency Procedures: Spill and Exposure Management

• Small Spills:

  • If a small spill occurs that can be cleaned up in under 10 minutes by trained personnel, ensure proper PPE is worn (double nitrile gloves, safety goggles, lab coat).[6]

  • Contain the leak and absorb the spill with an inert, dry material such as vermiculite or sand.[2][6][9]

  • Collect the absorbed material and contaminated cleaning supplies in a sealed, properly labeled hazardous waste container.[6][9]

• Large Spills:

  • Evacuate the immediate area.

  • Notify your institution's Environmental Health and Safety (EHS) office or emergency response team immediately.[9]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[2]

• Skin Contact: Wash the affected area immediately with plenty of soap and water for at least 15 minutes. Remove all contaminated clothing. Seek immediate medical attention.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of (2,4,6-Trifluorophenyl)methanamine.

Caption: Disposal workflow for (2,4,6-Trifluorophenyl)methanamine.

References

• 1. angenechemical.com [angenechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. (2,4,6-Trifluorophenyl)methanamine | CAS 214759-21-4 | Chemical-Suppliers [chemical-suppliers.eu]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. benchchem.com [benchchem.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. kmpharma.in [kmpharma.in]
• 8. bucknell.edu [bucknell.edu]
• 9. campusoperations.temple.edu [campusoperations.temple.edu]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. acewaste.com.au [acewaste.com.au]

Safeguarding Your Research: A Comprehensive Guide to Handling (2,4,6-Trifluorophenyl)methanamine

Essential safety protocols and disposal guidelines for researchers and drug development professionals working with (2,4,6-Trifluorophenyl)methanamine are outlined below. This guide provides immediate, actionable information to ensure safe laboratory practices and proper environmental stewardship.

(2,4,6-Trifluorophenyl)methanamine is a chemical compound that requires careful handling due to its potential hazards. Adherence to strict safety protocols is paramount to minimize risk and ensure a safe research environment. The following information details the necessary personal protective equipment (PPE), operational plans for handling, and procedures for disposal.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the recommended equipment for handling (2,4,6-Trifluorophenyl)methanamine.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with a face shield.	To protect against splashes and vapors that can cause serious eye damage.
Hand Protection	Butyl or Viton gloves are recommended for extended contact. For incidental contact, nitrile gloves may be used, but must be replaced immediately upon contamination.	Standard nitrile gloves may offer limited resistance to amines and halogenated compounds. Butyl and Viton provide superior protection against aromatic and chlorinated solvents.[1][2]
Body Protection	A chemical-resistant lab coat or apron worn over long-sleeved clothing and closed-toe shoes.	To prevent skin contact with the chemical.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor (OV) cartridge is necessary when handling outside of a fume hood or when aerosolization is possible. A P100 particulate filter may be required in addition to the OV cartridge if there is a risk of inhaling particulates.	To protect against the inhalation of harmful vapors and aerosols. The black color-coded organic vapor cartridge is appropriate for this class of compound.[3][4][5][6]

Operational Plan: Safe Handling from Receipt to Disposal

A systematic approach to handling (2,4,6-Trifluorophenyl)methanamine is crucial for minimizing exposure risks.

1. Engineering Controls:

• Fume Hood: All handling of (2,4,6-Trifluorophenyl)methanamine should be conducted in a properly functioning chemical fume hood to minimize the inhalation of vapors.

2. Procedural Guidelines:

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.

3. Spill Response:

• In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite or sand.

• Collect the absorbed material into a sealed, properly labeled container for hazardous waste disposal.

• For larger spills, evacuate the area and contact the institution's environmental health and safety department.

Disposal Plan: Responsible Environmental Stewardship

Proper disposal of (2,4,6-Trifluorophenyl)methanamine and any contaminated materials is critical to prevent environmental contamination and comply with regulations.

• Waste Classification: As a halogenated organic compound, (2,4,6-Trifluorophenyl)methanamine must be disposed of as hazardous waste.[7][8][9]

• Waste Collection:

  • Collect all waste containing this chemical in a designated, clearly labeled, and sealed container.

  • The label should include the words "Hazardous Waste" and the full chemical name: "(2,4,6-Trifluorophenyl)methanamine".

• Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[7][10]

• Disposal Vendor: Arrange for the disposal of the hazardous waste through your institution's licensed hazardous waste disposal contractor. Do not pour this chemical down the drain. [8][11]

Visualizing Safety: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate personal protective equipment when handling (2,4,6-Trifluorophenyl)methanamine.

Caption: Workflow for selecting appropriate PPE.

References

• 1. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 2. safeopedia.com [safeopedia.com]
• 3. northwestern.edu [northwestern.edu]
• 4. parcilsafety.com [parcilsafety.com]
• 5. Selecting the Right Reusable Respirator Cartridge Filter - Gemplers [learn.gemplers.com]
• 6. pksafety.com [pksafety.com]
• 7. bucknell.edu [bucknell.edu]
• 8. scienceready.com.au [scienceready.com.au]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]